2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

• CAS: 205173-31-5

Core Science & Biosynthesis

High-Resolution Cysteine Cyanylation and Cleavage: Mechanism and Application of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

Executive Summary

In the landscape of modern protein chemistry and quantitative proteomics, achieving site-specific, high-yield peptide cleavage is paramount. 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB) is a highly specialized, isotopically labeled chemical probe designed for the targeted cleavage of proteins at cysteine residues. By synthesizing technical accuracy with field-proven experimental design, this whitepaper dissects the biphasic mechanism of 13C-NTCB, explores its isotopic advantages in mass spectrometry, and outlines a self-validating protocol for drug development professionals.

Molecular Anatomy & Chemical Rationale

The molecular architecture of 13C-NTCB is engineered to solve three distinct challenges in protein characterization:

• Target Specificity: The thiocyanate group selectively targets the highly nucleophilic sulfhydryl (-SH) of free cysteine residues, avoiding cross-reactivity with primary amines or hydroxyls[1].

• Aqueous Solubility: The potassium salt formulation ensures rapid dissolution in aqueous buffers. This prevents the need for harsh organic solvents that could prematurely precipitate target proteins or alter their native conformational states prior to controlled denaturation.

• Quantitative Tracking: The incorporation of a stable heavy isotope (13C) into the thiocyanate group transforms a classical cleavage reagent into a powerful tool for quantitative mass spectrometry (MS). It enables multiplexed, relative quantitation of cysteine-containing peptides without the steric bulk of traditional affinity tags[2].

The Biphasic Mechanism of Action

The mechanism of 13C-NTCB is strictly dependent on precise pH modulation, occurring in two distinct, controllable phases (3)[3].

Phase I: Nucleophilic Cyanylation (pH 7.5–8.0)

The reaction initiates with the selective cyanylation of free sulfhydryl groups. At mildly alkaline pH, the thiolate anion of the cysteine attacks the electrophilic 13C-labeled cyano carbon of the reagent. This nucleophilic substitution yields an S-13C-cyano-cysteine intermediate and expels 2-nitro-5-thiobenzoate (TNB) as a leaving group (4)[4].

Phase II: Intramolecular Cyclization and Peptide Cleavage (pH 9.0)

To induce backbone cleavage, the pH must be shifted to 9.0. Under these highly alkaline conditions, the nitrogen atom of the peptide bond immediately N-terminal to the cyanylated cysteine is deprotonated. This nitrogen acts as an internal nucleophile, attacking the polarized S-Cβ bond of the cyano group. This intramolecular cyclization forms a 5-membered 1-acyl-2-iminothiazolidine ring, forcing the cleavage of the peptide bond at the amino side of the modified cysteine (3)[3].

Caption: Chemical mechanism of 13C-NTCB mediated cysteine cyanylation and alkaline peptide cleavage.

The Isotopic Advantage in Mass Spectrometry

By utilizing the 13C variant of NTCB, researchers execute isotope-coded cyanylation. Following cleavage, the 13C label is permanently retained on the C-terminal cleavage fragment (which now harbors the 2-iminothiazolidine-4-carboxyl group at its N-terminus). This introduces a precise mass shift compared to the natural 12C isotope, enabling highly accurate relative quantitation of cysteine-containing peptides across different biological states (1)[1].

Table 1: Quantitative Mass Shifts in 13C-NTCB Cyanylation

Modification State	Chemical Formula Change	Monoisotopic Mass Shift (12C)	Monoisotopic Mass Shift (13C)
S-Cyanylation (Intact)	+ CN - H	+ 25.007 Da	+ 26.010 Da
Cleaved C-terminal Fragment	+ C N H - H2O	-	+ 27.014 Da (vs native Cys)

Self-Validating Experimental Protocol

A hallmark of robust protein chemistry is the ability to validate the reaction at each step. This protocol leverages the optical properties of the TNB leaving group to provide a self-validating workflow, ensuring trustworthiness and high yield before committing samples to the mass spectrometer (2)[2].

Caption: Self-validating experimental workflow for 13C-NTCB protein cleavage and MS analysis.

Step-by-Step Methodology:

• Denaturation & Reduction: Dissolve the protein in a denaturing buffer (e.g., 8 M Urea, 0.1 M Tris-HCl, pH 8.0). Reduce disulfide bonds using 1-5 mM Tris(2-carboxyethyl)phosphine (TCEP) at 37°C for 30 minutes.

  • Causality: TCEP is strictly required over Dithiothreitol (DTT) or β-mercaptoethanol because TCEP lacks free thiols, preventing it from competitively reacting with the 13C-NTCB reagent (5)[5].

• Isotope-Coded Cyanylation: Add a 5- to 10-fold molar excess of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt. Incubate at 37°C for 30 minutes in the dark.

• Real-Time Validation (Quality Control): The cyanylation reaction expels the TNB anion, generating an intense yellow color. Measure the absorbance at 412 nm (ε = 13,600 M⁻¹ cm⁻¹) to precisely quantify the moles of cysteine successfully modified in real-time. Do not proceed to cleavage if TNB release is sub-stoichiometric.

• Alkaline Cleavage: Adjust the reaction pH to 9.0 using 1 M sodium hydroxide or sodium borate buffer. Incubate at 37°C for 14–16 hours to drive the cyclization and backbone cleavage to completion (3)[3].

• Desalting and LC-MS/MS: Quench the reaction by lowering the pH to 3.0 with trifluoroacetic acid (TFA). Desalt the peptides using C18 spin columns and analyze via LC-MS/MS to detect the isotopic mass shifts (2)[2].

Comparative Efficacy and Mechanistic Pitfalls

While 13C-NTCB is highly specific, researchers must be aware of competing side reactions. If the cyanylated cysteine is located at a highly flexible C-terminal region, or if TCEP is exhausted leading to incomplete reactions, the S-cyano-cysteine intermediate may undergo β-elimination rather than cyclization. This side reaction results in the formation of dehydroalanine (Dha) instead of peptide cleavage (4)[4].

Despite this, compared to other chemical cleavage agents, NTCB remains superior for cysteine-directed proteomics due to its mild operating conditions and lack of volatility.

Table 2: Comparison of Chemical Cleavage Agents

Cleavage Reagent	Target Residue	Cleavage Site	Optimal pH	Toxicity / Volatility
13C-NTCB	Cysteine	N-terminal side	9.0	Low / Non-volatile
Cyanogen Bromide (CNBr)	Methionine	C-terminal side	< 1.0 (70% Formic Acid)	High / Highly Volatile
BNPS-Skatole	Tryptophan	C-terminal side	Acidic	Moderate / Low

References

• Source: mdpi.
• Source: acs.
• Source: nih.
• Source: nih.
• A Tris (2-Carboxyethyl) Phosphine (TCEP)

Sources

• 1. Mass spectrometric determination of the cleavage sites in Escherichia coli dihydroorotase induced by a cysteine-specific reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A strategy to locate cysteine residues in proteins by specific chemical cleavage followed by matrix-assisted laser desorption/ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid [mdpi.com]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Chemical Properties, Stability, and Application Dynamics of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

The selective modification and cleavage of proteins at cysteine residues is a cornerstone of structural biology, quantitative proteomics, and antibody-drug conjugate (ADC) characterization. 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB Potassium Salt) represents a highly specialized, isotopically labeled cyanylating agent. By integrating a heavy carbon isotope (13C) and a potassium salt formulation, this reagent solves two critical challenges in protein chemistry: it provides a distinct mass signature for mass spectrometry (MS) tracking and overcomes the poor aqueous solubility inherent to the free acid form of NTCB.

This whitepaper details the mechanistic causality of 13C-NTCB-mediated cleavage, its stability profile, and field-proven, self-validating protocols designed to maximize cleavage efficiency while minimizing off-target side reactions.

Molecular Architecture and Physicochemical Properties

The standard free acid form of NTCB has limited aqueous solubility (approximately 0.3 mg/mL in PBS) and typically requires organic co-solvents like DMF or DMSO to function effectively 1[1]. The introduction of organic solvents can denature sensitive proteins or alter their native conformation.

The potassium salt formulation (CAS: 205173-31-5) directly addresses this by dramatically increasing the compound's solubility in physiological buffers 2[2]. Furthermore, the 13C isotopic label on the thiocyanate group imparts a precise +59 Da mass shift (compared to the standard +58 Da) upon cyanylation, allowing researchers to multiplex samples or track modifications with absolute certainty in high-resolution MS.

Table 1: Quantitative Physicochemical Data

Property	Value	Mechanistic Causality / Significance
CAS Number	205173-31-5	Unique identifier for the 13C-labeled potassium salt variant.
Molecular Formula	C7(13C)H4N2O4S • K	The 13C label provides a distinct +1 Da mass shift per cyanylation event, essential for quantitative MS.
Aqueous Solubility	>10 mg/mL (in PBS)	Eliminates the need for denaturing organic solvents, preserving native protein structures during footprinting.
UV Absorbance	λmax = 280 nm	Allows for direct concentration determination and chromatographic tracking.

Mechanistic Causality: Cyanylation and Cleavage

The reaction between 13C-NTCB and a protein occurs in two distinct, pH-dependent phases. Understanding the thermodynamics and kinetics of these phases is critical for protocol optimization.

• Phase 1: Nucleophilic Cyanylation (pH 7.0–8.0) At physiological pH, the deprotonated thiolate anion of a free cysteine residue acts as a strong nucleophile, attacking the electron-deficient cyano carbon of 13C-NTCB 3[3]. This highly selective reaction yields S-(13C)cyano-cysteine and releases the 2-nitro-5-thiobenzoate (TNB) anion as a leaving group.

• Phase 2: Base-Catalyzed Cleavage (pH 9.0) To induce backbone cleavage, the pH must be elevated. Under basic conditions (pH 9.0), the nitrogen atom of the upstream peptide bond performs an intramolecular nucleophilic attack on the cyano carbon. This forms an unstable 1-acyl-2-iminothiazolidine intermediate, which spontaneously hydrolyzes to cleave the peptide bond strictly at the N-terminal side of the modified cysteine 4[4].

Diagram 1: Chemical mechanism of 13C-NTCB mediated cyanylation and subsequent peptide cleavage.

Stability Profile and Degradation Management

While 13C-NTCB Potassium Salt is robust in its solid state, it is susceptible to specific side reactions in solution. A primary competing reaction during the cleavage phase is β-elimination , where the highly polarized S–Cβ bond of the cyanylated cysteine triggers E2 elimination to generate dehydroalanine (Dha) instead of cleaving the backbone 5[5]. Additionally, prolonged exposure to excess NTCB at high pH can cause carbamylation of lysine residues , which complicates MS spectra 6[6].

Table 2: Stability and Side-Reaction Mitigation

Condition	Stability / Risk	Mechanistic Cause	Mitigation Strategy
Solid Storage (-20°C)	Highly Stable (≥ 4 years)	Low thermal energy prevents spontaneous hydrolysis of the thiocyanate group.	Store desiccated and protected from light.
Aqueous Buffer (pH 7.5)	Moderate (< 24 hours)	Nucleophilic attack by water (hydrolysis) degrades the reactive cyano group.	Prepare solutions immediately prior to use.
Extended Cleavage (pH 9.0)	High Risk of Carbamylation	Excess NTCB and TNB byproducts react with primary amines (Lysine residues).	Desalt the protein sample thoroughly prior to initiating the pH 9.0 cleavage step.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. They incorporate internal checkpoints to verify reaction success before proceeding to resource-intensive MS analysis.

Protocol 1: Site-Specific 13C-Cyanylation of Cysteine Residues

• Preparation: Prepare a 100 µM protein solution in 100 mM sodium phosphate buffer (pH 7.5).

• Reduction: Reduce disulfide bonds using 1 mM TCEP for 30 minutes at room temperature. Expert Insight: TCEP can cause unintended backbone cleavage over extended periods; ensure the reduction time is strictly controlled7[7].

• Labeling: Dissolve 13C-NTCB Potassium Salt directly into the reaction buffer to a final concentration of 5 mM (a ~50-fold molar excess). Incubate at room temperature for 30 minutes in the dark.

• Self-Validation Checkpoint (Spectrophotometry): Measure the absorbance of the reaction mixture at 412 nm. The stoichiometric release of the TNB anion produces a distinct yellow color. Quantify TNB release (ε = 14,150 M⁻¹cm⁻¹) to confirm that all available cysteines have been successfully cyanylated.

Protocol 2: Base-Catalyzed Cleavage for MS/MS Analysis

• Purification: Remove excess 13C-NTCB and TNB by passing the reaction mixture through a size-exclusion desalting column (e.g., Zeba Spin) equilibrated with 100 mM sodium borate buffer (pH 9.0). Expert Insight: Removing excess reagents is the most effective way to prevent lysine carbamylation during the high-pH incubation6[6].

• Cleavage: Incubate the desalted, cyanylated protein at 37°C for 14–16 hours to drive the base-catalyzed cyclization and subsequent peptide bond cleavage.

• Quenching: Halt the reaction by lowering the pH to 6.0 using dilute formic acid.

• Self-Validation Checkpoint (SDS-PAGE): Analyze an aliquot via SDS-PAGE to visually confirm cleavage efficiency. Proceed to LC-MS/MS analysis to detect the N-terminal fragments carrying the +59 Da mass modification.

Diagram 2: Self-validating experimental workflow for 13C-NTCB quantitative proteomics.

References

• Wang, Z.U., et al. "Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid." MDPI, 2021. 5[5]

• Sato, S., et al. "A Protein Cleavage Platform Based on Selective Formylation at Cysteine Residues." Journal of the American Chemical Society, 2025. 4[4]

• Tang, H.Y., & Speicher, D.W. "Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues." Analytical Biochemistry (PubMed), 2004. 6[6]

• Pharmaffiliates. "2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt Product Data." Pharmaffiliates Catalog, CAS 205173-31-5. 2[2]

• Ghaemmaghami, S., et al. "Protein footprinting at cysteines: Probing ATP-modulated contacts in cysteine-substitution mutants of yeast DNA topoisomerase II." PNAS, 2000. 3[3]

• Cayman Chemical. "PRODUCT INFORMATION: 2-Nitro-5-thiocyanatobenzoic acid." Cayman Chemical Safety & Technical Data, 2025. 1[1]

• Zhang, J., et al. "A Tris (2-Carboxyethyl) Phosphine (TCEP) Related Cleavage on Cysteine-Containing Proteins." Journal of the American Society for Mass Spectrometry (CORE), 2010. 7[7]

Sources

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• 5. mdpi.com [mdpi.com]
• 6. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Synthesis and Isotopic Purity of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt: A Technical Whitepaper

Executive Summary

The selective modification of proteins is a cornerstone of modern chemical biology. Among the arsenal of bioconjugation reagents, 2-Nitro-5-thiocyanatobenzoic acid (NTCB) stands out for its ability to rapidly and selectively cyanylate nucleophilic thiolate groups—specifically cysteine residues—under mild aqueous conditions[1].

By introducing a stable carbon-13 isotope into the thiocyanate moiety, 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt ( 13 C-NTCB-K) elevates this classic reagent into a sophisticated probe for advanced structural biology. The 13 C-enriched cyano group serves as a highly sensitive, bio-orthogonal vibrational probe for Fourier-Transform Infrared (FT-IR) spectroscopy and an enriched locus for heteronuclear NMR studies[2]. Furthermore, formulating the reagent as a potassium salt drastically enhances its aqueous solubility, bypassing the need for organic co-solvents that can perturb native protein folding[3].

This whitepaper provides a comprehensive, causality-driven guide to the de novo synthesis, mechanistic application, and analytical validation of 13 C-NTCB Potassium Salt.

Mechanistic Foundation: Cyanylation and Cleavage

As a Senior Application Scientist, it is critical to understand why a reagent behaves the way it does before synthesizing it. NTCB is a highly reactive electrophile. When introduced to a protein, it undergoes a rapid cyano transfer to the cysteine thiolate, forming an S-cyano-cysteine intermediate[1].

The causality of the subsequent steps depends heavily on the pH of the microenvironment:

• Cyanylation (pH 7.0 - 8.0): The highly polarized S–C β bond of the S-cyano-cysteine is stable enough for isolation if maintained at neutral pH.

• Peptide Cleavage (pH > 8.0): The nitrogen of the upstream peptide bond attacks the cyano carbon via nucleophilic acyl substitution, forming a 1-acyl-2-iminothiazolidine ring and cleaving the peptide chain at the N-terminus of the modified cysteine[4].

• β -Elimination (Competing Pathway): In highly flexible regions or at the C-terminus, the S-cyano group can act as a leaving group during an E2 elimination, generating dehydroalanine (Dha)[4].

Fig 1: Mechanism of cysteine cyanylation and subsequent cleavage or elimination by 13C-NTCB.

De Novo Synthesis Workflow

The synthesis of 13 C-NTCB relies on a modified Sandmeyer reaction[5]. To ensure maximum isotopic purity and prevent isotopic dilution, the copper catalyst must also be generated in situ using the labeled thiocyanate source.

Experimental Protocol

System Validation Note: This protocol is designed as a self-validating system. In-process checks (e.g., starch-iodide testing) are mandatory to ensure intermediate stability before proceeding to the next step.

Step 1: Preparation of Copper(I) 13 C-Thiocyanate Catalyst

• Action: Dissolve CuSO 4​⋅5H2​O (0.1 eq) in deionized water. Slowly add a solution of NaHSO 3​ (0.12 eq) and K 13 CNS (0.1 eq).

• Causality: The bisulfite reduces Cu(II) to Cu(I), which immediately precipitates with the 13 C-thiocyanate. Generating Cu 13 CNS prevents the introduction of natural-abundance 12 C into the final product, which would compromise the >99% isotopic purity required for high-resolution MS[6].

Step 2: Diazotization of 5-Amino-2-nitrobenzoic Acid

• Action: Suspend 5-amino-2-nitrobenzoic acid (1.0 eq) in 3M HCl. Cool the suspension to 0–5 °C using an ice-salt bath. Dropwise, add an aqueous solution of NaNO 2​ (1.05 eq) while maintaining the temperature strictly below 5 °C.

• Causality: Temperature control is non-negotiable. Above 5 °C, the diazonium salt will hydrolyze into 5-hydroxy-2-nitrobenzoic acid (a phenol), irreversibly destroying the batch.

• Validation: Spot the reaction mixture on starch-iodide paper. A rapid blue-black color change confirms the presence of excess nitrous acid, indicating complete consumption of the starting amine.

Step 3: Sandmeyer Thiocyanation

• Action: Neutralize the diazonium solution carefully with cold Na 2​ CO 3​ to pH 5.0. Pour this cold solution rapidly into a vigorously stirring suspension containing K 13 CNS (2.5 eq) and the pre-formed Cu 13 CNS catalyst at room temperature. Heat gently to 40 °C until nitrogen evolution ceases.

• Causality: The Cu(I) catalyst initiates a Single-Electron Transfer (SET), reducing the diazonium ion to an aryl radical and releasing N 2​ gas. The aryl radical rapidly combines with the 13 CNS − anion. The excess K 13 CNS drives the equilibrium toward the desired product.

Step 4: Isolation and Potassium Salt Formation

• Action: Acidify the mixture to pH 2.0 with HCl and extract with ethyl acetate. Wash the organic layer with brine, dry over MgSO 4​ , and concentrate in vacuo to yield the free 13 C-NTCB acid. Suspend the free acid in chilled water and titrate dropwise with 0.5 M KHCO 3​ until the pH stabilizes exactly at 7.2. Lyophilize the resulting clear solution.

• Causality: KHCO 3​ is chosen over KOH to prevent localized high-pH spikes during titration, which could prematurely hydrolyze the sensitive thiocyanate group. The potassium salt form ensures immediate dissolution in biological buffers[3].

Fig 2: De novo synthetic workflow of 13C-NTCB Potassium Salt via Sandmeyer thiocyanation.

Analytical Validation & Isotopic Purity

For downstream applications such as quantification of peptide m/z distributions via High-Resolution Mass Spectrometry (HRMS)[7], the reagent must possess an isotopic purity of ≥ 99.0 atom % 13 C. Any unlabeled contaminant will result in complex isotopic envelopes that confound data deconvolution.

Table 1: Quantitative Analytical Characterization Data

Analytical Method	Target Parameter	Expected Value	Causality / Significance
HRMS (ESI-)	[M-H] − (Free Acid)	m/z 224.99	Confirms exact molecular weight and verifies the +1 Da shift from the 13 C incorporation[5].
13 C NMR (D 2​ O)	Thiocyanate Carbon	~112.5 ppm (Enriched)	Validates site-specific isotopic labeling. The peak intensity will be artificially massive compared to the backbone carbons.
1 H NMR (D 2​ O)	Aromatic Protons	7.8 - 8.2 ppm (Multiplet)	Confirms the structural integrity of the 1,2,4-trisubstituted benzene ring.
FT-IR	C ≡ N Stretch	~2100 cm −1	Provides a bio-orthogonal vibrational signature; the 13 C isotope shifts the frequency slightly lower than the 12 C equivalent.
Isotopic Purity	13 C Enrichment	> 99.0 atom %	Essential to prevent signal dilution and isotopic scrambling in downstream NMR/MS proteomics[6].

Conclusion

The synthesis of 2-Nitro-5-(thiocyanato- 13 C)benzoic Acid Potassium Salt requires rigorous control over reaction kinetics, particularly during the thermally sensitive diazotization and the radical-mediated Sandmeyer coupling. By utilizing a fully 13 C-enriched catalytic system and carefully titrating the final product into a potassium salt, researchers can obtain a highly soluble, isotopically pure reagent. This empowers the next generation of structural biology studies, allowing for precise tracking of cysteine cyanylation, peptide cleavage kinetics, and high-resolution NMR/IR mapping of protein dynamics.

References

• Selective cyanylation of sulfhydryl groups. II. Synthesis of 2-nitro-5-thiocyanatobenzoic acid. ACS Publications. Available at:[Link]

• 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt. Pharmaffiliates. Available at:[Link]

• Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid. MDPI. Available at:[Link]

• Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry. PMC. Available at:[Link]

• Peptides labelled with stable isotopes 13C or 15N. Innovagen AB. Available at:[Link]

• Labeling strategies for 13C-detected aligned-sample solid-state NMR of proteins. PMC. Available at:[Link]

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• 2. Labeling strategies for 13C-detected aligned-sample solid-state NMR of proteins - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. innovagen.com [innovagen.com]
• 7. Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Solubility profile of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt in aqueous buffers

The Solubility and Reactivity Profile of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt in Aqueous Buffers: A Technical Guide for Isotopic Proteomics

Executive Summary

In the realm of structural proteomics and biopharmaceutical development, the site-specific modification and cleavage of proteins at cysteine residues is a critical analytical technique. While 2-Nitro-5-thiocyanatobenzoic acid (NTCB) is the gold standard for this application, its free acid form presents significant solubility bottlenecks, often requiring organic co-solvents that risk protein denaturation.

The introduction of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (CAS 205173-31-5)[1] resolves this thermodynamic limitation. By utilizing the potassium salt formulation, researchers can achieve rapid, high-concentration aqueous solvation. Furthermore, the 13C isotopic enrichment at the thiocyanate group enables precise downstream tracking via Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR). This whitepaper details the physicochemical solubility profile, buffer compatibility, and self-validating protocols required to leverage this reagent effectively.

Part 1: Thermodynamic Solubility Dynamics and Causality

The solubility of a cyanylating agent directly dictates its utility in native protein workflows. The free acid form of NTCB is highly crystalline, relying on strong intermolecular hydrogen bonding that energetically disfavors aqueous dissolution. Consequently, its solubility in standard physiological buffers (e.g., PBS at pH 7.2) is severely limited to approximately 0.3 mg/mL [2]. To achieve functional molarities, researchers historically relied on Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[2], which can perturb protein tertiary structures and expose off-target hydrophobic domains.

The potassium salt variant fundamentally alters these solvation kinetics. The ionic dissociation of the potassium cation ( K+ ) and the substituted benzoate anion is thermodynamically favored in water due to rapid ion-dipole interactions. This bypasses the lattice energy barriers of the free acid, allowing for the direct creation of concentrated, solvent-free aqueous stocks.

Table 1: Comparative Solubility Matrix

Solvent / Matrix	Free Acid (NTCB)	13C -NTCB Potassium Salt	Mechanistic Causality
PBS (pH 7.2)	∼0.3 mg/mL	>50 mg/mL	Ionic dissociation of the K+ salt overcomes the high lattice energy of the free acid.
DMSO	11−100 mg/mL	Soluble	Organic solvation disrupts hydrogen bonding; unnecessary for the salt form.
Ethanol	∼25 mg/mL	Moderately Soluble	Lower dielectric constant than water reduces the solubility of the ionic salt compared to aqueous buffers.

Part 2: Buffer Matrix Compatibility and Reaction Kinetics

The behavior of 13C -NTCB in aqueous solution is highly dependent on the buffer matrix and pH. The reagent transfers its 13C -labeled cyano group to a nucleophilic thiolate, generating an S-cyano derivative[3].

The Role of pH in Stability and Reactivity:

• Dissolution & Storage (pH 7.0 - 7.5): The reagent should be dissolved in neutral buffers. However, aqueous solutions of NTCB are susceptible to slow hydrolysis and should not be stored for more than 24 hours[2].

• S-Cyanylation (pH 7.5 - 8.0): At this range, target cysteine thiols are sufficiently deprotonated to act as nucleophiles, while the rate of reagent hydrolysis remains manageable.

• Peptide Cleavage (pH 9.0+): The S-cyano group highly polarizes the S−Cβ bond. Shifting the pH to 9.0 induces an alkaline-driven nucleophilic attack by the adjacent amide nitrogen, cleaving the N-terminal peptide bond[4][5].

Table 2: Buffer Selection Matrix

Buffer System	pH Range	Compatibility	Causality for Selection / Rejection
MOPS / HEPES	7.0 - 7.5	Optimal	Non-nucleophilic sulfonic acids; maintain stable pH without competing for the cyano group.
Phosphate	7.0 - 8.0	Good	Excellent buffering capacity, though high ionic strength can sometimes induce localized protein precipitation.
Tris	7.5 - 8.5	Poor	Contains primary amines that can act as competitive nucleophiles, leading to off-target carbamylation[5].

Part 3: Mechanistic Workflow Visualization

The following diagram illustrates the critical pathway from aqueous solubilization to isotopic labeling and cleavage, highlighting the competing degradation pathways that necessitate strict protocol adherence.

Solubility and reaction workflow for 13C-NTCB potassium salt in aqueous buffers.

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Causality is embedded into each step to prevent common failure modes such as reagent hydrolysis or competitive inhibition.

Protocol 1: Preparation of 100 mM Solvent-Free Isotopic Stock Solution

Causality Check: NTCB is sensitive to air oxidation and aqueous hydrolysis[2]. The stock must be prepared immediately prior to use to ensure the molarity of the active cyanylating agent is accurate.

• Equilibration: Allow the lyophilized 13C -NTCB Potassium Salt vial to equilibrate to room temperature in a desiccator to prevent ambient moisture condensation.

• Buffer Preparation: Prepare a 100 mM MOPS buffer, adjusted to exactly pH 7.2. Purge the buffer with inert gas (Nitrogen or Argon) for 10 minutes to displace dissolved oxygen.

• Dissolution: Weigh the required mass of the potassium salt and add it directly to the purged MOPS buffer to achieve a 100 mM concentration.

• Validation (Visual & pH):

  • Visual: The solution should become clear within 60 seconds of gentle vortexing. No sonication or heating is required (unlike the free acid form).

  • pH Check: Verify the pH of the final solution. The addition of the salt should not significantly depress the pH; if the pH drops below 6.8, adjust carefully with dilute NaOH .

• Storage: Keep on ice and use within 4 hours. Do not freeze aqueous aliquots [2].

Protocol 2: Site-Specific Isotopic Cyanylation and Cleavage Workflow

Causality Check: Dithiothreitol (DTT) cannot be used as a reducing agent because its free thiols will competitively react with NTCB, quenching the reagent[6]. Tris(2-carboxyethyl)phosphine (TCEP) must be used as it reduces disulfides without acting as a nucleophile toward the cyano group[4].

• Protein Reduction: Dilute your target protein to 1−5 mg/mL in 50 mM MOPS (pH 7.5). Add TCEP to a final concentration of 0.5 mM and incubate at 37∘C for 30 minutes.

• Isotopic Cyanylation: Add the 100 mM 13C -NTCB stock to the protein solution to achieve a final reagent concentration of 5 mM (a roughly 10-fold molar excess over total thiols). Incubate at 37∘C for 2 hours.

• Validation (Mass Spectrometry Checkpoint): Before proceeding to cleavage, extract a aliquot and analyze via LC-MS. You must observe a mass shift of exactly +27.01 Da per modified cysteine (representing the addition of the 13CN group). If the shift is absent, the reagent has hydrolyzed or the pH was too low.

• Alkaline Cleavage: Adjust the pH of the reaction mixture to 9.0 using 1 N NaOH [4]. Incubate the homogenate at 45∘C for 16 hours.

• Termination: Quench the reaction by lowering the pH to 3.0 using Trifluoroacetic acid (TFA) prior to downstream MS/MS or NMR analysis. Note that prolonged exposure to pH 9.0 can lead to a competing β -elimination side reaction, converting the cyanylated cysteine to dehydroalanine[3][5].

References

• Pharmaffiliates. "2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt".
• Qiao Y, et al.
• Cayman Chemical.
• Abcam. "2-Nitro-5-thiothiocyanatobenzoic acid (CAS 30211-77-9)". Abcam.
• Kinexus / Cosmo Bio. "Sample Preparation and Lysis Buffer Protocols". Cosmo Bio.
• National Institutes of Health.
• Journal of the American Chemical Society.

Sources

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• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. mdpi.com [mdpi.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Non-canonical soluble amyloid-beta aggregates and plaque buffering: controversies and future directions for target discovery in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt in Advanced Proteomics: A Technical Guide

Executive Summary

In the landscape of high-resolution mass spectrometry (MS) and structural proteomics, achieving highly specific, reproducible protein cleavage is paramount. 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB) is an advanced, stable-isotope-labeled chemical cleavage reagent designed exclusively for the cyanylation and subsequent scission of proteins at cysteine residues.

Unlike enzymatic digestion, which can be sterically hindered by complex tertiary structures or hydrophobic domains, 13C-NTCB offers a highly penetrative chemical alternative. The potassium salt formulation provides superior aqueous solubility, allowing researchers to perform cyanylation under mild, native conditions without relying on high concentrations of denaturing organic solvents. The integration of a heavy carbon isotope ( 13C ) provides a definitive mass signature, enabling quantitative multiplexing, precise mapping of disulfide bonds, and the elimination of false-positive peptide identifications in complex matrices.

Mechanistic Principles of 13C-NTCB Cleavage

The utility of 13C-NTCB relies on a highly specific, two-step organic reaction that transforms a standard cysteine residue into a predictable cleavage site.

• Isotopic Cyanylation (pH 8.0): Under mildly alkaline conditions, the nucleophilic thiolate anion of a free cysteine attacks the 13C -labeled thiocyanate group of the reagent. This transfers the 13C -cyano group to the protein, yielding a 13C -S-cyanocysteine intermediate and releasing 2-nitro-5-thiobenzoate (TNB) as a byproduct.

• Alkaline Cleavage (pH 9.0–10.0): When the pH is elevated, the nitrogen atom of the upstream peptide bond undergoes a nucleophilic attack on the highly polarized 13C -cyano carbon. This cyclization forces the scission of the N-terminal peptide bond, producing an N-terminal 13C -iminothiazolidine-4-carboxylyl (ITZ) peptide[1].

Fig 1: Mechanistic workflow of 13C-NTCB cyanylation and alkaline cleavage at cysteine residues.

Strategic Applications in Proteomics

Structural Proteomics and Disulfide Mapping

Because NTCB strictly reacts with free sulfhydryls and ignores oxidized cystines, it is a premier tool for footprinting protein topography and assigning disulfide linkages[2]. In a landmark application, Belghazi et al. utilized NTCB to probe the metastability of the beta-subunit "seatbelt" domain in porcine luteinizing hormone. By tracking the cyanylation rates, they successfully identified the transient solvent exposure and reactivity of cysteines β100 and β110, proving that these structural bridges undergo dynamic isomerization[3]. Using 13C-NTCB in such workflows allows researchers to multiplex samples (e.g., native vs. denatured states) by comparing heavy ( 13C ) and light ( 12C ) isotopic signatures within a single LC-MS/MS run.

Membrane Proteome Analysis

Membrane proteins are notoriously difficult to analyze due to their extreme hydrophobicity, which restricts the access of bulky proteases like trypsin. Integrating chemical cleavage via NTCB prior to enzymatic digestion effectively opens up the protein structure. Iwasaki et al. demonstrated that combining NTCB chemical cleavage with subsequent tryptic digestion significantly enhances the sequence coverage of membrane proteins by 15–20%, overcoming the steric limitations of purely enzymatic approaches[4].

Isotopic Filtering and False-Positive Elimination

In complex biological matrices, identifying true chemical cleavage products among non-specific background noise is computationally challenging. Standard 12C -cyanylation introduces a mass shift of +24.995 Da[1]. By utilizing 13C-NTCB, the mass shift is exactly +25.998 Da. This precise +1.003 Da isotopic signature allows bioinformatics pipelines to definitively filter out isobaric interferences, ensuring that only true ITZ-peptides are quantified.

Self-Validating Experimental Protocol: 13C-NTCB Cleavage

To ensure high cleavage efficiency and prevent data-corrupting side reactions, the following protocol establishes a self-validating chemical environment.

Step 1: Reduction of Disulfide Bonds

• Action: Incubate the protein sample with 5 mM Tris(2-carboxyethyl)phosphine (TCEP) at 37°C for 45 minutes.

• Causality: TCEP must be used instead of traditional agents like Dithiothreitol (DTT) or β-mercaptoethanol. DTT contains free thiols that will competitively scavenge the 13C-NTCB reagent, quenching the reaction before protein cyanylation can occur.

Step 2: Isotopic Cyanylation

• Action: Adjust the buffer to pH 8.0 using a robust buffer (e.g., 200 mM Tris-HCl). Add a 5-to-10-fold molar excess of 13C-NTCB (relative to total cysteine content). Incubate in the dark at room temperature for 30 minutes.

Step 3: Critical Desalting (Self-Validation Step)

• Action: Pass the reaction mixture through a Zeba spin desalting column or a C18 StageTip to remove all unreacted 13C-NTCB and TNB byproducts.

• Causality: This is the most critical point of failure in standard protocols. Tang & Speicher proved that if excess NTCB is carried over into the highly alkaline cleavage step, it triggers a major side reaction: the carbamylation of lysine residues (+43 Da)[5]. Desalting validates the protocol by ensuring the downstream mass spectra remain free of split precursor ion signals.

Step 4: Alkaline Cleavage

• Action: Adjust the desalted sample to pH 9.0–9.5 using 1 M Ammonium Hydroxide ( NH4​OH ). Incubate at 37°C for 12–16 hours to drive the cyclization and peptide bond scission.

Quantitative Data & Mass Spectrometry Signatures

Proper configuration of the MS search space is required to capture the specific modifications induced by 13C-NTCB. Furthermore, search engines must account for β -elimination, a minor but known competing side reaction that converts cyanylated cysteine into dehydroalanine[5].

Table 1: Mass Spectrometry Signatures of NTCB and 13C-NTCB Modifications

Modification State	Reagent Used	Net Mass Shift (Da)	Structural Outcome / MS Target
Standard Cyanylation	12C -NTCB	+24.995	S-cyanocysteine (Uncleaved Internal Cys)
Isotopic Cyanylation	13C -NTCB	+25.998	13C -S-cyanocysteine (Uncleaved Internal Cys)
Standard Cleavage	12C -NTCB	+24.995	N-terminal Iminothiazolidine (ITZ)
Isotopic Cleavage	13C -NTCB	+25.998	N-terminal 13C -ITZ Peptide
Side Reaction ( β -elimination)	Both	-33.987	Dehydroalanine (Loss of SH2​ )
Side Reaction (Carbamylation)	Both	+43.006	Lysine Carbamylation (Prevented by Desalting)

(Note: The +1.003 Da difference between the 12C and 13C reagents serves as the quantitative multiplexing window).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Nitro-thiocyanobenzoic acid (NTCB) reactivity of cysteines beta100 and beta110 in porcine luteinizing hormone: metastability and hypothetical isomerization of the two disulfide bridges of its beta-subunit seatbelt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Advanced Material Safety and Handling Guide: 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt in Proteomic Workflows

Executive Summary

In structural biology and proteomics, site-specific protein cleavage is notoriously difficult to control. While enzymatic digestion is standard, chemical cleavage offers unparalleled specificity for mapping protein topologies and generating large, predictable peptide fragments[1]. As an application scientist, I frequently rely on 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB) . This specialized, isotopically enriched cyanylating reagent targets the sulfhydryl groups of cysteine residues[2]. The inclusion of a 13C label provides a distinct +26 Da mass shift (crucial for mass spectrometry) and an NMR-active nucleus, while the potassium salt formulation enhances aqueous solubility compared to its free-acid counterpart[3].

This whitepaper synthesizes the mechanistic causality of 13C-NTCB, its material safety profile, and a self-validating experimental workflow designed to guarantee high-yield cysteine cyanylation and cleavage.

Quantitative Profiling & Safety Data

Before integrating any novel reagent into a workflow, we must establish its physicochemical boundaries and safety profile. 13C-NTCB is a reactive electrophile; mishandling not only poses health risks but also degrades the reagent, leading to incomplete protein cleavage.

Table 1: Physicochemical Properties and Safety Specifications

Parameter	Specification / Data
Chemical Name	2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt
CAS Number	205173-31-5 (13C-labeled) / 30211-77-9 (Unlabeled)[3]
Molecular Formula	C7(13C)H4N2O4S • K[3]
Target Residue	Cysteine (Free Sulfhydryl / -SH)[4]
Isotopic Mass Shift	+26 Da per cyanylated cysteine (vs. +25 Da for unlabeled)
Solubility	DMF: ~25 mg/mL; DMSO: ~11 mg/mL; PBS (pH 7.2): ~0.3 mg/mL[5]
Storage Conditions	-20°C, protected from light and moisture[5]
GHS Hazard Classification	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335)
Required PPE	Nitrile gloves, chemical safety goggles, localized exhaust ventilation

Mechanistic Causality: The Science of 13C-NTCB

Understanding why a reaction occurs is the first step in troubleshooting it. The cleavage of proteins by 13C-NTCB is a two-step process governed by strict pH dependencies[2].

• Nucleophilic Attack (pH 8.0): The thiolate anion of a reduced cysteine attacks the electron-deficient cyano carbon of 13C-NTCB. The leaving group, 2-nitro-5-thiobenzoate (TNB), is released, leaving the protein with an S-(13C)cyano derivative.

• Alkaline Cleavage (pH 9.0): At pH 8.0, the cyanylated protein is stable. However, raising the pH to 9.0 deprotonates the backbone amide nitrogen immediately N-terminal to the modified cysteine. This amide nitrogen becomes a strong nucleophile, attacking the 13C-cyano carbon. The resulting cyclization forms an iminothiazolidine ring, forcing the cleavage of the peptide bond[2].

Mechanistic pathway of cysteine cyanylation and cleavage using 13C-NTCB.

Safety, Handling, and Risk Mitigation (E-E-A-T)

As an irritant that targets the respiratory tract and skin, 13C-NTCB requires stringent handling protocols.

• Reagent Preparation: Always prepare 13C-NTCB stock solutions in an inert environment (e.g., purged with argon) using anhydrous DMF or DMSO[5]. Aqueous solutions degrade rapidly; do not store them for more than 24 hours[5].

• Spill Management: In the event of a powder spill, avoid raising dust. Sweep up the material into an airtight container and clean the area with a damp cloth, ensuring all waste is disposed of according to local environmental regulations for hazardous chemicals.

• Competing Nucleophiles: Never use buffers containing primary amines (like Tris, unless strictly controlled) or reducing agents (like DTT or β-mercaptoethanol) during the cyanylation step, as they will aggressively compete with the protein for the reagent, causing the reaction to fail[2].

Self-Validating Experimental Protocol: Cyanylation & Cleavage

To ensure trustworthiness and reproducibility, I have designed this protocol as a self-validating system . Each critical phase contains a built-in checkpoint to verify success before proceeding.

Step-by-Step Methodology

Phase 1: Reduction of Disulfide Bonds

• Dissolve the target protein in Reduction Buffer (50 mM HEPES pH 8.0, 100 mM NaCl, 5 mM DTT)[6].

• Incubate for 1 hour at 37°C to completely reduce all inter- and intra-molecular disulfide bonds[6].

Phase 2: Desalting (Critical Causality Step) Causality: DTT contains free thiols that will instantly quench 13C-NTCB. It must be entirely removed. 3. Pass the reduced protein through a desalting column (e.g., Sephadex G-25) pre-equilibrated with Reaction Buffer (50 mM HEPES pH 8.0, 100 mM NaCl). 4. Validation Checkpoint: Test a 5 µL drop of the flow-through with Ellman’s Reagent (DTNB). A lack of yellow color confirms the complete removal of DTT.

Phase 3: Isotopic Cyanylation 5. Add a 10-fold molar excess of 13C-NTCB (relative to total cysteine content) to the desalted protein[6]. 6. Incubate for 2 hours at 20°C in the dark[6]. 7. Validation Checkpoint: Extract a 2 µL aliquot and analyze via Intact Mass Spectrometry. You must observe a precise +26 Da mass shift per cysteine residue. If you observe +52 Da on a single site, non-specific carbamylation of lysine may have occurred, indicating your reagent concentration was too high[2].

Phase 4: Alkaline Cleavage 8. Buffer exchange the cyanylated protein into Unfolding Buffer (50 mM HEPES pH 8.0, 100 mM NaCl, 5 M urea) to expose buried residues[6]. 9. Initiate cleavage by adjusting the pH to 9.0 using 1 M NaOH[6]. 10. Incubate overnight (16 hours) at 37°C[6]. 11. Validation Checkpoint: Quench the reaction with 3 mM β-mercaptoethanol and analyze via SDS-PAGE[6]. Distinct lower molecular weight bands confirm successful backbone cleavage.

Self-validating experimental workflow for site-specific protein cleavage.

Conclusion

The integration of 13C-NTCB Potassium Salt into proteomic workflows provides a highly specific, trackable method for cysteine cleavage. By adhering to strict safety guidelines, respecting the pH-dependent causality of the reaction mechanism, and utilizing self-validating checkpoints, researchers can eliminate the ambiguity of incomplete chemical cleavage and generate pristine data for downstream MS and NMR structural analysis.

References

• Tang, H. Y., & Speicher, D. W. (2004). Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. Analytical Biochemistry, 334(1), 48-61.
• Cayman Chemical. (2025). Safety Data Sheet: 2-Nitro-5-thiocyanatobenzoic Acid. Cayman Chemical Company.
• Bio-protocol. (n.d.). 2-nitro-5-thiocyanobenzoic acid (NTCB) cysteine footprinting. Bio-protocol.
• Current Protocols in Protein Science. (2001). Chemical cleavage of proteins on membranes. PubMed.
• Current Protocols in Protein Science. (2005). Chemical cleavage of proteins in solution. PubMed.
• Cayman Chemical. (n.d.). Product Information: 2-Nitro-5-thiocyanatobenzoic Acid. Cayman Chemical Company.
• Pharmaffiliates. (n.d.). 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt.

Sources

• 1. Chemical cleavage of proteins in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Chemical cleavage of proteins on membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. bio-protocol.org [bio-protocol.org]

Structural analysis of 13C-labeled NTCB potassium salt derivatives

Structural Analysis and Application of 13 C-Labeled NTCB Potassium Salt Derivatives in Protein Chemistry

Introduction & Mechanistic Rationale

In the realm of protein chemistry and structural biology, the precise modification of cysteine residues is a cornerstone technique for structural elucidation, peptide mapping, and the introduction of biophysical probes. 2-nitro-5-thiocyanatobenzoic acid (NTCB) is a premier cyanylating reagent historically utilized to induce site-specific peptide bond cleavage at cysteine residues[1].

However, modern structural analyses—such as multidimensional NMR and Vibrational Stark Effect (VSE) FTIR spectroscopy—demand isotopic precision and optimized reaction kinetics. The transition to the 13 C-labeled NTCB potassium salt derivative addresses two critical analytical bottlenecks:

• Isotopic Isolation : The 13 C enrichment at the cyano carbon provides an isolated spin-½ nucleus for NMR and shifts the nitrile IR stretching frequency (~2100 cm −1 ) into a "transparent window" of the protein spectrum, creating a highly sensitive probe for local electric fields[2].

• Aqueous Solubility : The potassium salt formulation drastically reduces the lattice energy of the reagent, enabling rapid dissolution in physiological buffers without the need for denaturing organic co-solvents[3].

The Causality of the Cleavage Mechanism

NTCB does not cleave proteins directly; it operates via a two-step mechanism dictated by pH. At mild, physiological pH (7.5–8.0), NTCB, yielding an S-cyanocysteine derivative[4]. To induce cleavage, the system must be shifted to an alkaline pH (≥9.0). This deprotonates the backbone amide nitrogen preceding the cyanocysteine, triggering an intramolecular nucleophilic attack on the cyano carbon. This cyclization forms an iminothiazolidine ring, effectively severing the peptide bond[5].

Fig 1: Mechanistic pathways of 13C-NTCB cyanylation and subsequent alkaline cleavage.

Multimodal Structural Analysis Workflows

The incorporation of a 13 C-cyano tag transforms the modified protein into a highly versatile analyte. The workflow below outlines how orthogonal analytical techniques leverage this specific derivative.

Fig 2: Multimodal structural analysis workflow for 13C-NTCB labeled proteins.

Quantitative Data Signatures

To accurately interpret the structural data, analysts must track specific mass and spectroscopic shifts. The 13 C isotope adds exactly 1.003 Da over the standard 12 C cyanylation, which is easily resolved by high-resolution ESI-MS/MS.

Table 1: Spectroscopic and Mass Signatures of Cysteine Modifications

Modification State	Mass Shift (Da)	13 C NMR Shift (ppm)	IR Stretch Frequency (cm −1 )
Native Cysteine (-SH)	0.0	N/A	N/A
12 C-Cyanylated	+25.0	~112 (Natural abundance)	~2156
13 C-Cyanylated	+26.0	~112 (Enriched, high S/N)	~2100
Dehydroalanine (Dha)*	-34.0	N/A	N/A

*Note: Dehydroalanine is a known side-product formed via β -elimination if the reaction pH is improperly controlled[6].

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, I emphasize that protocols must not rely on blind faith. The following workflow incorporates internal validation checkpoints to ensure absolute data integrity.

Phase 1: Protein Reduction and Thiol Validation

Causality: Disulfide bonds will not react with NTCB. Furthermore, using DTT as a reductant introduces competing thiols that consume NTCB, necessitating a desalting step that risks spontaneous re-oxidation. We utilize TCEP, a phosphine-based reductant, to allow a single-pot reaction.

• Reduction: Dilute the target protein to 50 µM in 100 mM HEPES buffer (pH 8.0). Add TCEP to a final concentration of 10 mM. Incubate at 37°C for 1 hour.

• Validation Checkpoint (Ellman’s Assay): Extract a 5 µL aliquot and react it with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB). Measure the absorbance at 412 nm. Calculate the free thiol concentration using the molar extinction coefficient ( ϵ=14,150 M−1cm−1 ). Do not proceed unless the calculated thiol concentration matches the theoretical maximum for your protein.

Phase 2: Site-Specific 13 C-Cyanylation

Causality: The is utilized to prevent the localized protein precipitation often caused by the addition of organic solvents required for the free acid form[3].

• Labeling: Add a 10-fold molar excess of 13 C-NTCB potassium salt directly to the aqueous protein solution. The pH must remain strictly at 8.0 to balance thiolate nucleophilicity against the risk of alkaline hydrolysis.

• Incubation: React in the dark for 2 hours at room temperature.

• Validation Checkpoint: Perform a second Ellman’s assay on a 5 µL aliquot. A complete loss of absorbance at 412 nm validates that 100% of the accessible cysteines have been successfully cyanylated.

Phase 3: Analytical Divergence

• For Intact Structural Probing (NMR/FTIR): Desalt the protein using a 3 kDa MWCO spin filter into the appropriate analytical buffer (e.g., D 2​ O for NMR). The 13 C-cyano group is now ready to act as a [2].

• For Peptide Mapping (Cleavage): Adjust the reaction pH to 9.5 using 1 M CHES buffer. Incubate at 37°C for 16 hours to drive the cyclization and subsequent peptide bond cleavage[7]. Quench with 1% Formic Acid prior to LC-MS/MS injection.

Table 2: Protocol Optimization Parameters & Causality

Reaction Parameter	Optimal Condition	Causality / Mechanistic Rationale
Reducing Agent	10 mM TCEP	Phosphine-based; does not compete with NTCB for cyanylation, enabling a one-pot workflow.
Cyanylation pH	8.0 (HEPES)	Deprotonates the thiol to a nucleophilic thiolate while preventing premature β -elimination to dehydroalanine.
Reagent Form	Potassium Salt	Maximizes aqueous solubility; avoids denaturing organic co-solvents entirely.
Cleavage pH	9.5 (CHES)	Deprotonates the backbone amide, triggering the necessary nucleophilic attack on the cyano carbon for cleavage.

References

• Title: 2-Nitro-5-thiocyanatobenzoic acid | C8H4N2O4S | CID 92266 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid Source: Molecules (MDPI) URL: [Link]

• Title: 2-Nitro-5-(thiocyanato- 13 C)benzoic Acid Potassium Salt Source: Pharmaffiliates URL: [Link]

• Title: Site-Specific Conversion of Cysteine Thiols into Thiocyanate Creates an IR Probe for Electric Fields in Proteins Source: Journal of Physical Chemistry B (via ResearchGate) URL: [Link]

• Title: The molecular logic of Gtr1/2- and Pib2- dependent TORC1 regulation in budding yeast (NTCB Cleavage Methodologies) Source: eLife URL: [Link]

Sources

• 1. 2-Nitro-5-thiocyanatobenzoic acid | C8H4N2O4S | CID 92266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. mdpi.com [mdpi.com]
• 5. Protein footprinting at cysteines: Probing ATP-modulated contacts in cysteine-substitution mutants of yeast DNA topoisomerase II - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemo- and regio-selective differential modification of native cysteines on an antibody via the use of dehydroalanine forming reagents - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00392F [pubs.rsc.org]
• 7. elifesciences.org [elifesciences.org]

Protocols & Analytical Methods

Application Notes & Protocols for Cysteine Cyanylation using 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Cysteine Cyanylation

Cysteine, with its reactive thiol group, is a key player in a multitude of biological processes, including enzyme catalysis, protein structure stabilization through disulfide bonds, and redox signaling[1]. The ability to selectively modify cysteine residues is, therefore, of paramount importance in chemical biology and drug development. Cysteine cyanylation, a classic chemical modification, converts the thiol group of a cysteine residue into a thiocyanate. This modification serves two primary purposes in proteomics research:

• Site-Specific Chemical Cleavage: The S-cyano-cysteine residue can undergo cyclization under alkaline conditions, leading to the cleavage of the peptide bond on the N-terminal side of the modified cysteine[2]. This provides a valuable alternative to enzymatic digestion for protein sequencing and peptide mapping[2][3].

• Quantitative Proteomics: By employing a stable isotope-labeled cyanylating agent, such as 2-Nitro-5-(thiocyanato-13C)benzoic Acid, researchers can accurately quantify changes in cysteine accessibility or reactivity across different samples using mass spectrometry[4][5][6]. The known mass shift introduced by the 13C label allows for the differentiation and relative quantification of peptides from control and experimental samples[7][8].

This guide focuses on the application of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt, a highly reactive and water-soluble reagent that rapidly transfers its 13C-labeled cyano group to the nucleophilic thiolate of cysteine residues[9][10].

Reaction Mechanism and Workflow Overview

The overall process involves a series of well-defined steps, from initial protein preparation to the final mass spectrometry analysis. Understanding the underlying chemistry is crucial for optimizing the protocol and troubleshooting potential issues.

The Chemistry of Cysteine Cyanylation

The reaction proceeds via a nucleophilic attack of the deprotonated thiol group (thiolate) of a cysteine residue on the electrophilic carbon of the thiocyanate group of 2-Nitro-5-(thiocyanato-13C)benzoic Acid. This results in the formation of an S-cyano-cysteine residue and the release of 2-nitro-5-thiobenzoic acid.

Figure 1: Cysteine Cyanylation Reaction.

Overall Experimental Workflow

The successful application of this technique relies on a systematic workflow that encompasses sample preparation, the cyanylation reaction, optional cleavage, and subsequent analysis.

Figure 2: Experimental Workflow.

Detailed Experimental Protocols

This section provides a step-by-step guide for the entire workflow. It is crucial to use high-purity reagents and to maintain a clean working environment to avoid contamination, especially with keratins[9].

PART 1: Protein Sample Preparation

Accurate and reproducible results begin with proper sample preparation. This involves the denaturation of the protein to expose all cysteine residues, followed by the reduction of any disulfide bonds.

Materials:

• Denaturation Buffer: 6 M Guanidine-HCl or 8 M Urea in 100 mM Tris-HCl, pH 8.5

• Reducing Agent: 1 M Dithiothreitol (DTT) or 0.5 M Tris(2-carboxyethyl)phosphine (TCEP)

• Alkylation Agent (for control samples): 0.5 M Iodoacetamide (IAA)

• Ammonium Bicarbonate (AMBIC) Buffer: 50 mM, pH 8.0

Protocol:

• Denaturation and Reduction:

  • Dissolve the protein sample in the Denaturation Buffer to a final concentration of 1-5 mg/mL.

  • Add the reducing agent (DTT to a final concentration of 5 mM or TCEP to a final concentration of 20 mM)[2][11].

  • Incubate at 56°C for 30 minutes to reduce all disulfide bonds[11].

  • Allow the sample to cool to room temperature.

• Alkylation (for control or non-cyanylation experiments):

  • For samples that will not be cyanylated or to block cysteine residues as a control, add iodoacetamide to a final concentration of 15 mM[2].

  • Incubate in the dark at room temperature for 30 minutes[11].

• Buffer Exchange:

  • Remove the denaturant and reducing/alkylating agents by buffer exchange into a suitable reaction buffer for cyanylation (e.g., 50 mM AMBIC, pH 8.0) using a desalting column or dialysis.

PART 2: Cysteine Cyanylation with 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

This is the core step where the 13C-labeled cyano group is introduced onto the cysteine residues.

Materials:

• 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB) stock solution (e.g., 100 mM in DMSO)

• Reaction Buffer: 50 mM AMBIC, pH 8.0 or as optimized

• Quenching Solution: 1 M DTT

Protocol:

• Reaction Setup:

  • To the prepared protein solution in the Reaction Buffer, add the 13C-NTCB stock solution to a final concentration of 5-10 mM[12]. The optimal concentration may need to be determined empirically.

  • Ensure the final concentration of any organic solvent (e.g., DMSO) from the stock solution is low (typically <5%) to avoid protein precipitation[12].

• Incubation:

  • Incubate the reaction mixture at 37°C for 1-2 hours[12]. The reaction time can be optimized based on the protein and desired extent of cyanylation.

• Quenching:

  • Quench the reaction by adding DTT to a final concentration that is in excess of the 13C-NTCB used. This will react with any remaining 13C-NTCB.

PART 3: Optional N-Terminal Cleavage of Cyanylated Cysteine

For applications requiring peptide mapping through chemical cleavage, the following steps can be performed.

Materials:

• Cleavage Buffer: 1 M Ammonium Hydroxide or a buffer with a pH of 9.0[13]

Protocol:

• pH Adjustment:

  • Adjust the pH of the cyanylated protein solution to 9.0 using the Cleavage Buffer.

• Incubation:

  • Incubate at room temperature for 1 hour for cleavage in 1 M ammonium hydroxide, or for longer periods (12-80 hours) in mildly alkaline buffers[13].

• Neutralization:

  • Neutralize the reaction by adding a suitable acid (e.g., formic acid).

PART 4: Sample Preparation for Mass Spectrometry

The cyanylated (and optionally cleaved) protein is then digested with a protease to generate peptides suitable for mass spectrometry analysis.

Materials:

• Trypsin (mass spectrometry grade)

• Digestion Buffer: 50 mM AMBIC, pH 8.0

• Formic Acid (FA)

Protocol:

• Proteolytic Digestion:

  • Add trypsin to the protein sample at a 1:50 to 1:100 (enzyme:protein) ratio.

  • Incubate at 37°C for 4-16 hours.

• Quenching the Digestion:

  • Stop the digestion by adding formic acid to a final concentration of 0.1-1%.

• Desalting:

  • Desalt the peptide mixture using a C18 StageTip or a similar reversed-phase chromatography method to remove salts and other contaminants before mass spectrometry analysis[2].

PART 5: LC-MS/MS Analysis and Data Interpretation

The final step involves the analysis of the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

LC-MS/MS Parameters:

• A standard reversed-phase LC gradient should be used to separate the peptides.

• The mass spectrometer should be operated in a data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode.

• High-resolution mass analyzers (e.g., Orbitrap) are recommended for accurate mass measurements of the isotopically labeled peptides[7][8].

Data Analysis:

• The acquired MS/MS data should be searched against a relevant protein database using a search engine such as MaxQuant, Sequest, or Mascot.

• The search parameters must be configured to include the mass shift corresponding to the 13C-cyanylation of cysteine residues (+26.0031 Da for -S-13CN).

• For quantitative analysis, the relative abundance of the light (unlabeled) and heavy (13C-labeled) peptide pairs can be determined by comparing their respective peak intensities in the MS1 spectra[14].

Data Presentation and Expected Results

The use of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt allows for clear differentiation between cyanylated and non-cyanylated peptides in the mass spectrum.

Modification	Chemical Formula	Monoisotopic Mass Shift (Da)
Unmodified Cysteine	C3H5NOS
S-Cyanylation (12C)	C4H4N2OS	+25.9929
S-Cyanylation (13C)	C3 13C H4N2OS	+26.0031

Table 1: Mass Shifts for Cysteine Modifications

In a typical quantitative proteomics experiment comparing a control (unlabeled) and a treated (13C-labeled) sample, the mass spectrum of a cysteine-containing peptide will show two distinct isotopic envelopes separated by a mass difference corresponding to the number of cysteine residues multiplied by the mass difference of the 13C label.

Troubleshooting and Scientific Insights

Incomplete Cyanylation:

• Cause: Insufficient reagent concentration, short reaction time, or poor accessibility of cysteine residues.

• Solution: Increase the concentration of 13C-NTCB, extend the incubation time, or perform the reaction under denaturing conditions to improve accessibility[12].

Side Reactions:

• β-Elimination: Under alkaline conditions, S-cyano-cysteine can undergo β-elimination to form dehydroalanine[12][13]. This is a competing reaction to peptide bond cleavage. Optimizing the pH and reaction time for cleavage is crucial to minimize this side product.

• Carbamylation: The use of urea in denaturation buffers can lead to the carbamylation of lysine residues, especially at elevated temperatures[13]. It is recommended to use freshly prepared urea solutions and avoid temperatures above 37°C during incubation steps.

Poor Cleavage Efficiency:

• Cause: The amino acid on the N-terminal side of the cyanylated cysteine can influence cleavage efficiency. Pro-Cys and Tyr-Cys bonds are known to be resistant to cleavage[13].

• Solution: Consider alternative cleavage methods or interpret the data with this limitation in mind.

Safety and Handling

2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt and other cyanide-containing compounds are toxic and should be handled with appropriate safety precautions in a well-ventilated fume hood. Always wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid. MDPI. [Link]

• A strategy to locate cysteine residues in proteins by specific chemical cleavage followed by matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. PubMed. [Link]

• Useful Protocols. Boston Children's Research. [Link]

• Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry. PMC. [Link]

• Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. PMC. [Link]

• NTCB Certification Examination Manual-June2022. NTCB. [Link]

• Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. PubMed. [Link]

• Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry. ACS Publications. [Link]

• KR860000581B1 - Method for preparing 2-nitro-5- (substituted-phenoxy) benzoic acid and salts thereof.

• Mass Spectrometry of Protein Post-Translational Modifications Protocol. protocols.io. [Link]

• Quantitative Proteomics Using Isobaric Labeling: A Practical Guide. Oxford Academic. [Link]

• The two faces of cyanide: an environmental toxin and a potential novel mammalian gasotransmitter. PMC. [Link]

• Cysteine modification mass spectrometry. MtoZ Biolabs. [Link]

• Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. ACS Publications. [Link]

• Revolutionizing Proteomics: The Power of Isotope Labelling in Quantitative Mass Spectrometry. Longdom Publishing. [Link]

• Instructions - NTCB. NTCB. [Link]

• thiobenzoic acid. Organic Syntheses Procedure. [Link]

• An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers. [Link]

• Isotope labelling-based quantitative proteomics: A comparison of labelling methods. Student Theses Faculty of Science and Engineering. [Link]

• Rescue, Extrication & Safety - Test & Assessment Protocol. Accident Data. [Link]

• Process for preparing 2-nitro-5-(substituted-phenoxy) benzoic acids and salts thereof. Googleapis.com. [Link]

• Quantitative proteomics using stable isotope labeling with amino acids in cell culture reveals changes in the cytoplasmic, nuclear, and nucleolar proteomes in Vero cells infected with the coronavirus infectious bronchitis virus. PubMed. [Link]

• Regulation of mammalian cellular metabolism by endogenous cyanide production. PMC. [Link]

• C—CN Bond-Forming Reactions. Thieme. [Link]

• Protein Digestion. University of Washington's Proteomics Resource. [Link]

• Conformational Analysis of Uniformly 13C-Labeled Peptides by Rotationally Selected 13Cα-13CH3 Double-Quantum Solid-State NMR. MDPI. [Link]

• Safe Work Instructions for Working With Solvents. University of Windsor. [Link]

• Quantitative proteomics workflows.(a) In the stable isotope labeling... - ResearchGate. ResearchGate. [Link]

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Application Note: High-Precision Site-Specific Protein Cleavage Using 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

Introduction & Scientific Rationale

Protein cleavage is a cornerstone of bottom-up proteomics, structural biology, and biopharmaceutical characterization. While enzymatic digestion (e.g., Trypsin, Lys-C) is standard, chemical cleavage offers unique advantages for mapping highly inaccessible domains or generating large, specific fragments. 2-Nitro-5-thiocyanatobenzoic acid (NTCB) is a highly specific chemical reagent that cleaves peptide bonds exclusively at the amino-terminal side of cysteine residues.

The introduction of the stable isotope-labeled variant, 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (), elevates this technique. By transferring a 13C-labeled cyano group to the cysteine sulfhydryl, it imparts a distinct mass signature to the resulting C-terminal fragment. This isotopic tag acts as a self-validating internal standard, enabling precise tracking of cleavage efficiency, distinguishing true cleavage products from artifactual modifications in high-resolution Mass Spectrometry (MS), and facilitating advanced NMR structural studies.

Mechanistic Causality

The cleavage of proteins by NTCB-13C is a strictly two-step biochemical process governed by nucleophilic interactions and pH-dependent transitions:

• Step 1: Isotopic Cyanylation (pH 8.0). The nucleophilic thiolate anion of a fully reduced cysteine attacks the 13C-labeled thiocyanate group of NTCB. This forms an S-(13C)cyano-cysteine intermediate and releases 2-nitro-5-mercaptobenzoic acid (TNB) as a yellow byproduct ().

• Step 2: Alkaline Cleavage (pH 9.0). Under elevated pH, the backbone amide nitrogen immediately N-terminal to the cyanylated cysteine becomes deprotonated. It executes a nucleophilic acyl substitution on the highly polarized S–13Cβ bond. This cyclization breaks the peptide bond, yielding a standard N-terminal fragment and a 13C-labeled 1-acyl-2-iminothiazolidine-4-carboxylyl C-terminal fragment ().

Fig 1. Mechanism of NTCB-13C mediated cyanylation and alkaline cleavage at cysteine residues.

Experimental Design & Optimization

A common pitfall in NTCB cleavage is incomplete fragmentation or side reactions, such as the carbamylation of lysine residues or β-elimination forming dehydroalanine (). To ensure a self-validating, high-yield protocol, the following parameters must be strictly controlled:

• Reducing Agent Selection: Tris(2-carboxyethyl)phosphine (TCEP) is mandatory. Unlike Dithiothreitol (DTT) or β-mercaptoethanol, TCEP lacks free thiols, preventing it from scavenging the NTCB-13C reagent.

• Denaturation: Cysteine residues are often buried in hydrophobic cores. Using 6M Guanidine-HCl or 8M Urea ensures complete unfolding, exposing all cysteines for quantitative cyanylation.

• Desalting Step: Removing excess NTCB-13C prior to the pH 9.0 cleavage step is critical. Excess reagent at high pH drives the carbamylation of lysine ε-amino groups, which severely complicates downstream MS spectra.

Table 1: Optimization Parameters and Causality

Parameter	Optimal Condition	Causality / Consequence of Deviation
Reducing Agent	5 mM TCEP	Prevents disulfide re-oxidation; avoids reagent scavenging seen with DTT.
Cyanylation pH	8.0	Balances thiolate nucleophilicity. pH < 7.5 reduces efficiency; pH > 8.5 risks premature cleavage.
NTCB-13C Excess	5- to 10-fold molar	Ensures complete cyanylation. Higher excess increases risk of off-target modifications.
Cleavage pH	9.0	Required to deprotonate the amide nitrogen for cyclization. Lower pH stalls the reaction.

Step-by-Step Protocol

Note: NTCB is light-sensitive and moisture-sensitive. Prepare all reagent solutions fresh immediately before use.

Phase 1: Reduction and Denaturation

• Dissolve the target protein in Denaturing Buffer (200 mM Tris-HCl, 6 M Guanidine-HCl, 1 mM EDTA, pH 8.0) to a final concentration of 1–5 mg/mL.

• Add TCEP to a final concentration of 5 mM.

• Incubate at 37°C for 45 minutes to ensure the complete reduction of all disulfide bonds.

Phase 2: Isotopic Cyanylation 4. Prepare a 100 mM stock of NTCB-13C Potassium Salt in LC-MS grade water or Dimethylformamide (DMF). 5. Add NTCB-13C to the protein solution at a 10-fold molar excess relative to the total cysteine content. 6. Incubate the reaction in the dark at room temperature (22°C) for 30 minutes. The solution will turn slightly yellow due to TNB release.

Phase 3: Purification (Critical Step) 7. Desalt the cyanylated protein to remove unreacted NTCB-13C and TNB byproducts. Use a size-exclusion spin column (e.g., Zeba Spin) or dialyze extensively against Cleavage Buffer (200 mM Sodium Borate, 6 M Guanidine-HCl, pH 9.0). Causality Check: Failure to remove excess NTCB here will lead to extensive lysine carbamylation during the prolonged alkaline incubation.

Phase 4: Cleavage 8. Ensure the pH of the desalted protein solution is exactly 9.0. Adjust with 1M NaOH if necessary. 9. Incubate the mixture at 37°C for 14–16 hours. 10. Quench the reaction by lowering the pH to 3.0 using 10% Trifluoroacetic acid (TFA). The sample is now ready for LC-MS/MS analysis.

Fig 2. Step-by-step experimental workflow for NTCB-13C site-specific protein cleavage.

Data Interpretation and Mass Spectrometry

Upon successful cleavage, the resulting peptide fragments will exhibit highly specific mass shifts. The N-terminal fragment upstream of the cleavage site will possess a standard mass. The C-terminal fragment, bearing the cyclized 13C-iminothiazolidine ring, will exhibit a mass shift relative to the original cysteine-containing peptide. The use of the 13C isotope provides a highly specific +1.00 Da mass differential compared to standard unlabeled NTCB cleavage, allowing automated MS software to confidently identify true cleavage products against background noise.

Table 2: Quantitative Mass Shifts in NTCB-13C Cleavage

Fragment Type	Modification	Mass Shift (Δ Da)	Analytical Significance
N-Terminal Peptide	None	0.00	Standard sequence identification
C-Terminal Peptide (Unlabeled NTCB)	1-acyl-2-iminothiazolidine	-33.99	Loss of H2O and NH3 from Cys
C-Terminal Peptide (NTCB-13C)	13C-labeled iminothiazolidine	-32.99	+1.00 Da isotopic tag for MS tracking
Side Reaction (Lysine)	Carbamylation	+43.01	Indicator of incomplete desalting

Conclusion

The use of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt provides an elegant, highly specific chemical alternative to enzymatic digestion. By strictly adhering to a causality-driven protocol—specifically the use of TCEP over DTT, intermediate desalting to prevent side reactions, and precise pH control—researchers can achieve near-quantitative cleavage. The built-in 13C isotopic validation ensures unparalleled accuracy for advanced proteomic and structural applications.

References

• Tang, H. Y., & Speicher, D. W. (2004). Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. Analytical Biochemistry, 334(1), 48-61. [Link]

• Qiao, Y., et al. (2021). Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid. Molecules, 26(9), 2619.[Link]

• Degani, Y., & Patchornik, A. (1974). Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield modification and cleavage of peptides at cysteine residues. Biochemistry, 13(1), 1-11.[Link]

• Pharmaffiliates. (n.d.). 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (CAS: 205173-31-5). Pharmaffiliates Stable Isotopes Catalog.[Link]

Quantitative Proteomics Applications of 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt: A Detailed Technical Guide

This guide provides a comprehensive overview of the application of 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt for quantitative proteomics. Designed for researchers, scientists, and drug development professionals, this document delves into the underlying chemical principles, provides detailed experimental protocols, and offers insights into data analysis and interpretation.

Introduction: A Novel Tool for Cysteine-Centric Quantitative Proteomics

Quantitative mass spectrometry has become an indispensable tool for understanding the dynamic nature of the proteome.[1][2][3] Isotopic labeling strategies, in particular, offer a robust method for accurate relative and absolute quantification of proteins across different biological samples.[4][5] While various methods target primary amines (e.g., TMT, iTRAQ) or incorporate labeled amino acids metabolically (e.g., SILAC), there is a growing need for reagents that allow for the targeted analysis of specific protein subpopulations.[6][7][8]

2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt is a novel isotopic labeling reagent designed for the quantitative analysis of cysteine-containing proteins. This compound is a derivative of the well-established reagent 2-nitro-5-thiocyanatobenzoic acid (NTCB), which selectively cyanylates the thiol group of cysteine residues.[9][10][11][12] The incorporation of a stable ¹³C isotope in the thiocyanate group allows for the differentiation of protein samples at the mass spectrometry level, enabling precise relative quantification.

The unique advantage of this reagent lies in its ability to specifically target cysteine residues. Cysteine is a relatively low-abundance amino acid, and its thiol group is often involved in critical protein functions, including enzymatic activity, protein structure (disulfide bonds), and redox signaling.[13] Therefore, 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt provides a powerful tool to enrich and quantify a functionally important subset of the proteome.

Principle of the Method

The workflow for quantitative proteomics using 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt involves several key steps:

• Sample Preparation: Protein extracts from different experimental conditions (e.g., control vs. treated) are prepared.

• Reduction and Denaturation: Disulfide bonds are reduced to free thiols, and proteins are denatured to ensure accessibility of cysteine residues.

• Isotopic Labeling: One sample is labeled with the "light" (¹²C) version of the reagent, while the other is labeled with the "heavy" (¹³C) version. The thiocyanate group reacts with the free thiol of cysteine residues, resulting in the covalent attachment of the cyano group.

• Sample Combination and Protein Digestion: The labeled samples are combined, and the proteins are digested into smaller peptides using a protease (e.g., trypsin).

• Mass Spectrometry Analysis: The peptide mixture is analyzed by LC-MS/MS. Peptides containing a labeled cysteine will appear as a pair of peaks with a specific mass difference corresponding to the number of incorporated ¹³C isotopes.

• Data Analysis: The relative abundance of the peptides (and thus the parent proteins) is determined by comparing the intensities of the "light" and "heavy" peptide peaks.

Chemical Reaction and Labeling Mechanism

The core of this quantitative strategy is the selective reaction of 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid with cysteine residues. The reaction proceeds via a nucleophilic attack of the deprotonated thiol group (thiolate) on the electrophilic carbon of the thiocyanate group. This results in the formation of an S-cyano-cysteine residue and the release of 2-nitro-5-thiobenzoic acid.

Caption: Reaction of 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid with a cysteine residue.

Detailed Application Notes and Protocols

This section provides detailed protocols for a typical quantitative proteomics experiment using 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt.

Protocol 1: Protein Extraction, Reduction, and Alkylation

Objective: To prepare protein samples for isotopic labeling.

Materials:

• Lysis buffer (e.g., 8 M urea, 50 mM Tris-HCl pH 8.5)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Acetone, pre-chilled to -20°C

Procedure:

• Cell Lysis: Lyse cells or tissues in a suitable lysis buffer.

• Protein Quantification: Determine the protein concentration of each sample using a standard protein assay (e.g., Bradford or BCA).

• Reduction: To a defined amount of protein (e.g., 1 mg), add DTT to a final concentration of 10 mM. Incubate for 1 hour at 37°C to reduce disulfide bonds.

• Alkylation: Add iodoacetamide to a final concentration of 25 mM. Incubate for 30 minutes in the dark at room temperature to alkylate free thiols. This step is crucial to prevent the re-formation of disulfide bonds and to block any unreacted cysteine residues from being labeled.

• Protein Precipitation: Precipitate the proteins by adding 4 volumes of ice-cold acetone. Incubate at -20°C for at least 2 hours (or overnight).

• Pellet Collection: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C. Discard the supernatant.

• Washing: Wash the protein pellet with 1 mL of ice-cold 90% acetone. Centrifuge again and discard the supernatant. Repeat the wash step.

• Drying: Air-dry the protein pellet to remove any residual acetone.

Protocol 2: Isotopic Labeling with 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt

Objective: To differentially label protein samples with the "light" and "heavy" isotopic reagents.

Materials:

• Labeling buffer (e.g., 6 M urea, 50 mM Tris-HCl pH 8.0)

• 2-Nitro-5-(thiocyanato-¹²C)benzoic Acid Potassium Salt ("light" reagent)

• 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt ("heavy" reagent)

• Reducing agent (e.g., Tris(2-carboxyethyl)phosphine - TCEP)

Procedure:

• Resuspend Protein Pellets: Resuspend the dried protein pellets from Protocol 1 in the labeling buffer.

• Prepare Labeling Reagents: Prepare fresh solutions of the "light" and "heavy" labeling reagents in a suitable solvent (e.g., DMSO).

• Labeling Reaction:

  • To the control sample, add the "light" 2-Nitro-5-(thiocyanato-¹²C)benzoic Acid Potassium Salt.

  • To the experimental sample, add the "heavy" 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt.

  • The molar excess of the reagent over the estimated number of cysteine residues should be optimized, but a 10-fold molar excess is a good starting point.

• Incubation: Incubate the labeling reactions for 1-2 hours at room temperature with gentle agitation.

• Quenching: Quench the reaction by adding a small molecule thiol such as β-mercaptoethanol or DTT.

• Sample Combination: Combine the "light" and "heavy" labeled samples in a 1:1 ratio based on the initial protein amount.

Protocol 3: In-Solution Protein Digestion

Objective: To digest the labeled proteins into peptides for mass spectrometry analysis.

Materials:

• Trypsin (mass spectrometry grade)

• Digestion buffer (e.g., 50 mM Ammonium Bicarbonate)

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

Procedure:

• Dilution: Dilute the combined, labeled protein sample with digestion buffer to reduce the urea concentration to below 1 M.

• Trypsin Addition: Add trypsin to the protein mixture at a 1:50 (trypsin:protein) ratio (w/w).

• Digestion: Incubate the digestion reaction overnight at 37°C.

• Reaction Termination: Stop the digestion by acidifying the sample with TFA to a final concentration of 0.1%.

• Peptide Desalting: Desalt the peptide mixture using a C18 solid-phase extraction (SPE) cartridge according to the manufacturer's instructions.

• Drying: Dry the desalted peptides in a vacuum centrifuge.

Protocol 4: LC-MS/MS Analysis

Objective: To separate and analyze the labeled peptides by mass spectrometry.

Procedure:

• Peptide Resuspension: Resuspend the dried peptides in a suitable solvent for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

• LC Separation: Inject the peptide sample onto a reverse-phase HPLC column. Separate the peptides using a gradient of increasing organic solvent (e.g., acetonitrile with 0.1% formic acid).

• Mass Spectrometry: Analyze the eluting peptides using a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF instrument).

  • MS1 Scan: Acquire full scan MS1 spectra to detect the peptide precursor ions. The isotopically labeled peptide pairs will appear with a characteristic mass difference.

  • MS2 Scan: Select the most intense precursor ions for fragmentation (MS2) to obtain peptide sequence information.

Data Analysis and Interpretation

The analysis of data from experiments using 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt follows a standard quantitative proteomics pipeline.

• Database Searching: Use a database search engine (e.g., Mascot, Sequest, MaxQuant) to identify the peptides from the MS2 spectra. The search parameters should include the specific modification of cysteine by the cyanylation reagent (addition of CN).

• Peptide Quantification: The relative quantification of peptide pairs is performed by comparing the peak areas or intensities of the "light" and "heavy" isotopic forms in the MS1 spectra.

• Protein Quantification: The quantitative information from multiple peptides is aggregated to determine the relative abundance of the parent proteins.

• Statistical Analysis: Perform statistical tests to identify proteins that are significantly up- or down-regulated between the experimental conditions.

Data Presentation

Quantitative results should be summarized in a clear and concise table.

Protein Accession	Gene Name	Peptide Sequence	Light Intensity	Heavy Intensity	Ratio (Heavy/Light)	p-value
P12345	GENE1	VSCPEPTIDER	1.2E+07	2.5E+07	2.08	0.001
Q67890	GENE2	ACPEPTIDEK	5.8E+06	1.5E+06	0.26	0.005
...	...	...	...	...	...	...
C* denotes the labeled cysteine residue.

Experimental Workflow Visualization

Caption: Workflow for quantitative proteomics using isotopic NTCB labeling.

Trustworthiness and Self-Validating Systems

To ensure the reliability of the quantitative data, several quality control measures should be implemented throughout the workflow:

• Complete Labeling: Assess the labeling efficiency by analyzing a small aliquot of the labeled samples before combining them. Incomplete labeling can lead to inaccurate quantification.

• Reproducibility: Perform experiments in biological and technical replicates to assess the variability of the method.

• Validation: Validate the mass spectrometry results for key proteins of interest using an orthogonal method, such as Western blotting or targeted proteomics (e.g., Selected Reaction Monitoring - SRM).

Conclusion

2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt represents a valuable addition to the quantitative proteomics toolkit. Its specificity for cysteine residues allows for the targeted analysis of a functionally important sub-proteome. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully implement this novel isotopic labeling strategy in their studies. By following these detailed procedures and incorporating appropriate quality control measures, scientists can obtain high-quality, reliable quantitative data to advance their understanding of complex biological systems.

References

• Tang, H.Y., and Speicher, D.W. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. Anal. Biochem. 334, 48-61 (2004). [Link][9]

• Aroca, Á., Serna, A., Gotor, C., & Romero, L. C. (2021). HCN Regulates Cellular Processes through Posttranslational Modification of Proteins by S-cyanylation. Plant physiology, 187(3), 1633–1651. [Link][13]

• Zhang, L., Wang, M., & Yang, P. (2019). Quantitative Proteomics Using Isobaric Labeling: A Practical Guide. Methods in molecular biology (Clifton, N.J.), 1959, 187–199. [Link][1]

• Pharmaffiliates. 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt. [Link][14]

• Qiao, Y., Wang, J., & Li, X. (2021). Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid. Molecules (Basel, Switzerland), 26(9), 2619. [Link][12]

• Gevaert, K., & Vandekerckhove, J. (2008). Stable isotopic labeling in proteomics. Proteomics, 8(23-24), 4875–4885. [Link][15]

• Longdom Publishing. Revolutionizing Proteomics: The Power of Isotope Labelling in Quantitative Mass Spectrometry. [Link]

• University of Washington's Proteomics Resource. Stable Isotope Labeling Strategies. [Link][4]

• Bioanalysis Zone. Chapter 5: Modern techniques in quantitative proteomics. [Link][2]

• Student Theses Faculty of Science and Engineering. Isotope labelling-based quantitative proteomics: A comparison of labelling methods. [Link][6]

• Silantes. SILAC Reagents for Quantitative Proteomics in Cell Culture Archives. [Link][7]

• CK Gas. Stable Isotopes for Quantitative Proteomics. [Link][8]

• Zhang, X., et al. (2024). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. Analytical chemistry, 96(5), 2095–2113. [Link][3]

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How to prepare protein samples with 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

An Application Note and Protocol for Advanced Protein Cleavage and Isotopic Labeling

Executive Summary

The precise manipulation and quantification of proteins are foundational to modern proteomics and biologic drug development. While enzymatic digestion (e.g., Trypsin) remains the standard for bottom-up proteomics, chemical cleavage offers unique advantages for mapping specific domains, analyzing transmembrane proteins, and tracking cysteine redox states. 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB) is a highly specialized, dual-purpose reagent. It enables the site-specific cleavage of peptide backbones strictly at cysteine residues while simultaneously introducing a stable heavy isotope (13C) tag. This guide details the mechanistic causality, comparative advantages, and a self-validating protocol for deploying 13C-NTCB in quantitative mass spectrometry and structural biology.

Mechanistic Principles & Experimental Causality

To utilize 13C-NTCB effectively, researchers must understand the kinetic and thermodynamic drivers of its two-step mechanism. The reaction is strictly pH-dependent, requiring distinct environments for labeling versus cleavage[1].

• Step 1: Isotope-Coded Cyanylation (pH 8.0) At pH 8.0, the sulfhydryl group of a reduced cysteine residue is partially deprotonated to a highly nucleophilic thiolate anion. This thiolate attacks the thiocyanate group of 13C-NTCB. The reaction transfers the 13C-labeled cyano group to the protein, forming an S-(13C)cyanocysteine intermediate and releasing 2-nitro-5-thiobenzoate (TNB) as a yellow byproduct[1]. Causality for 13C selection: The 13C-cyano group introduces a highly specific mass shift of +27.00 Da per modified cysteine (compared to +26.00 Da for standard 12C-NTCB). This precise +1 Da differential enables multiplexed quantitative proteomics (similar to Isotope-Coded Affinity Tags, ICAT) without attaching bulky, sterically hindering functional groups to the protein[2].

• Step 2: Base-Catalyzed Cleavage (pH 9.0) When the pH is shifted to 9.0, the nitrogen atom of the peptide bond immediately N-terminal to the cyanylated cysteine is deprotonated. This triggers a base-catalyzed nucleophilic attack on the electron-deficient 13C-cyano carbon. The resulting cyclization forms a 5-membered 2-iminothiazolidine-4-carboxyl ring at the C-terminus of the newly generated N-terminal fragment, effectively severing the peptide backbone[3].

Reaction pathway of 13C-NTCB mediated cysteine cyanylation and subsequent alkaline peptide cleavage.

Quantitative Comparison of Cleavage Strategies

Selecting the correct cleavage agent dictates the success of downstream MS analysis. 13C-NTCB is specifically chosen when cysteine mapping or isotopic quantification is the primary objective.

Cleavage Agent	Target Residue	Cleavage Efficiency	Mass Shift (Da)	Primary Application
Trypsin	Arg (R), Lys (K)	>95%	+18.01 (H₂O)	Standard Bottom-Up Proteomics
Cyanogen Bromide	Met (M)	90-95%	-29.99	Transmembrane/Insoluble Proteins
12C-NTCB	Cys (C)	80-90%	+26.00	Chemical Mapping, Cys-specific
13C-NTCB	Cys (C)	80-90%	+27.00	Quantitative MS, Isotopic Tracking

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system. It incorporates analytical checkpoints to confirm reaction completeness before proceeding to irreversible steps, preventing downstream data loss.

Materials & Reagents

• 13C-NTCB Reagent: 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt.

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP). Expert Insight: TCEP is strictly preferred over Dithiothreitol (DTT) or β-mercaptoethanol. Because TCEP lacks a thiol group, it will not act as a competitive nucleophile against 13C-NTCB, eliminating the need for an intermediate desalting step[4].

• Denaturing Buffer: 6 M Guanidine-HCl or 8 M Urea in 0.2 M Tris-HCl, pH 8.0.

• Cleavage Buffer: 0.2 M Sodium Borate, pH 9.0.

Phase 1: Denaturation and Reduction

• Solubilization: Dissolve the target protein in the Denaturing Buffer (pH 8.0) to a final concentration of 1–5 mg/mL. Causality: Denaturants are critical to ensure that buried, hydrophobic cysteines are solvent-accessible for uniform stoichiometric labeling.

• Reduction: Add TCEP to a final concentration of 5–10 mM.

• Incubation: Incubate at 37°C for 45 minutes to completely reduce all disulfide bonds.

Phase 2: Isotope-Coded Cyanylation

• Reagent Preparation: Prepare a fresh 100 mM stock of 13C-NTCB in LC-MS grade water or DMSO.

• Labeling: Add 13C-NTCB to the protein solution at a 5- to 10-fold molar excess relative to the total sulfhydryl content (number of cysteines × protein concentration).

• Incubation: Incubate the mixture in the dark at room temperature (20–25°C) for 30–60 minutes.

• Validation Checkpoint 1 (Cyanylation Confirmation): Remove a 2 µL aliquot, desalt via a C4 ZipTip, and analyze via intact mass spectrometry. You must observe a mass shift of exactly +27.00 Da for every cysteine residue present in the protein. If the shift is incomplete, extend the incubation by 30 minutes. Do not proceed to cleavage until labeling is 100% complete.

Phase 3: Base-Catalyzed Cleavage

• Buffer Exchange (Critical Step): Exchange the sample into the Cleavage Buffer (0.2 M Sodium Borate, pH 9.0) using a desalting spin column (e.g., Zeba Spin). Causality: Removing unreacted 13C-NTCB prior to raising the pH prevents severe side reactions, such as the carbamylation of lysine residues, which would otherwise confound MS spectra[3].

• Cleavage Incubation: Incubate the solution strictly at 37°C for 16–24 hours. Expert Insight: The cyclization mechanism is kinetically slow. However, exceeding 24 hours or increasing the temperature above 37°C risks β-elimination side reactions (converting the cyanylated cysteine into dehydroalanine)[3][4].

• Validation Checkpoint 2 (Cleavage Confirmation): Run a 5 µL aliquot on an SDS-PAGE gel or LC-MS to confirm the disappearance of the intact protein band/peak and the appearance of the expected lower-molecular-weight cleavage fragments.

Phase 4: Quenching and Downstream Processing

• Quenching: Halt the cleavage reaction by lowering the pH to 6.0 using 10% Trifluoroacetic acid (TFA) or glacial acetic acid.

• Cleanup: Desalt the resulting peptide fragments using C18 Spin Columns prior to downstream LC-MS/MS or NMR structural analysis.

References

• Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. PubMed (National Institutes of Health).3

• Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield modification and cleavage of peptides at cysteine residues. PubMed (National Institutes of Health).1

• Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid. Molecules (MDPI).4

• Isotope-coded affinity tagging of proteins. PubMed (National Institutes of Health).2

Sources

• 1. Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield modification and cleavage of peptides at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotope-coded affinity tagging of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

NMR tracking of cysteine modifications using 13C-labeled NTCB potassium salt

Application Note: High-Resolution NMR Tracking of Cysteine Microenvironments Using 13C-Labeled NTCB

Executive Summary & Scientific Rationale

Understanding dynamic conformational changes, allosteric signaling, and protein-protein interactions requires biophysical probes that are highly sensitive yet structurally non-perturbing. Traditional bulky spin labels or large fluorophores often distort the native protein architecture, leading to artifactual data.

Cyanylation of cysteine residues using 13C-labeled 2-nitro-5-thiocyanatobenzoic acid (13C-NTCB) potassium salt offers an elegant solution. This reaction introduces a diatomic-like S13CN probe onto the protein. The modification is sterically minimal, yet it provides a highly sensitive 13C NMR chemical shift that acts as a direct, site-specific reporter of local electrostatics, hydrogen bonding, and solvent accessibility[1].

Mechanistic Principles of 13C-NTCB Cyanylation

NTCB selectively reacts with the thiolate anion of free cysteine residues. The nucleophilic attack of the sulfur on the cyano carbon of 13C-NTCB results in the transfer of the 13C-cyano group to the protein, forming S-cyanocysteine, alongside the stoichiometric release of the leaving group, 2-nitro-5-thiobenzoate (TNB)[2].

The resulting S13CN carbon exhibits a chemical shift that is highly dependent on its local microenvironment[3]. In apolar, hydrophobic cores lacking hydrogen bond donors, the shift manifests at ~109 ppm. In polar, aqueous environments, hydrogen bonding to the nitrogen lone pair and nitrile π-orbitals deshields the carbon, pushing the shift to ~115 ppm[4]. This ~6 ppm dynamic range occurs in a spectral window completely free of natural abundance protein background signals.

Experimental Workflow

Workflow of cysteine cyanylation using 13C-NTCB for NMR-based structural tracking.

Self-Validating Experimental Protocol

Phase 1: Thiol Reduction and Preparation

• Reduction : Incubate the target protein (0.5–1.0 mM) with 5 mM Dithiothreitol (DTT) or TCEP for 30 minutes at room temperature.

  • Causality : Inter- and intramolecular disulfides must be reduced to free thiols. NTCB strictly requires free sulfhydryls to initiate the nucleophilic attack.

• Buffer Exchange : Pass the sample through a size-exclusion chromatography (SEC) column pre-equilibrated with Degassed Reaction Buffer (50 mM Tris-HCl, pH 8.0–8.5).

  • Causality : DTT contains competing thiols and must be completely removed to prevent reagent depletion. The pH is strictly maintained above 8.0 because the reactive species is the thiolate anion (S⁻); the typical pKa of a solvent-exposed cysteine is ~8.3.

Phase 2: 13C-Cyanylation and Real-Time Validation

• Reagent Addition : Add a 5- to 10-fold molar excess of 13C-NTCB potassium salt to the protein solution.

• Spectrophotometric Tracking : Monitor the reaction at 412 nm using a UV-Vis spectrophotometer.

  • Causality (Self-Validation) : The cleavage of NTCB releases TNB, which possesses a strong molar extinction coefficient (ε = 13,600 M⁻¹ cm⁻¹ at 412 nm)[5]. Quantifying the TNB release allows researchers to calculate the exact stoichiometry of cyanylation in real-time, ensuring the reaction has reached 100% completion without unnecessary over-incubation.

Phase 3: Quenching and NMR Sample Formulation

• Purification : Remove unreacted 13C-NTCB and the TNB byproduct via SEC or exhaustive dialysis against NMR Buffer (20 mM Sodium Phosphate, 50 mM NaCl, 10% D₂O, pH 6.5).

  • Causality : Lowering the pH to 6.5 is critical for long-term sample stability. At alkaline pH or during prolonged incubation at neutral pH, S-cyanocysteine can undergo intramolecular cyclization to form a 2-iminothiazolidine ring. This degrades the probe and shifts the NMR signal to a useless ~171 ppm[3].

Phase 4: Data Acquisition

• NMR Spectroscopy : Acquire 1D 13C NMR spectra (or 2D 13C-13C correlation spectra if the protein is uniformly labeled) at the desired temperature.

  • Causality : Because the S13CN group has no directly attached protons, standard 1H-13C HSQC experiments cannot be used. Direct 13C detection is required. The 109–115 ppm window is remarkably free of background signals from natural abundance protein carbons, yielding a high signal-to-noise ratio[4].

Quantitative Data Interpretation

The chemical shift of the 13C-labeled thiocyanate carbon serves as a highly precise environmental sensor. The table below summarizes the quantitative benchmarks for interpreting the NMR data to determine the structural state of the labeled cysteine.

Microenvironment State	Typical Structural Context	Expected ¹³C NMR Shift (ppm)	Mechanistic Driver
Apolar / Hydrophobic	Buried core, folded state	109.0 – 110.0	Absence of hydrogen bond donors; low dielectric shielding[4].
Intermediate	Protein-protein interface	111.0 – 113.0	Partial solvent shielding; specific, constrained H-bonds[1].
Polar / Aqueous	Surface-exposed, unfolded	114.0 – 115.5	Extensive hydrogen bonding with water molecules[3].
Degradation Artifact	2-iminothiazolidine ring	~171.0	Alkaline-induced cyclization of the thiocyanate group[3].

References

• 13C-n.m.r. of the cyanylated beta-lactoglobulins: evidence that Cys-121 provides the thiol group of beta-lactoglobulins A and B (1994). PubMed. 4

• Cyanylated Cysteine Reports Site-Specific Changes at Protein–Protein-Binding Interfaces Without Perturbation (2018). Biochemistry - ACS Publications. 1

• Dynamic Asymmetry and the Role of the Conserved Active-Site Thiol in Rabbit Muscle Creatine Kinase (2014). Biochemistry - ACS Publications.2

• 13C NMR of cyanylated flavodoxin from Megasphaera elsdenii and of thiocyanate model compounds (1992). PubMed. 3

• Carbon-13 NMR of cyanylated flavodoxin from Megasphaera elsdenii and of thiocyanate model compounds (1992). American Chemical Society. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 13C NMR of cyanylated flavodoxin from Megasphaera elsdenii and of thiocyanate model compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 13C-n.m.r. of the cyanylated beta-lactoglobulins: evidence that Cys-121 provides the thiol group of beta-lactoglobulins A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt labeling efficiency protocol

Title: Comprehensive Protocol for Cysteine Cyanylation and Labeling Efficiency Assessment Using 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

Introduction & Mechanistic Overview

Quantitative proteomics and structural biology frequently rely on site-specific chemical modifications to track protein dynamics, map interfaces, or quantify expression levels. 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB K-salt, CAS: 205173-31-5) is a highly specialized, isotopically labeled reagent designed for the targeted cyanylation of cysteine residues[1].

The Causality of the Chemical Design: Traditional NTCB free acid requires dissolution in organic solvents like DMF or DMSO, which can induce localized protein precipitation upon addition to aqueous buffers[2]. The Potassium Salt variant resolves this by offering superior aqueous solubility, ensuring the protein remains in its native or uniformly denatured state during labeling.

Mechanistically, the reaction relies on the nucleophilic attack of the cysteine thiolate anion (S⁻) on the electron-deficient cyano carbon of 13C-NTCB[3]. This transfers the 13C-labeled cyano group to the cysteine, forming S-(13C)cyano-cysteine, while releasing 2-nitro-5-thiobenzoate (TNB) as a leaving group. Because TNB strongly absorbs light at 412 nm, this reaction acts as a self-validating system : the development of a yellow color provides immediate, quantifiable feedback that cyanylation is successfully occurring.

Experimental Workflow

Workflow for 13C-NTCB cysteine cyanylation and LC-MS/MS labeling efficiency assessment.

Materials and Reagents

• Target Protein: Purified protein (1–5 mg/mL).

• 13C-NTCB Potassium Salt: Prepare a fresh 100 mM stock in LC-MS grade water immediately before use. Do not store aqueous solutions long-term due to gradual hydrolysis.

• Denaturing Buffer: 8 M Urea or 6 M Guanidine-HCl in 100 mM HEPES, pH 8.0. (Note: HEPES is preferred over Tris to avoid primary amine interference if downstream basic cleavage is ever desired[4]).

• Reducing Agent: 50 mM TCEP-HCl (neutralized to pH 7.0). (Critical Insight: DTT and β-mercaptoethanol must be strictly avoided as their free thiols will competitively consume the NTCB reagent).

Step-by-Step Protocol

Phase 1: Denaturation and Reduction

• Dilute the target protein to 1 mg/mL in Denaturing Buffer (pH 8.0). The use of 8 M Urea ensures that buried, structurally inaccessible cysteines are exposed to the solvent, which is critical for achieving 100% labeling efficiency.

• Add TCEP to a final concentration of 5 mM (or a 10-fold molar excess over total disulfides).

• Incubate at 37°C for 45 minutes to ensure complete reduction of all disulfide bonds.

Phase 2: 13C-NTCB Labeling (Cyanylation) 4. To the reduced protein mixture, add the freshly prepared 13C-NTCB Potassium Salt stock to achieve a 10-fold molar excess relative to the total cysteine concentration. 5. Self-Validation Check: Upon addition, the solution should immediately turn pale to bright yellow, indicating the release of the TNB anion. You can quantify this by measuring absorbance at 412 nm (ε = 14,150 M⁻¹cm⁻¹). 6. Incubate the reaction in the dark at room temperature (20–25°C) for 30 to 60 minutes. Prolonged incubation beyond 2 hours is unnecessary and may lead to off-target carbamylation of lysine residues[4].

Phase 3: Quenching and Desalting 7. Quench the reaction by passing the mixture through a pre-equilibrated size-exclusion desalting column (e.g., Zeba Spin) or by performing a Trichloroacetic Acid (TCA) precipitation. This removes excess NTCB, TCEP, and the TNB byproduct, which could severely suppress downstream MS ionization.

Phase 4: LC-MS/MS Analysis 8. Digest the cyanylated protein using standard Trypsin/Lys-C protocols. 9. Analyze the peptides via high-resolution LC-MS/MS. Configure the search engine (e.g., MaxQuant, Mascot) to include the specific mass shifts outlined in Table 1 as variable modifications on Cysteine.

Data Interpretation & Troubleshooting

Table 1: Mass Shifts for Cysteine Modifications

Modification Type	Reagent	Monoisotopic Mass Shift (Da)	Average Mass Shift (Da)
Standard Alkylation	Iodoacetamide (IAA)	+57.021	+57.05
Cyanylation (Unlabeled)	NTCB	+24.995	+25.03

| Isotopic Cyanylation | 13C-NTCB | +25.999 | +26.02 |

Table 2: Troubleshooting Labeling Efficiency

Observation	Mechanistic Cause	Corrective Action
Incomplete Labeling	Buried cysteines remain inaccessible to the reagent.	Increase denaturant concentration (8 M Urea) or extend reduction time.
No Labeling / No Yellow Color	Reagent consumed by thiol-based reductants (DTT/BME).	Switch exclusively to TCEP and ensure it is not in massive excess.
Unexpected +25 Da Peaks	Incomplete 13C enrichment in the reagent batch.	Verify reagent isotopic purity; ensure exclusive use of 13C-NTCB.

| Protein Precipitation | High organic solvent concentration from free-acid NTCB. | Utilize the Potassium Salt form to maintain strictly aqueous conditions[2]. |

References

• Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. Analytical Biochemistry (2004). URL: [Link]

• Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield modification and cleavage of peptides at cysteine residues. Biochemistry (1974). URL: [Link]

• 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (CAS: 205173-31-5). Pharmaffiliates. URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield modification and cleavage of peptides at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]

Isotope-coded affinity tag preparation with 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

Introduction & Mechanistic Rationale

Quantitative proteomics relies heavily on the ability to accurately compare protein expression across multiple biological states. While traditional Isotope-Coded Affinity Tags (ICAT) utilize bulky biotinylated iodoacetamide derivatives[1], these large tags can suppress peptide ionization and complicate MS/MS fragmentation spectra.

To circumvent these steric limitations, 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB) offers an elegant, zero-footprint alternative. NTCB is a highly specific cyanylation reagent that targets free cysteine residues[2]. When subjected to alkaline conditions, the cyanylated cysteine undergoes a highly specific intramolecular cyclization, cleaving the peptide bond immediately N-terminal to the modified cysteine[2].

By utilizing the 13C-labeled potassium salt variant, researchers can introduce a stable +1.0034 Da mass shift per cleavage site. The resulting N-terminal 2-iminothiazolidine-4-carboxyl (ITC) derivative possesses unique physicochemical properties (altered basicity and hydrophobicity) that allow for selective chromatographic enrichment—effectively serving as an integrated "affinity tag" without the mass penalty of a biotin-streptavidin system[3].

The Self-Validating Chemistry of NTCB

A critical advantage of NTCB-based tagging is its built-in quality control. The cyanylation reaction stoichiometrically releases 2-nitro-5-thiobenzoate (TNB) as a byproduct. Because the TNB anion absorbs strongly at 412 nm, researchers can spectrophotometrically quantify the exact efficiency of the labeling reaction in real-time, creating a self-validating experimental system.

Reaction mechanism of 13C-NTCB cyanylation and subsequent alkaline cleavage.

Experimental Workflow

The following workflow outlines the parallel processing of a control state (labeled with standard 12C-NTCB) and an experimental state (labeled with 13C-NTCB).

Workflow for quantitative proteomics using 13C-NTCB isotope-coded tagging.

Step-by-Step Protocol

Phase 1: Denaturation and Reduction

Causality Note: Disulfide bonds must be fully reduced to expose free sulfhydryls. We mandate the use of TCEP over DTT or β-mercaptoethanol because TCEP lacks free thiols. Thiol-containing reducing agents will aggressively scavenge the NTCB reagent, quenching the reaction.

• Lysis: Solubilize protein pellets (Control and Experimental) in Denaturation Buffer (200 mM Tris-HCl, 8 M Urea, pH 8.0). Ensure protein concentration is approximately 2–5 mg/mL.

• Reduction: Add TCEP to a final concentration of 5 mM.

• Incubation: Incubate at 37°C for 45 minutes to ensure complete unfolding and reduction.

Phase 2: Isotope-Coded Cyanylation

Causality Note: The pH must be strictly maintained at 8.0. At this pH, the cysteine thiol (pKa ~8.3) exists in equilibrium with the highly nucleophilic thiolate anion, driving the cyanylation. If the pH exceeds 8.5 during this step, premature and non-specific backbone cleavage will occur. The potassium salt formulation of 13C-NTCB ensures rapid dissolution in the high-urea buffer without altering the pH.

• Reagent Preparation: Prepare fresh 100 mM stocks of 12C-NTCB and 13C-NTCB Potassium Salt in LC-MS grade water.

• Labeling:

  • To the Control sample, add 12C-NTCB to a final concentration of 10 mM (or at least a 10-fold molar excess over total cysteine content).

  • To the Experimental sample, add 13C-NTCB to the same final concentration.

• Incubation: Incubate both reactions in the dark at room temperature for 30 minutes.

• Self-Validation (QC): Transfer 2 µL of the reaction to a micro-cuvette containing 98 µL of buffer. Measure absorbance at 412 nm. Calculate the concentration of released TNB ( ϵ=14,150 M−1cm−1 ). The molarity of TNB should closely match the estimated molarity of cysteine in the lysate.

Phase 3: Pooling and Alkaline Cleavage

Causality Note: Cleavage requires the deprotonation of the peptide bond nitrogen upstream of the cyanylated cysteine. Elevating the pH to 9.0 triggers this nitrogen to execute a nucleophilic attack on the cyano carbon, forcing an intramolecular cyclization that breaks the peptide backbone[2].

• Pooling: Based on pre-assay protein concentrations, mix the 12C-labeled Control and 13C-labeled Experimental samples in an exact 1:1 ratio.

• pH Adjustment: Slowly add 1 M NaOH to the pooled sample until the pH reaches exactly 9.0 (verify with a micro-pH probe).

• Cleavage Incubation: Incubate the pooled mixture at 37°C for 14–16 hours.

Phase 4: Enrichment and LC-MS/MS

• Quenching: Lower the pH to 3.0 using 10% Trifluoroacetic acid (TFA) to halt the cleavage reaction.

• Affinity Enrichment: Pass the digested pool through a Strong Cation Exchange (SCX) spin column. The cyclized ITC group at the N-terminus of the cleaved peptides increases their basicity, allowing them to be selectively retained and separated from non-cysteine containing background peptides[3].

• Desalting: Desalt the enriched eluate using a C18 ZipTip or equivalent column.

• Acquisition: Analyze via high-resolution LC-MS/MS (e.g., Orbitrap). Quantitation is performed by extracting the ion chromatograms for the light (12C) and heavy (13C) peptide pairs separated by exactly 1.0034 Da.

Quantitative Data & Troubleshooting

To ensure robust experimental execution, adhere to the quantitative metrics and troubleshooting guidelines provided below.

Table 1: Physicochemical Properties and Mass Shifts of NTCB Tags

Reagent Variant	Isotope	Mass Shift (Da)	Cleaved N-terminal Residue	Primary Application
12C-NTCB	Light	+0.0000	12C-ITC	Baseline / Control State Labeling
13C-NTCB	Heavy	+1.0034	13C-ITC	Perturbed / Experimental State Labeling

Table 2: Self-Validating Quality Control Metrics

Process Step	Diagnostic Metric	Expected Outcome	Causality / Corrective Action
Reduction	Free Thiol Assay (Ellman's)	>95% reduction of disulfides	Ensures all cysteines are available. If low, increase TCEP concentration or denaturation time.
Cyanylation	TNB Absorbance (412 nm)	Equimolar to total Cys content	Validates complete tagging. If low, check that pH is strictly 8.0 and reagent is freshly prepared.
Cleavage	SDS-PAGE / MS Intact Mass	Disappearance of intact protein	Confirms backbone cleavage. If incomplete, ensure pH was successfully raised to 9.0 and extend incubation.

References

• Mass Spectrometry-Based Protein Footprinting for High Order Structure Analysis: Fundamentals and Applications Source: Chemical Reviews - ACS Publications URL:[Link]

• Labeling peptides with tertiary amines and other basic functional groups for improved mass spectrometric analysis Source: US Patent US8592216B2 URL

• Quantitative analysis of complex protein mixtures using isotope-coded affinity tags Source: Nature Biotechnology URL:[Link]

• Isotope-Coded Affinity Tag-Labeling Procedure for Quantitative Proteome Analysis Source: Analytical Biochemistry URL:[Link]

Sources

• 1. Combinatorial peptidomics: a generic approach for protein expression profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US8592216B2 - Labeling peptides with tertiary amines and other basic functional groups for improved mass spectrometric analysis - Google Patents [patents.google.com]

Technical Notes & Optimization

Optimizing pH for 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt cyanylation reactions

Welcome to the Technical Support Center for 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB) applications. As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, we explore the thermodynamic and kinetic causality behind 13C-NTCB cyanylation, providing drug development professionals and researchers with self-validating protocols to ensure high-fidelity protein modification, isotopic labeling, and cleavage.

Mechanistic Overview & Reaction Pathways

The efficacy of 13C-NTCB relies entirely on strict pH modulation. The reagent selectively transfers a 13C-labeled cyano group to free sulfhydryls (cysteine residues). Because the pKa of a typical cysteine thiol is ~8.3, the reaction pH dictates whether the thiol acts as a competent nucleophile, or whether the resulting highly polarized S-Cβ bond undergoes unintended side reactions like beta-elimination[1].

Reaction pathways of 13C-NTCB cyanylation and pH-dependent downstream modifications.

Self-Validating Experimental Protocol

To guarantee trustworthiness in your results, every phase of this workflow includes a diagnostic validation checkpoint. Do not proceed to the next step unless the validation criteria are met.

Step 1: Disulfide Reduction

• Objective: Expose free thiols for cyanylation.

• Procedure: Incubate the protein with 5 mM TCEP in 100 mM HEPES buffer at pH 7.5 for 30 minutes at 37°C.

• Causality: TCEP is utilized instead of DTT or β-mercaptoethanol because it does not contain free thiols, which would competitively consume the 13C-NTCB reagent.

• Validation Checkpoint: Perform an Ellman’s Reagent (DTNB) assay. An absorbance spike at 412 nm confirms the successful generation of free thiols.

Step 2: 13C-Cyanylation

• Objective: Site-specific transfer of the 13C-cyano group.

• Procedure: Add a 5- to 10-fold molar excess of 13C-NTCB. Maintain the reaction strictly at pH 8.0 for 30 minutes at room temperature.

• Causality: At pH 8.0, the cysteine thiol is sufficiently deprotonated to act as a nucleophile. Pushing the pH higher during this step risks premature cleavage or E2 beta-elimination[1].

• Validation Checkpoint: Extract a 2 µL aliquot, desalt, and analyze via MALDI-TOF MS. You must observe a precise +26.0 Da mass shift per cysteine residue. A +25.0 Da shift indicates contamination with unlabeled 12C-NTCB.

Step 3: Stringent Desalting (Critical Troubleshooting Step)

• Objective: Remove unreacted 13C-NTCB.

• Procedure: Pass the reaction mixture through a size-exclusion spin column (e.g., Zeba) equilibrated with the cleavage buffer (0.1 M Glycine, pH 9.0).

• Causality: If excess NTCB is carried over into the highly alkaline cleavage step, it degrades into cyanate. Cyanate aggressively attacks primary amines, leading to off-target 2[2].

Step 4: Nucleophile-Assisted Peptide Cleavage

• Objective: Cleave the peptide bond at the N-terminal side of the cyanylated cysteine.

• Procedure: Ensure the protein is in 0.1 M Glycine buffer at pH 9.0 . Incubate at 37°C for 12–16 hours.

• Causality: The alkaline pH drives the cyclization of S-cyano-cysteine into an acyliminothiazolidine ring. Glycine acts as a potent nucleophile, accelerating the hydrolysis of the peptide bond and preventing mass-neutral rearrangement dead-ends[2].

• Validation Checkpoint: Run an SDS-PAGE gel or LC-MS to confirm the disappearance of the parent band and the emergence of expected N-terminal and C-terminal cleavage fragments.

Quantitative Troubleshooting Matrix

Use the following data table to diagnose reaction failures based on mass spectrometry outputs.

Table 1: pH-Dependent Mass Shifts and Diagnostic Signatures in 13C-NTCB Workflows

Parameter / Reaction	Optimal pH	Mass Shift (Da)	Mechanistic Consequence	Diagnostic Utility
Thiol Reduction	7.0 – 7.5	+2.0 (per disulfide)	Prepares free thiols for nucleophilic attack.	Confirms structural accessibility.
13C-Cyanylation	7.5 – 8.0	+26.0 (per Cys)	Forms S-(13C)cyano-cysteine intermediate.	Quantifies successfully labeled sites.
Peptide Cleavage	9.0	N/A (Fragmented)	Breaks amide bond N-terminal to Cys.	Maps protein domains/subunits.
Beta-Elimination	> 9.0	-34.0 (Loss of H₂S)	E2 elimination forming Dehydroalanine (Dha).	Indicates over-titration of base.
Lysine Carbamylation	9.0	+43.0 (per Lys)	Off-target primary amine modification.	Flags incomplete desalting in Step 3.

Frequently Asked Questions (FAQs)

Q: Why must the cyanylation step be strictly maintained at pH 7.5–8.0? A: Cysteine thiols have a pKa of approximately 8.3. At pH 7.5–8.0, a sufficient fraction is deprotonated (thiolate) to act as a rapid nucleophile. If the pH exceeds 8.0 during this step, the highly polarized S-Cβ bond in the newly formed S-cyano-cysteine intermediate becomes susceptible to E2 beta-elimination. This forms dehydroalanine (Dha) instead of the desired cleavage precursor[1]. Furthermore, high pH triggers premature, uncontrolled peptide cleavage before the reaction is fully saturated.

Q: We observe a +43 Da mass shift on our lysine residues after the cleavage step. What caused this? A: This is lysine carbamylation, a major side reaction identified when excess NTCB is carried over into the high-pH cleavage step[2]. At pH 9.0, unreacted NTCB degrades to cyanate, which readily attacks primary amines (lysine side chains). Solution: Implement a rigorous desalting step (Step 3) immediately after cyanylation and before adjusting the pH to 9.0.

Q: Can we intentionally drive the reaction to form dehydroalanine (Dha) for post-translational modification (PTM) analogs? A: Yes. While beta-elimination is a nuisance for protein mapping, it is highly valuable for engineering PTMs. By performing the reaction at pH 7.0 under denaturing conditions (e.g., 6 M Guanidine HCl) with a non-nucleophilic base like pyridine, the S-cyano-cysteine undergoes efficient beta-elimination to generate a C-terminal dehydroalanine residue[1].

Q: How does the 13C isotopic label impact the reaction kinetics compared to standard NTCB? A: The 13C label on the thiocyanato group does not alter the chemical kinetics or pH dependencies due to the negligible kinetic isotope effect on this specific electrophilic transfer. However, it provides a crucial +26 Da mass signature (instead of +25 Da for standard 12C-NTCB). This avoids isobaric overlap with other common biological mass shifts and enables high-confidence tracking of the intermediate via NMR structural studies.

Q: Are there alternatives if my protein denatures at pH 9.0 during the cleavage step? A: Yes. Traditional cyanylation agents like NTCB inherently require harsh alkaline conditions (pH 9.0) for cleavage[3]. If your protein is highly sensitive to alkaline denaturation, you may need to explore emerging cysteine S-formylation platforms, which can induce peptide bond cleavage via hydrolysis under neutral aqueous conditions (pH 7.4)[3].

References

• Source: MDPI (International Journal of Molecular Sciences)
• Title: Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues Source: Analytical Biochemistry / PubMed URL
• Source: Journal of the American Chemical Society (JACS)

Sources

• 1. Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid | MDPI [mdpi.com]
• 2. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Minimizing side reactions during 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt labeling

Welcome to the Technical Support Center for Isotopic Labeling and Protein Modification. As a Senior Application Scientist, I have designed this guide to address the complex chemical dynamics of cysteine cyanylation using 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB).

While 13C-NTCB is a highly effective reagent for mass spectrometry (MS) tracking and site-specific peptide cleavage, its inherent reactivity can lead to off-target modifications if the reaction environment is not strictly controlled. This guide synthesizes mechanistic causality with field-proven protocols to help you establish a self-validating, high-yield experimental system.

Mechanistic Overview: Cyanylation and Competing Pathways

To troubleshoot side reactions, we must first understand the thermodynamic and kinetic competition occurring in your reaction vessel. The diagram below maps the intended 13C-cyanylation and cleavage pathway against the three most common side reactions: β -elimination, lysine carbamylation, and Thionitrobenzoate (TNB) adduct formation.

Reaction pathways and competing side reactions in 13C-NTCB protein labeling.

Troubleshooting Guide & FAQs

Q1: Following the cleavage step, my mass spectrometry data shows unexpected +44 Da mass shifts on lysine residues. What is causing this? A1: You are observing isotopic lysine carbamylation. During the alkaline cleavage step (pH 9.0), any unreacted 13C-NTCB left in the buffer degrades and releases 13C-cyanate. Cyanate is highly reactive toward primary amines, leading to the carbamylation of lysine side chains and the N-terminus1[1].

• The Fix: Introduce a strict desalting or dialysis step immediately after cyanylation to remove excess NTCB. Additionally, performing the cleavage reaction in the presence of a strong nucleophile like glycine acts as a "nucleophilic sink," outcompeting lysines for any residual cyanate[1].

Q2: Instead of the expected cleavage fragments, I am seeing intact protein with a -34 Da mass loss. Why did the cleavage fail? A2: Your S-(13C)cyano-cysteine has undergone β -elimination to form Dehydroalanine (Dha). The formation of the S-cyano group highly polarizes the S-C β bond. Under strongly alkaline conditions, the α -proton becomes acidic enough to trigger an E2 elimination, yielding Dha and preventing peptide bond cleavage2[2].

• The Fix: β -elimination is heavily favored at higher pH levels and temperatures. Strictly control your cleavage pH to exactly 9.0 (do not exceed this) and limit incubation temperatures to 37°C[2].

Q3: My protein shows incomplete 13C-cyanylation (+26 Da) and a large +197 Da adduct. How do I prevent this? A3: The +197 Da shift is a Thionitrobenzoate (TNB) adduct. TNB is the leaving group generated when 13C-NTCB reacts with a thiol. If your reducing agent (e.g., TCEP) is exhausted during the overnight incubation, TNB forms oxidized dimers that subsequently react with unmodified protein cysteines[2].

• The Fix: Ensure a sufficient molar excess of TCEP (typically 0.5 mM to 5 mM depending on protein concentration) is maintained throughout the cyanylation phase to keep TNB reduced[2].

Q4: In my multi-cysteine protein, the cleavage mapping is ambiguous, suggesting that cysteines I thought were buried are being labeled. Is the reagent non-specific? A4: The reagent is specific, but you are likely experiencing cyano group scrambling. At pH 9.0, an unmodified, buried thiolate can deprotonate and act as a nucleophile, attacking an already cyanylated cysteine and transferring the 13C-cyano group3[3].

• The Fix: You must ensure 100% cyanylation of all accessible cysteines before raising the pH. Alternatively, add a sulfhydryl blocking agent like N-ethylmaleimide (NEM) prior to the cleavage step to cap any unreacted thiols[4].

Quantitative Impact of Side Reactions

The following table summarizes the mass shifts associated with 13C-NTCB labeling and its side reactions, providing a quick reference for your MS data analysis.

Reaction Pathway	Chemical Mechanism	Expected Mass Shift (Da)	Primary Mitigation Strategy
Target 13C-Cyanylation	Nucleophilic attack of thiolate on 13C-NTCB	+26 Da	Maintain pH 7.5–8.0; ensure excess TCEP.
Target Cleavage	Nucleophilic attack by hydroxyl/amine at pH 9.0	Fragment-dependent	Use Glycine buffer; strictly control pH to 9.0.
Lysine Carbamylation	13C-Cyanate attack on primary amines	+44 Da	Desalt protein prior to cleavage step.
β -elimination (Dha)	E2 elimination of S-(13C)cyano group	-34 Da (from native)	Avoid pH > 9.0; avoid prolonged heating.
TNB Adduct Formation	Disulfide bond formation with TNB leaving group	+197 Da	Do not allow TCEP to deplete during reaction.

Optimized Step-by-Step Methodology: 13C-NTCB Cyanylation and Cleavage

To establish a self-validating system, this protocol separates cyanylation and cleavage into distinct, quality-controlled steps.

Phase 1: Reduction and Unfolding

• Dissolve your target protein in Denaturation Buffer (50 mM Tris-HCl, pH 8.0, 100 mM NaCl, 5 M urea).

• Add TCEP to a final concentration of 5 mM. Incubate at 37°C for 1 hour to fully reduce all disulfide bonds.

Phase 2: Isotopic Cyanylation 3. Prepare a fresh stock of5[5] in DMSO. 4. Add the 13C-NTCB to the protein solution at a 10-fold molar excess relative to the total cysteine content. 5. Incubate the reaction in the dark at 20°C for 2 hours.

• Self-Validation Check: Pull a small aliquot for LC-MS. You should observe a uniform +26 Da shift per cysteine residue. Proceed only if cyanylation is complete.

Phase 3: Desalting (Critical Step) 6. Buffer exchange the cyanylated protein into Cleavage Buffer (100 mM Glycine, pH 9.0) using a desalting column (e.g., Sephadex G-25) or extensive dialysis.

• Causality Note: Removing unreacted 13C-NTCB prevents the generation of free cyanate, eliminating the risk of lysine carbamylation[1]. The use of Glycine provides an optimal nucleophile to drive cleavage rather than rearrangement.

Phase 4: Nucleophilic Cleavage 7. Ensure the pH is exactly 9.0. If necessary, carefully adjust with 1 M NaOH. 8. Incubate the reaction at 37°C for 12–16 hours. 9. Quench the reaction by adding acetic acid to lower the pH to < 4.0 prior to downstream LC-MS/MS analysis.

References

• Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues.Analytical Biochemistry.
• Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyan
• Protein footprinting at cysteines: Probing ATP-modulated contacts in cysteine-substitution mutants of yeast DNA topoisomerase II.
• 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt Product Specification.

Sources

• 1. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pnas.org [pnas.org]
• 4. Protein footprinting at cysteines: Probing ATP-modulated contacts in cysteine-substitution mutants of yeast DNA topoisomerase II - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: Troubleshooting 13C-NTCB Potassium Salt Solubility &amp; Cleavage in Complex Biological Buffers

Welcome to the Technical Support Center. Utilizing 13C-labeled 2-nitro-5-thiocyanatobenzoic acid (13C-NTCB) potassium salt is a powerful strategy for site-specific cysteine cyanylation and subsequent peptide cleavage, particularly when downstream NMR or quantitative mass spectrometry (MS) is required. However, the transition from theoretical chemistry to practical application in complex biological buffers often introduces significant solubility and reactivity hurdles.

Rather than providing a generic datasheet, this guide is designed to dissect the physicochemical causality behind 13C-NTCB behavior, offering you field-proven troubleshooting strategies and a self-validating experimental protocol.

The Physicochemical Realities of 13C-NTCB

The potassium salt of 13C-NTCB was engineered to lower the lattice energy compared to its free acid counterpart, theoretically improving aqueous dissolution. However, in complex biological buffers—which often contain multivalent cations, high kosmotropic salt concentrations, or varying dielectric constants—the hydrophobic 2-nitro-5-thiocyanatobenzoate anion undergoes rapid hydrophobic stacking. This leads to visible precipitation and catastrophic loss of reaction efficiency.

To engineer a successful reaction, we must manipulate the solvent environment before introducing the reagent.

Quantitative Solubility Profiles

The following table synthesizes the maximum solubility of NTCB across various solvent systems, highlighting the causality behind solvent selection , .

Solvent / Buffer System	Max Solubility	Application Notes & Causality
DMSO (Anhydrous)	~100 mg/mL	Ideal Stock. Hygroscopic DMSO causes rapid degradation of the thiocyanate group. Always use fresh, anhydrous ampoules.
DMF (100%)	~25 mg/mL	Alternative Stock. Must be purged with inert gas to prevent oxidation. Useful if DMSO interferes with specific downstream LC-MS columns.
PBS (pH 7.2)	~0.3 mg/mL	High Risk. Highly limited by hydrophobic stacking. Direct powder dissolution in pure aqueous buffers will result in low yields and precipitation.
10% DMSO + 90% Aqueous	≥ 2.5 mg/mL	Standard Working Range. Dropwise addition of DMSO stock into the aqueous phase prevents local supersaturation.
Complex Formulation (10% DMSO, 40% PEG300, 5% Tween-80)	≥ 2.5 mg/mL	Rescue Buffer. Micellar encapsulation prevents precipitation in highly complex or high-salt biological buffers.

Troubleshooting FAQs: From Precipitation to Cleavage

Q1: My 13C-NTCB precipitates immediately upon addition to my protein digestion buffer. How do I prevent this? A: Precipitation occurs due to localized supersaturation. When a highly concentrated DMSO stock of 13C-NTCB hits a high-salt aqueous buffer, the local dielectric constant plummets, forcing the hydrophobic aromatic rings to aggregate. Fix: Never add the buffer to the NTCB stock. Instead, place your protein buffer on a vortex mixer at low speed and add the 13C-NTCB DMSO stock dropwise . Ensure the final DMSO concentration does not exceed 10%. If precipitation persists due to membrane protein lipids or high salt, utilize the "Complex Formulation" from the table above to induce micellar encapsulation .

Q2: I have a clear solution, but my cyanylation efficiency is near zero. What is interfering? A: Check your reducing agents. NTCB functions by transferring its 13C-labeled cyano group to a nucleophilic thiolate. If your buffer contains Dithiothreitol (DTT) or β -mercaptoethanol (BME), these free thiols will aggressively outcompete your protein's cysteines, instantly consuming the NTCB. Fix: You must use Tris(2-carboxyethyl)phosphine (TCEP). TCEP reduces disulfides without introducing competing thiols. However, massive excesses of TCEP can still cause side reactions with NTCB. Maintain a strict molar ratio of NTCB to TCEP of at least 10:1.

Q3: Cyanylation was successful, but the subsequent cleavage step is incomplete, and I am seeing unexpected masses in my MS data. Why? A: Incomplete cleavage and side-product formation (such as β -elimination to dehydroalanine) occur when the pH during the cleavage step is improperly controlled. Cleavage requires the backbone amide nitrogen to attack the cyano carbon, forming a 1-acyl-2-iminothiazolidine intermediate that hydrolyzes to break the peptide bond. This nucleophilic attack requires a highly alkaline environment. Fix: If the pH drops below 9.0, the reaction stalls. If the pH is correct but cleavage is still poor, β -elimination might be outcompeting cleavage. Ensure the cleavage buffer is strictly maintained between pH 9.0 and 10.0, and consider adding a denaturant (like 4M Urea) to expose buried cyanylated cysteines.

The Self-Validating Protocol for Cyanylation & Cleavage

To ensure scientific integrity, every protocol must contain a self-validating checkpoint. Do not proceed blindly from step to step.

Phase 1: Reduction

• Dilute your target protein to 1–5 µM in 50 mM Tris-HCl buffer (pH 7.5).

• Add TCEP to a final concentration of 0.5 mM.

• Incubate at 37°C for 30 minutes to fully reduce all disulfide bonds.

Phase 2: Cyanylation 4. Prepare a fresh 50 mM stock of 13C-NTCB in anhydrous DMSO. 5. While gently vortexing the protein solution, add the 13C-NTCB stock dropwise to achieve a final concentration of 5 mM (ensuring a 10:1 ratio over TCEP). 6. Incubate at room temperature for 2 hours in the dark to prevent photo-degradation.

🛑 VALIDATION CHECKPOINT: Before proceeding, extract a 1 µL aliquot and analyze via MALDI-TOF MS or intact LC-MS. A successful reaction will yield a mass shift of exactly +26.0 Da per cysteine residue (the 13C-cyano group). If you observe +25.0 Da, you used unlabeled NTCB. If you observe no shift, your TCEP or buffer is interfering. Do not proceed to cleavage until this mass shift is confirmed.

Phase 3: Cleavage 7. Once cyanylation is validated, adjust the reaction pH to 9.5 using 1 M NaOH, or buffer exchange into 100 mM Sodium Carbonate (pH 9.5) containing 4M Urea. 8. Incubate at 37°C for 12–16 hours. 9. Quench the reaction by adding 5% Trifluoroacetic acid (TFA) until the pH drops below 4.0. 10. Desalt the resulting peptides using C18 spin columns prior to downstream MS/NMR analysis.

Process Visualizations

The following diagrams map the logical progression of the NTCB workflow and the specific troubleshooting matrix for solubility issues.

Workflow and validation checkpoints for 13C-NTCB mediated protein cyanylation and cleavage.

Troubleshooting logic tree for resolving 13C-NTCB precipitation in aqueous buffers.

References

• Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues Analytical Biochemistry (PubMed)[Link]

• Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid Molecules (MDPI)[Link]

• Chemical Cleavage-Assisted Tryptic Digestion for Membrane Proteome Analysis Journal of Proteome Research (ACS Publications)[Link]

Technical Support Center: Resolving Mass Spec Signal Suppression from 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt in their mass spectrometry workflows. This resource provides in-depth troubleshooting advice in a direct question-and-answer format to address the common challenge of signal suppression associated with this reagent.

Frequently Asked Questions (FAQs)

Q1: What is 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt and why might it cause signal suppression?

A1: 2-Nitro-5-thiocyanatobenzoic acid (NTCB), and its isotopically labeled potassium salt version, is a chemical reagent primarily used in proteomics for the specific chemical cleavage of peptide bonds at the amino-terminal side of cysteine residues.[1][2] The reagent works by cyanylating the sulfhydryl group of cysteine.[1][3]

While effective for protein chemistry, residual NTCB, its byproducts, and the high salt concentration (from the potassium salt) can be highly problematic in subsequent Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. These components can cause significant ion suppression , a phenomenon where the ionization efficiency of the target analyte is reduced due to the presence of co-eluting matrix components.[4][5]

Mechanisms of Suppression by NTCB and Salts:

• Competition for Ionization: In Electrospray Ionization (ESI), analytes must be converted into gas-phase ions to be detected.[6] Components like NTCB and excess potassium salts can be present at much higher concentrations than the target analyte. They compete for access to the droplet surface and for the available charge during the ESI process, leading to fewer analyte ions being formed.[4][7]

• Changes in Droplet Properties: High concentrations of non-volatile materials, such as potassium salts, can increase the viscosity and surface tension of the ESI droplets. This change hinders solvent evaporation and the efficient release of gas-phase analyte ions.[8]

• Source Contamination: Non-volatile salts and reagents can accumulate on the ion source components (e.g., the sample cone or capillary), leading to a gradual or sudden drop in instrument sensitivity over time.[9]

Diagram: The Mechanism of Electrospray Ion Suppression

Caption: NTCB and salts outcompete the analyte for charge in the ESI droplet.

Q2: How can I confirm that NTCB or associated salts are the cause of my signal suppression?

A2: The most definitive way to diagnose ion suppression is through a post-column infusion (PCI) experiment .[8][10] This technique allows you to visualize the regions of your chromatogram where suppression occurs.[11][12]

The PCI experiment involves continuously infusing a standard solution of your target analyte directly into the MS source while a blank matrix sample (i.e., a sample prepared with all reagents, including NTCB, but without the analyte) is injected and run through the LC system.[8] A stable, continuous signal is expected from the infused analyte. Any dip or drop in this stable baseline signal indicates that something eluting from the column at that specific time is suppressing the ionization of your analyte.[11]

• Prepare Infusion Solution: Create a solution of your pure analyte standard in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that gives a stable and robust signal (e.g., 100 ng/mL).

• Setup the Infusion:

  • Use a syringe pump to deliver the infusion solution at a low, constant flow rate (e.g., 10 µL/min).

  • Connect the syringe pump outlet to a T-junction.

  • Connect the outlet of your LC analytical column to the other inlet of the T-junction.

  • Connect the outlet of the T-junction directly to the mass spectrometer's ESI probe.

• Run the Experiment:

  • Start the syringe pump and allow the MS signal for your analyte to stabilize. You should see a flat, high-intensity baseline.

  • Inject your blank matrix sample (containing NTCB reaction buffer, etc.) onto the LC column and begin the chromatographic run.

  • Monitor the signal of the infused analyte throughout the run.

The table below outlines the expected outcomes and their interpretations.

Observation During Blank Matrix Run	Interpretation	Next Steps
Stable, flat baseline signal.	No significant ion suppression from the matrix. The issue may be elsewhere (e.g., sample degradation, instrument settings).	Re-evaluate sample stability and MS parameters.[13]
Sharp dip in the baseline at the void volume (early elution).	Highly polar, unretained components, likely the potassium salt, are causing suppression.[11]	Implement sample cleanup (SPE) or modify chromatography to retain the analyte longer.
Broad dip in the baseline co-eluting with your target analyte's expected retention time.	NTCB, its byproducts, or other matrix components are co-eluting with and suppressing your analyte.	Optimize chromatographic separation to resolve the analyte from the interfering peaks.

Diagram: Post-Column Infusion (PCI) Experimental Workflow

Caption: Diagram of a post-column infusion experimental setup.

Q3: What are the primary strategies to resolve NTCB-induced signal suppression?

A3: Once you have confirmed that NTCB or related matrix components are causing suppression, you can employ several strategies, often in combination. The main goals are to either remove the interfering substances or to chromatographically separate them from your analyte.[14]

The most effective way to combat ion suppression is to remove the interfering compounds before the sample is ever injected.

• Solid-Phase Extraction (SPE): SPE is a powerful technique for removing salts and other interferences while concentrating your analyte.[15][16] By choosing the correct sorbent and solvent system, you can selectively bind your analyte, wash away the salts and NTCB, and then elute your purified analyte.[17][18]

• Sample Dilution: A simple, yet sometimes effective, approach is to dilute the sample.[14] This reduces the concentration of all components, including the interferents. However, this is only feasible if your analyte concentration is high enough to remain above the instrument's limit of detection after dilution.[19]

If sample cleanup is insufficient or not possible, the next step is to improve the chromatographic separation between your analyte and the interfering peaks.[5][12]

• Increase Chromatographic Resolution:

  • Modify the Gradient: Use a shallower gradient to increase the separation between peaks.

  • Change Column Chemistry: If using a standard C18 column, consider a different stationary phase (e.g., Phenyl-Hexyl, Biphenyl, or HILIC) that may offer different selectivity for your analyte versus the NTCB-related components.

  • Use a Longer Column or Smaller Particle Size: Both can increase separation efficiency.

• Divert the Flow: Use a diverter valve to send the early-eluting portion of the run (containing the unretained salts) to waste instead of the MS source.[12] This prevents the most concentrated band of interferents from contaminating the instrument.

While less effective for severe suppression, some adjustments can help.

• Optimize Ion Source Parameters: Adjust settings like capillary voltage, gas flows, and temperatures to find conditions that may preferentially ionize your analyte.[13]

• Reduce ESI Flow Rate: Lowering the flow rate (e.g., by using nano-ESI or smaller internal diameter columns) can sometimes make the ionization process more tolerant to non-volatile salts.[8]

Q4: Can you provide a starting protocol for Solid-Phase Extraction (SPE) to remove NTCB and salts?

A4: Absolutely. A mixed-mode or reversed-phase SPE protocol is often a good starting point for purifying peptides or small molecules away from salts and polar reagents like NTCB. This protocol assumes your analyte has some hydrophobic character.

Objective: To retain the analyte on a reversed-phase sorbent while salts and polar interferents are washed away.

• Conditioning:

  • Pass 1 mL of Methanol through the SPE cartridge to wet the sorbent.

  • Pass 1 mL of Deionized Water through the cartridge to equilibrate it for the aqueous sample. Do not let the sorbent go dry.

• Sample Loading:

  • Pre-treat your sample by acidifying it slightly with formic acid or TFA (to a final concentration of ~0.1%) to ensure analytes are protonated and retain well.

  • Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (e.g., 1 drop/second).

• Washing (Critical Step):

  • Pass 1 mL of a weak aqueous wash solution (e.g., 5% Methanol in 0.1% Formic Acid) through the cartridge. This step is crucial for removing the highly polar NTCB and potassium salts without eluting your analyte.

• Elution:

  • Elute your purified analyte by passing 1 mL of a strong organic solvent (e.g., 80% Acetonitrile or Methanol with 0.1% Formic Acid) through the cartridge. Collect this fraction.

• Post-Elution:

  • Evaporate the collected eluent to dryness under a stream of nitrogen.

  • Reconstitute the sample in your initial LC mobile phase for analysis.

Step	Purpose	Typical Solvents
1. Condition	Activate the sorbent for binding.	1. Methanol2. Deionized Water
2. Load	Bind the analyte to the sorbent.	Acidified Sample (e.g., 0.1% Formic Acid)
3. Wash	Remove salts and polar interferences.	5% Methanol in 0.1% Formic Acid
4. Elute	Recover the purified analyte.	80% Acetonitrile in 0.1% Formic Acid

Diagram: Troubleshooting Workflow for Signal Suppression

Caption: A logical workflow for diagnosing and resolving signal suppression.

References

• Cazaunau, M., et al. (2026). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International.
• Kim, J. (2023). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Separation Science Online.
• Tang, H. Y., & Speicher, D. W. (2004). Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. PubMed.
• King, J., et al. (2023). Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. PMC - NIH.
• Gonzalez, D., et al. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. Journal of the American Society for Mass Spectrometry - ACS Publications.
• Mei, H., et al. Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatographia.
• Shimadzu Scientific Instruments. Liquid Chromatography Mass Spectrometry.
• Biocompare. (2020). Solid Phase Extraction in LC-MS Sample Preparation. Biocompare.
• Li, W., et al. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide. PMC.
• Wikipedia. Ion suppression (mass spectrometry).
• Gosetti, F., et al. (2020). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. PMC.
• SciSpace. Mechanisms of Electrospray Ionization for Mass Spectrometry Analysis.
• Vogeser, M., & Seger, C. (2024). Standardization via Post Column Infusion—A Novel and Convenient Quantification Approach for LC-MS/MS. MDPI.
• Rocchi, S., et al. (2021). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC.
• MedChemExpress. 2-Nitro-5-thiocyanatobenzoic acid (NTCB).
• Thermo Fisher Scientific. Solid Phase Extraction Guide.
• Cayman Chemical. 2-Nitro-5-thiocyanatobenzoic Acid (NTCB, CAS Number: 30211-77-9).
• Technology Networks. (2026). Common Mass Spectrometry Errors and Troubleshooting Tips.
• UCT. Topics in Solid-Phase Extraction Part 1. Ion Suppression in LC/MS Analysis.
• Creative Proteomics. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis.
• Phenomenex. What is Solid-Phase Extraction?.
• van der Burg, M., et al. (2021). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. PMC.
• Beck, B. J., & Lock, S. A. (2001). Mechanism of Signal Suppression by Anionic Surfactants in Capillary Electrophoresis−Electrospray Ionization Mass Spectrometry. Analytical Chemistry - ACS Publications.
• WikiGenes. NTCB - 2-nitro-5-thiocyanato-benzoic acid.
• Rahman, M. A., et al. (2021). High Resolution Mass Spectroscopy-Based Secondary Metabolite Profiling of Nymphaea nouchali (Burm. f) Stem Attenuates Oxidative Stress via Regulation of MAPK/Nrf2/HO-1/ROS Pathway. MDPI.
• Jafari, M., et al. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst (RSC Publishing).
• Dolan, J. W. (2025). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC.

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• 15. biocompare.com [biocompare.com]
• 16. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 17. Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 18. What is Solid-Phase Extraction? | Phenomenex [phenomenex.com]
• 19. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide - PMC [pmc.ncbi.nlm.nih.gov]

How to increase cysteine labeling yield with 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

Welcome to the 13C-NTCB Technical Support Center . This guide is engineered for researchers, structural biologists, and drug development professionals seeking to optimize cysteine cyanylation using 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB).

By transferring a 13C-enriched cyano group (-13C≡N) to a free thiolate, 13C-NTCB creates a highly sensitive, minimally perturbing probe for 13C-NMR and mass spectrometry[1]. However, the polarized nature of the resulting S-cyano-cysteine makes it susceptible to unwanted side reactions if the microenvironment is not strictly controlled[2]. This guide provides the mechanistic rationale, troubleshooting logic, and self-validating protocols required to maximize your isotopic labeling yield.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: Why is my 13C-NTCB labeling yield low despite using a large molar excess of the reagent? The Causality: Low cyanylation yield is rarely a reagent concentration issue; it is almost always a target accessibility or oxidation issue. Cysteine thiols must be in their reduced, nucleophilic thiolate form (Cys-S⁻) to attack the cyano carbon of 13C-NTCB. If your protein is tightly folded, the cysteine may be sterically shielded. Furthermore, if your reducing agent (e.g., DTT or β -mercaptoethanol) was not completely removed prior to labeling, it will act as a competitive nucleophile, rapidly consuming the 13C-NTCB reagent[3]. The Solution:

• Incorporate a denaturant (e.g., 6 M Guanidine-HCl or 8 M Urea) to expose buried cysteines.

• Ensure complete removal of thiol-based reducing agents via a desalting column before adding 13C-NTCB[3].

Q2: How do I prevent my protein from cleaving or forming dehydroalanine (Dha) during the labeling process? The Causality: NTCB is a dual-purpose reagent. While we want to stop at the cyanylation step, the resulting S-cyano-cysteine contains a highly polarized S–C β bond[4]. If the pH exceeds 8.5, the upstream amide nitrogen will nucleophilically attack the cyano carbon, forming a 1-acyl-2-iminothiazolidine intermediate that hydrolyzes and cleaves the peptide bond[2]. Alternatively, the presence of non-nucleophilic bases (like pyridine) at neutral-to-high pH can trigger a base-catalyzed E2 β -elimination, ejecting the thiocyanate and converting your labeled cysteine into dehydroalanine (Dha)[4]. The Solution: Strictly buffer your reaction between pH 7.5 and 8.0 . This range is high enough to deprotonate the cysteine thiol (pKa ~8.3) for the initial labeling, but low enough to prevent base-catalyzed cleavage and β -elimination[2].

Q3: Can I track the cyanylation reaction in real-time to know when it is complete? The Causality: Yes. The cyanylation reaction is a self-reporting system. When 13C-NTCB transfers its cyano group to the protein, it releases 2-nitro-5-thiobenzoate (TNB) as a leaving group[1]. TNB is a highly chromophoric yellow anion with a strong absorbance peak at 412 nm (extinction coefficient ≈ 13,600 M⁻¹ cm⁻¹)[1]. The Solution: Monitor the reaction spectrophotometrically at 412 nm. When the absorbance plateaus, the cyanylation is complete.

Part 2: Mechanistic Workflows (Visualized)

Fig 1. 13C-NTCB cyanylation pathway and pH-dependent competing side reactions.

Fig 2. Diagnostic logic tree for troubleshooting low 13C-NTCB labeling yields.

Part 3: Quantitative Optimization Matrix

To maximize isotopic labeling while preventing degradation, your buffer parameters must be tightly controlled. Use the following matrix to benchmark your experimental design.

Parameter	Suboptimal Condition	Optimal Condition	Mechanistic Rationale
pH	> 8.5	7.5 – 8.0	High pH triggers nucleophilic acyl substitution (cleavage) or E2 elimination (Dha formation)[2]. pH 7.5-8.0 ensures enough thiolate is present for labeling without triggering degradation.
Denaturant	Native Buffer	6 M Gdn-HCl or 8 M Urea	Cysteines are often buried in hydrophobic cores. Denaturants remove steric hindrance, allowing the bulky NTCB molecule access to the thiol[4].
Reducing Agent	DTT during labeling	TCEP (or Desalting)	DTT contains free thiols that will competitively react with NTCB[3]. TCEP is phosphine-based and lacks thiols, though complete removal of all reductants prior to labeling is the gold standard.
Reagent Excess	1:1 Molar Ratio	5x – 10x Molar Excess	Drives the pseudo-first-order kinetics of the cyanylation reaction to completion within 30-60 minutes.

Part 4: Self-Validating 13C-Cyanylation Protocol

This protocol is designed as a closed-loop system. Each phase contains a validation checkpoint to ensure the chemistry is proceeding as intended before moving to the next step.

Phase 1: Reduction and Preparation

• Unfold & Reduce: Dissolve your purified protein (1-5 mg/mL) in Unfolding Buffer (50 mM HEPES, 6 M Guanidine-HCl, pH 8.0). Add DTT to a final concentration of 10 mM. Incubate at 37°C for 1 hour to fully reduce all disulfide bonds[3].

• Desalt (Critical Step): Pass the reduced protein through a PD-10 desalting column pre-equilibrated with Labeling Buffer (50 mM HEPES, 6 M Guanidine-HCl, pH 8.0). This removes the DTT.

• Validation Checkpoint: Perform an Ellman’s Assay (DTNB) on a small aliquot of the eluate. A rapid turn to yellow confirms that free, reactive thiols are present and successfully isolated from DTT.

Phase 2: Isotopic Labeling

• Reagent Preparation: Dissolve 13C-NTCB Potassium Salt in anhydrous DMF or DMSO immediately before use. Note: NTCB is moisture-sensitive and will hydrolyze over time.

• Cyanylation: Add the 13C-NTCB solution to your protein at a 10-fold molar excess (relative to total cysteine content).

• Incubation: Incubate the mixture at room temperature (20°C–25°C) in the dark.

• Validation Checkpoint: Monitor the reaction at 412 nm. You should observe an immediate spike in absorbance due to the release of the TNB byproduct[1]. Allow the reaction to proceed for 30–60 minutes until the A412 reading plateaus.

Phase 3: Quenching and Purification

• Quench: Lower the pH of the reaction to 6.0 using dilute acetic acid or HCl. This protonates any unreacted thiols and completely halts any risk of base-catalyzed cleavage or β -elimination[1].

• Purify: Pass the quenched reaction through a fresh PD-10 desalting column (or perform extensive dialysis) against your final storage buffer to remove the yellow TNB byproduct and unreacted 13C-NTCB[3].

• Validation Checkpoint: The final eluted protein should be completely colorless. A yellow tint indicates residual TNB. The successful addition of the 13C-cyano group (+27 Da per cysteine) can now be verified via intact mass spectrometry or 13C-NMR[1].

References

• Tang, H.-Y., & Speicher, D.W. (2004). "Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues." Analytical Biochemistry (PubMed/NIH). Available at:[Link]

• Qiao, Y., et al. (2021). "Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid." Molecules (MDPI). Available at:[Link]

• Doherty, G.M., Mayhew, S.G., & Malthouse, J.P. (1992). "Carbon-13 NMR of cyanylated flavodoxin from Megasphaera elsdenii and of thiocyanate model compounds." Biochemistry (American Chemical Society). Available at:[Link]

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• 2. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Optimizing NMR Experiments with 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt (NTCB-¹³C) in their Nuclear Magnetic Resonance (NMR) studies. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate common experimental challenges, with a particular focus on achieving high-quality spectra by minimizing background noise and other artifacts.

Our approach is grounded in years of field-proven experience, ensuring that the information provided is not only technically accurate but also practical and relevant to your research. We will delve into the causality behind experimental choices, offering a self-validating system of protocols to enhance the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the use and handling of NTCB-¹³C in the context of NMR experiments.

Q1: What is the primary role of 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt in my experiments?

2-Nitro-5-thiocyanatobenzoic acid (NTCB) is a chemical reagent primarily used for the specific chemical modification of proteins.[1] Its main function is to cyanylate the thiol group of cysteine residues, which can then lead to cleavage of the peptide bond at the amino-terminal side of the modified cysteine.[2][3] The ¹³C-labeled version allows for the tracking of the cyano group in ¹³C NMR experiments, providing a powerful tool for studying protein structure, dynamics, and interactions.[4]

Q2: Can NTCB-¹³C be used to directly reduce background noise in my NMR spectrum?

Currently, there is no evidence in the scientific literature to suggest that NTCB or its potassium salt is used as an agent to directly suppress background noise in NMR experiments. Background noise in NMR spectra typically originates from the instrument's hardware, such as the probe and rotor materials, or from the sample itself if not prepared correctly.[5] While NTCB-¹³C is a valuable reagent for specific labeling studies, any observed reduction in background noise would likely be coincidental or the result of other optimized experimental factors rather than a direct effect of the compound.

Q3: How should I properly store and handle NTCB-¹³C to ensure its stability?

Proper storage is crucial for maintaining the reactivity and integrity of NTCB-¹³C. For long-term storage, it is recommended to keep the solid compound at -20°C or -80°C in a tightly sealed vial.[1] Stock solutions should be prepared fresh whenever possible. If storage of a stock solution is necessary, it should be aliquoted and stored at -20°C for up to one month or -80°C for up to six months to minimize degradation from freeze-thaw cycles.[1] Before use, allow the vial to equilibrate to room temperature for at least 60 minutes before opening to prevent condensation of moisture, which could compromise the compound.

Q4: What are the solubility characteristics of NTCB-¹³C?

The non-potassium salt form, 2-Nitro-5-thiocyanatobenzoic acid, has reported solubilities in various solvents, which can serve as a guideline. It is soluble in DMF (25 mg/ml), DMSO (11 mg/ml), and Ethanol (25 mg/ml), but has very low solubility in aqueous buffers like PBS (pH 7.2) at 0.3 mg/ml.[2] The potassium salt form is expected to have improved aqueous solubility. When preparing your NMR sample, it is crucial to ensure complete dissolution to avoid the presence of solid particles, which can severely degrade spectral quality.[6]

Troubleshooting Guide: From Sample Preparation to Data Acquisition

High background noise and other spectral artifacts are common challenges in NMR spectroscopy. While NTCB-¹³C is not the source of this noise, its presence in your sample necessitates careful attention to experimental detail. This guide will walk you through troubleshooting common issues in a question-and-answer format.

Issue 1: High Background Noise and Rolling Baseline

Q: My ¹³C NMR spectrum shows a broad, rolling baseline and poor signal-to-noise. What could be the cause when using NTCB-¹³C?

A broad, rolling baseline is often indicative of background signals from the NMR probe itself or issues with the sample preparation.[5][7]

Troubleshooting Steps:

• Identify the Source of the Background Signal: Run an experiment with an empty rotor to selectively observe the background signal from your probe and rotor.[5] This signal is typically broad and lacks spinning sidebands.[5] Knowing the characteristics of the inherent background of your instrument will help you distinguish it from sample-related issues.

• Optimize Sample Preparation:

  • Ensure Complete Dissolution: The low aqueous solubility of NTCB can be a challenge.[2] Any undissolved particles will lead to poor magnetic field homogeneity, resulting in broad lines and a distorted baseline.[6] It is recommended to filter your sample into the NMR tube to remove any particulate matter.[6][8]

  • Use High-Quality NMR Tubes: Scratched, cracked, or low-quality NMR tubes can contribute to poor spectral quality.[6] For high-field instruments, ensure you are using tubes rated for that specific field strength.[8]

  • Correct Sample Volume: The optimal sample filling height is crucial for good shimming. For many spectrometers, this is around 4 cm (approximately 0.55 mL).[6][9]

• Implement Background Suppression Pulse Sequences: If the background is from the probe, various pulse sequences can be employed to eliminate it without the need for separate experiments.[5] The EASY (Elimination of Artifacts in NMR SpectroscopY) and TRIP (Triple-Pulse) excitation schemes are effective at removing background signals and other artifacts like acoustic ringing.[5][10][11]

Issue 2: Poor Signal-to-Noise Ratio (S/N)

Q: The signal from my ¹³C-labeled cysteine is very weak. How can I improve the signal-to-noise ratio?

A poor signal-to-noise ratio is a common problem in ¹³C NMR due to the low natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.[12]

Troubleshooting Steps:

• Increase Sample Concentration: The signal intensity is directly proportional to the concentration of your sample.[13] Doubling the concentration can double the signal strength.[8] However, be mindful of potential aggregation at higher concentrations, which can lead to line broadening.

• Increase the Number of Scans (NS): The signal-to-noise ratio increases with the square root of the number of scans.[8][12] Quadrupling the number of scans will double the S/N, although this will also increase the experiment time.

• Optimize the Receiver Gain: The receiver gain should be set as high as possible without causing signal clipping or distortion, to maximize the signal-to-noise ratio.[7][14] Modern spectrometers often have an automated function for this.

• Optimize the Pulse Width (Flip Angle): For routine ¹³C spectra, a 30° or 45° pulse is often a good compromise, especially for carbons with long relaxation times.[8] While a 90° pulse provides the maximum signal per scan, it requires a longer relaxation delay. Shorter pulse widths allow for faster repetition of the experiment, which can lead to better overall S/N in a given amount of time.[8]

Parameter	Effect on S/N	Recommendation
Sample Concentration	Directly proportional	Increase if possible, without causing aggregation.[8][13]
Number of Scans (NS)	Proportional to √NS	Increase for weaker samples; be mindful of time.[8][12]
Receiver Gain	Optimizes signal detection	Set as high as possible without ADC overflow.[14]
Pulse Width	Affects signal per scan and repetition rate	Use a 30°-45° pulse for a good compromise.[8]

Issue 3: Unexpected Peaks or Broad Lines

Q: I'm observing unexpected peaks or significant line broadening in my spectrum after adding NTCB-¹³C. What could be happening?

Unexpected peaks or line broadening can arise from several sources, including sample degradation, aggregation, or side reactions.

Troubleshooting Steps:

• Verify Compound Purity and Stability: Ensure the NTCB-¹³C used is of high purity. Over time, especially if not stored correctly, the compound may degrade. It's advisable to check the purity of a new batch or an old sample.

• Monitor for Side Reactions: NTCB is a reactive chemical.[1] Depending on the buffer conditions and the presence of other nucleophiles in your sample, side reactions could occur, leading to unexpected labeled species.[15]

• Check for Protein Aggregation: The addition of any small molecule can sometimes induce aggregation in a protein sample, which leads to significant line broadening. This can be checked using techniques like dynamic light scattering (DLS).

• Optimize Buffer Conditions: Ensure the pH and salt concentration of your buffer are optimal for your protein's stability and the NTCB reaction. The reaction of NTCB with cysteine is pH-dependent.[3]

Experimental Protocols & Workflows

Protocol 1: General Sample Preparation for ¹³C NMR with NTCB-¹³C

This protocol outlines the key steps for preparing a high-quality NMR sample for experiments involving NTCB-¹³C.

• Protein Preparation:

  • Prepare your protein of interest in a suitable, well-buffered solution (e.g., 20 mM Phosphate, 50 mM NaCl, pH 7.0).

  • Ensure the protein is at a sufficient concentration for ¹³C NMR, typically in the range of 0.3-0.5 mM or higher for larger proteins.[13]

  • Add 5-10% D₂O to the buffer for the deuterium lock.[16]

• NTCB-¹³C Stock Solution Preparation:

  • Accurately weigh the required amount of NTCB-¹³C Potassium Salt.

  • Dissolve it in a compatible deuterated solvent in which it is highly soluble (e.g., DMSO-d₆).[2] Prepare this stock solution at a high concentration to minimize the final volume added to your protein sample.

• Reaction and Sample Finalization:

  • Add the NTCB-¹³C stock solution to the protein sample to initiate the cyanylation reaction. The final concentration of the organic solvent should be kept low (ideally <5%) to avoid affecting protein structure and stability.[7]

  • Incubate the reaction mixture as required for your specific protocol.

  • After the reaction, it is critical to ensure the sample is free of any precipitate. Centrifuge the sample at high speed (e.g., >10,000 x g) for several minutes.

  • Carefully transfer the supernatant to a high-quality NMR tube. Consider filtering the supernatant through a small plug of glass wool in a pipette for extra certainty.[6]

  • Ensure the final sample volume in the NMR tube is optimal for your spectrometer (typically 0.5-0.7 mL).[8][16]

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues encountered during NMR experiments with NTCB-¹³C.

Caption: A workflow for troubleshooting common NMR spectral issues.

References

• JEOL Jason. (2022, January 21). Background Suppression in Solid-State NMR – Part 1. JEOL. [Link]

• NMR Sample Preparation. (n.d.). [Link]

• NMR sample preparation guidelines. (n.d.). [Link]

• Patsnap. (2025, September 22). Adjusting NMR Gain Settings for Enhanced Signal Interpretation. Patsnap Eureka. [Link]

• Reddit. (2017, April 1). How to reduce noisey NMR signal? r/chemistry. [Link]

• University of Ottawa NMR Facility Blog. (2007, September 11). Poor Signal-to-Noise Ratio in Your Spectrum?[Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

• ResearchGate. (n.d.). Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. Request PDF. [Link]

• SDSU NMR Facility – Department of Chemistry. (n.d.). 5) Common Problems. [Link]

• NIH. (n.d.). NMR spectroscopy and molecular modelling studies of nitrosylcobalamin. PMC. [Link]

• NIH. (n.d.). Site Specific Conversion of Cysteine Thiols into Thiocyanate Creates an IR Probe for Electric Fields in Proteins. PMC. [Link]

• NIH. (n.d.). Role of NtcB in Activation of Nitrate Assimilation Genes in the Cyanobacterium Synechocystis sp. Strain PCC 6803. PMC. [Link]

• NIH. (n.d.). Involvement of NtcB, a LysR family transcription factor, in nitrite activation of the nitrate assimilation operon in the cyanobacterium Synechococcus sp. strain PCC 7942. PMC. [Link]

• PubMed. (2006, March 9). Nitro-thiocyanobenzoic acid (NTCB) reactivity of cysteines beta100 and beta110 in porcine luteinizing hormone: metastability and hypothetical isomerization of the two disulfide bridges of its beta-subunit seatbelt. [Link]

• PubMed. (2004, August 15). A simple scheme for probehead background suppression in one-pulse 1H NMR. [Link]

• PubMed. (n.d.). Long-term stability of endogenous B-type natriuretic peptide (BNP) and amino terminal proBNP (NT-proBNP) in frozen plasma samples. [Link]

• CDN. (2017, February 2). Common problems and artifacts encountered in solution-state NMR experiments. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• ResearchGate. (2023, May). EASY: A simple tool for simultaneously removing background, deadtime and acoustic ringing in quantitative NMR spectroscopy. Part I: Basic principle and applications. [Link]

• ResearchGate. (2025, August 7). A simple scheme for probehead background suppression in one-pulse H NMR. Request PDF. [Link]

• Pharmaffiliates. (n.d.). 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt. [Link]

• NIH. (n.d.). NMR sample optimization and backbone assignment of a stabilized neurotensin receptor. PMC. [Link]

• Patsnap. (2025, September 22). How to Negate Matrix Effects in NMR Spectrometry. Patsnap Eureka. [Link]

• JEOL Ltd. (n.d.). EASY Background Suppression in Solid-State NMR. Applications Notes. [Link]

• UCSB Chem and Biochem. (n.d.). 11B Spectrum Processing. NMR Facility. [Link]

• NMR Sample Preparation. (n.d.). [Link]

• NIH. (n.d.). High-Performance Solvent Suppression for Proton-Detected Solid-State NMR. PMC. [Link]

• NIH. (2019, March 13). Improved sensitivity and resolution of in-cell NMR spectra. PMC. [Link]

• PubMed. (2016, November 15). Solution NMR structures of the C-domain of Tetrahymena cytoskeletal protein Tcb2 reveal distinct calcium-induced structural rearrangements. [Link]

• YouTube. (2023, August 1). Stability Studies & Storage Recommendations Explained in Detail. [Link]

• NIH. (2025, August 14). Optimization of Extraction Methods for NMR and LC-MS Metabolite Fingerprint Profiling of Botanical Ingredients in Food and Natural Health Products (NHPs). PMC. [Link]

• NIH. (n.d.). Alternative products in the reaction of 2-nitro-5-thiocyanatobenzoic acid with thiol groups. PMC. [Link]

• PubMed. (2001, October 15). Role of NtcB in activation of nitrate assimilation genes in the cyanobacterium Synechocystis sp. strain PCC 6803. [Link]

• Wickham Micro. (2019, April 29). Fact Sheet: Stability Storage and Testing. [Link]

• ResearchGate. (n.d.). Chemical shifts in 1 H and 13 C NMR spectra of sodium benzoates, d (ppm). [Link]

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• 2. caymanchem.com [caymanchem.com]
• 3. Site Specific Conversion of Cysteine Thiols into Thiocyanate Creates an IR Probe for Electric Fields in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. jeoljason.com [jeoljason.com]
• 6. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
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• 9. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 10. researchgate.net [researchgate.net]
• 11. EASY Background Suppression in Solid-State NMR | Applications Notes | JEOL Ltd. [jeol.com]
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• 14. Adjusting NMR Gain Settings for Enhanced Signal Interpretation [eureka.patsnap.com]
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• 16. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Quantitative Proteomics: Comparing 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt and Unlabeled NTCB in Mass Spectrometry

Abstract

In the landscape of quantitative proteomics, the precision of analytical measurements is paramount. Chemical cleavage of proteins, a complementary technique to enzymatic digestion, offers unique advantages for analyzing protein structure and function. 2-Nitro-5-thiocyanatobenzoic acid (NTCB) is a well-established reagent for the specific cleavage of peptide bonds at the N-terminal side of cysteine residues. However, achieving accurate and reproducible quantification in mass spectrometry (MS)-based proteomics presents significant challenges, including sample loss during preparation and variability in instrument response. This guide provides an in-depth comparison of unlabeled NTCB with its stable isotope-labeled counterpart, 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt. We will explore the underlying principles of isotopic labeling, present a detailed experimental protocol for a head-to-head comparison, and discuss the profound impact of using a ¹³C-labeled internal standard on the accuracy and reliability of quantitative data.

Introduction: The Role of NTCB in Proteomics

Mass spectrometry has become an indispensable tool in proteomics for identifying and quantifying proteins in complex biological samples.[1][2] While enzymatic digestion with trypsin is the most common method for generating peptides for MS analysis, chemical cleavage reagents offer alternative fragmentation patterns that can provide complementary sequence information. 2-Nitro-5-thiocyanatobenzoic acid (NTCB) is a reagent that selectively cyanylates the thiol group of cysteine residues.[3][4] Subsequent incubation under alkaline conditions leads to cleavage of the peptide bond on the N-terminal side of the now-modified cysteine residue.

This specificity for cysteine residues makes NTCB a valuable tool for:

• Mapping disulfide bonds

• Generating large peptide fragments for protein sequencing

• Analyzing proteins with few tryptic cleavage sites

Despite its utility, the NTCB cleavage reaction can be incomplete and prone to side reactions, which can complicate quantitative analysis.[5]

The Gold Standard: Stable Isotope Labeling in Quantitative Mass Spectrometry

Accurate quantification is a cornerstone of meaningful proteomics research, enabling the comparison of protein abundance across different biological states.[6] Stable isotope labeling has emerged as the gold standard for quantitative mass spectrometry.[7] This technique involves labeling one set of samples with a "heavy" isotope (e.g., ¹³C, ¹⁵N) and another with its natural, "light" counterpart.[8]

The key advantages of this approach are:

• Reduced Variability: Heavy and light samples can be combined early in the workflow, minimizing experimental variability from sample handling, cleanup, and instrument analysis.[9][10]

• Co-elution: The isotopically labeled analyte and its native counterpart are chemically identical and will co-elute during liquid chromatography (LC), experiencing the same ionization efficiency in the mass spectrometer.[11][12]

• Accurate Quantification: The ratio of the peak intensities of the heavy and light peptides in the mass spectrum provides a direct and accurate measure of their relative abundance.[8]

The Chemistry of NTCB Cleavage at Cysteine Residues

The NTCB cleavage reaction proceeds in two main steps:

• Cyanylation: The NTCB reagent reacts with the nucleophilic thiolate of a cysteine residue, transferring its cyano group.[3] This forms an S-cyano-cysteine intermediate.

• Cleavage: Under alkaline conditions (e.g., pH 9.0), the S-cyano group activates the adjacent peptide bond, leading to cyclization and cleavage of the polypeptide chain.

It is important to note that this reaction can have side products, and optimization is often necessary to maximize cleavage efficiency.[5][13]

Caption: The two-step chemical cleavage of a protein at a cysteine residue using NTCB.

Head-to-Head Comparison: Unlabeled NTCB vs. 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt

To illustrate the advantages of the isotopically labeled reagent, we present a detailed experimental workflow for the quantitative analysis of a standard protein, Bovine Serum Albumin (BSA), in a complex matrix (e.g., yeast lysate).

Experimental Objective

To compare the quantitative accuracy and precision of determining the concentration of BSA using either unlabeled NTCB with an external calibration curve or ¹³C-labeled NTCB as an internal standard.

Experimental Workflow

Caption: Comparative workflow for quantitative analysis using unlabeled vs. ¹³C-labeled NTCB.

Detailed Protocol

1. Sample Preparation:

• Prepare a stock solution of Bovine Serum Albumin (BSA) at 1 mg/mL in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).
• Prepare a yeast lysate as a complex biological matrix.
• Create a series of calibration standards by spiking known amounts of BSA into the yeast lysate.
• For Arm B, prepare a ¹³C-labeled BSA standard by reacting a known amount of BSA with 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt.

2. NTCB Cleavage:

• To each sample, add a reducing agent (e.g., 10 mM DTT) and incubate at 37°C for 30 minutes to reduce disulfide bonds.
• Add NTCB (or ¹³C-NTCB for the internal standard) to a final concentration of 5 mM.
• Adjust the pH to 8.0 and incubate at 37°C for 1 hour to allow for cyanylation.
• For Arm B, add the ¹³C-labeled BSA standard to the samples at this stage.
• Increase the pH to 9.0 with a suitable base (e.g., 1 M NaOH) and incubate at 37°C for 4 hours to induce cleavage.
• Quench the reaction by adding an acid (e.g., 10% trifluoroacetic acid).

3. Sample Cleanup:

• Desalt the samples using a C18 solid-phase extraction (SPE) cartridge to remove excess reagents and buffer salts.
• Elute the peptides with an appropriate solvent (e.g., 80% acetonitrile, 0.1% formic acid).
• Dry the samples in a vacuum centrifuge.

4. LC-MS/MS Analysis:

• Reconstitute the dried peptides in a suitable solvent for LC-MS/MS analysis (e.g., 0.1% formic acid).
• Inject the samples onto a reverse-phase LC column coupled to a high-resolution mass spectrometer.
• Acquire data in a data-dependent acquisition (DDA) mode, selecting the most intense precursor ions for fragmentation.

Expected Results and Data Interpretation

The use of a ¹³C-labeled internal standard is expected to significantly improve the accuracy and precision of the quantitative results.

Metric	Arm A: Unlabeled NTCB	Arm B: ¹³C-NTCB Internal Standard	Rationale for Difference
Quantitative Method	External Calibration Curve	Internal Standard (Ratio of Light/Heavy)	Arm B normalizes for sample-specific variations.
Accuracy (% Recovery)	60-80%	95-105%	The internal standard co-elutes and corrects for sample loss and matrix effects during cleanup and ionization.[9][10]
Precision (% CV)	15-25%	<10%	The internal standard accounts for run-to-run variability in the LC-MS system.
Robustness	Sensitive to matrix effects and sample loss	Highly robust against variations	The ratio-based measurement is inherently more stable than comparing absolute intensities across different runs.[11]

Data Analysis:

• For Arm A: The peak areas of the BSA-derived peptides are measured and plotted against the known concentrations of the external calibration standards to generate a calibration curve. The concentration of BSA in the unknown samples is then interpolated from this curve.

• For Arm B: The peak areas of the "light" (from the sample) and "heavy" (from the ¹³C-labeled standard) peptide pairs are measured. The ratio of these areas, multiplied by the known concentration of the internal standard, provides the absolute concentration of the BSA in the sample.

Senior Scientist's Insights: Why ¹³C-Labeling is Superior

The theoretical advantages of stable isotope labeling are borne out in practice. Here's a deeper look at why 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt is the superior choice for quantitative applications:

• Correction for Matrix Effects: Complex biological samples contain numerous molecules that can co-elute with the analyte of interest and suppress or enhance its ionization in the mass spectrometer. Since the ¹³C-labeled standard has identical physicochemical properties to the unlabeled analyte, it will experience the same matrix effects.[11] The ratio of the two signals remains constant, providing an accurate measurement despite these interferences.

• Compensation for Sample Loss: It is inevitable that some sample will be lost during the multi-step process of chemical cleavage, desalting, and sample transfer. By adding a known amount of the ¹³C-labeled standard early in the workflow, any subsequent losses will affect both the analyte and the standard equally, preserving the accuracy of their ratio.

• Increased Confidence in Results: The use of an internal standard provides a quality control check for each individual sample. If the signal for the internal standard is unexpectedly low, it can indicate a problem with that specific sample's preparation or analysis. This level of per-sample validation is not possible with an external calibration curve.

• ¹³C vs. Other Isotopes: While deuterium (²H) is also used for isotopic labeling, ¹³C is often preferred. Deuterium can sometimes cause a slight shift in retention time during reverse-phase chromatography, which can complicate data analysis.[14] ¹³C-labeled compounds, on the other hand, have virtually identical retention times to their unlabeled counterparts.[12][14]

Conclusion

While unlabeled NTCB is a functional reagent for qualitative protein cleavage, its utility in quantitative mass spectrometry is limited by inherent variabilities in sample preparation and analysis. The use of 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt to generate a ¹³C-labeled internal standard represents a scientifically rigorous approach that elevates the quality of quantitative data. By correcting for sample loss, matrix effects, and instrument variability, this method provides the accuracy and precision required for demanding research and development applications. For any researcher aiming to perform reliable quantitative proteomics using NTCB cleavage, the adoption of a stable isotope-labeled internal standard is not just an improvement—it is a necessity.

References

• Gevaert, K., & Impens, F. (2015).
• Kim, D. H., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods.

• University of Washington's Proteomics Resource. (n.d.). Stable Isotope Labeling Strategies. Retrieved from [Link]

• Longdom Publishing. (2024). Revolutionizing Proteomics: The Power of Isotope Labelling in Quantitative Mass Spectrometry.
• Hsu, J. L., & Chen, S. H. (2016). Stable isotope dimethyl labelling for quantitative proteomics and beyond. Philosophical Transactions of the Royal Society B: Biological Sciences.
• Wu, J., & Watson, J. T. (2004). Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. Analytical Biochemistry.
• SciSpace. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipi. Analytical Methods.
• Li, L., et al. (2023). Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate. Journal of the American Society for Mass Spectrometry.

• Romer Labs. (n.d.). The Advantage of Fully Stable C13 Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues | Request PDF. Retrieved from [Link]

• Liao, T. H., & Wadano, A. (1979). Inactivation of DNase by 2-nitro-5-thiocyanobenzoic acid. II. Serine and threonine are the sites of reaction on the DNase molecule. Journal of Biological Chemistry.

• WikiGenes. (n.d.). NTCB - 2-nitro-5-thiocyanato-benzoic acid. Retrieved from [Link]

• Drake, P. M., et al. (2016). Advancement of mass spectrometry-based proteomics technologies to explore triple negative breast cancer.
• Mohammed, H., et al. (2024). Mass Spectrometry-Based Proteomics for Classification and Treatment Optimisation of Triple Negative Breast Cancer. Journal of Personalized Medicine.
• Price, N. C. (1976). Alternative products in the reaction of 2-nitro-5-thiocyanatobenzoic acid with thiol groups. Biochemical Journal.

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Cysteine Modification Strategies in Proteomics: 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt vs. Iodoacetamide

Executive Summary

In mass spectrometry (MS)-based proteomics and structural biology, the stabilization of highly reactive cysteine thiols is a mandatory step to prevent artifactual disulfide bond scrambling. For decades, Iodoacetamide (IAA) has served as the gold standard for irreversible cysteine alkylation. However, as MS sensitivity has increased, the limitations of IAA—namely off-target alkylation and induced methionine oxidation—have become critical bottlenecks for high-fidelity quantitation [1].

Enter 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (13C-NTCB) . Unlike traditional alkylating agents, 13C-NTCB is a highly specific cyanylating reagent that not only protects the thiol group but also serves as a chemical cleavage agent and an isotopic tag [2]. This guide provides an objective, data-driven comparison of these two reagents, detailing their mechanistic differences, performance metrics, and optimized experimental protocols to help researchers select the appropriate chemistry for their specific analytical goals.

Mechanistic Principles & Chemical Dynamics

To understand the operational differences between these reagents, we must examine the causality of their chemical reactions.

Iodoacetamide (IAA): SN2 Alkylation

IAA modifies cysteine via an SN2 nucleophilic substitution. The reaction relies on the deprotonation of the cysteine thiol (pKa ~8.3) to form a highly reactive thiolate anion, which attacks the iodine-bearing carbon of IAA, yielding S-carbamidomethylcysteine (+57.02 Da).

• The Causality of Off-Target Effects: The reaction is typically buffered at pH 8.0–8.5. If the pH exceeds 8.5, or if IAA is applied in vast molar excess, primary amines (such as the N-terminus and lysine side chains) become partially deprotonated and nucleophilic, leading to artifactual overalkylation [3]. Furthermore, IAA has been shown to induce significant methionine oxidation during sample preparation [1].

13C-NTCB: Cyanylation and Alkaline Cleavage

13C-NTCB operates through a fundamentally different pathway. Under mildly alkaline conditions (pH 7.5–8.0), NTCB selectively transfers its 13C-labeled cyano group to the thiolate anion, forming S-(13C)cyano-cysteine (+26.00 Da).

• The Causality of Backbone Cleavage: The true utility of NTCB lies in its secondary reaction. When the pH is shifted to highly alkaline conditions (pH 9.0–11.0), the nitrogen of the adjacent upstream peptide bond acts as a nucleophile, attacking the cyano carbon. This concerted cyclization forms a 5-membered ring (2-iminothiazolidine-4-carboxyl derivative) and forces the specific cleavage of the peptide backbone at the N-terminal side of the modified cysteine [4]. The incorporation of the 13C isotope shifts the mass by exactly +26.00 Da, allowing MS algorithms to easily differentiate the tag from natural modifications or 12C background noise.

Reaction mechanisms of IAA alkylation vs 13C-NTCB cyanylation and cleavage.

Performance Comparison & Experimental Data

The choice between IAA and 13C-NTCB hinges on the analytical objective: bulk protein digestion vs. targeted structural characterization.

Specificity and Off-Target Effects

IAA is notoriously sensitive to reaction conditions. Studies have shown that even under standard protocols, IAA can alkylate up to 2-5% of methionine residues, and prolonged exposure drastically increases modifications on lysine and N-termini[1]. Conversely, 13C-NTCB exhibits near-absolute specificity for thiols due to the highly specific transfer of the cyano group, making it vastly superior for mapping complex disulfide networks or performing protein footprinting [2].

Quantitative Utility

While IAA is used in label-free quantitation (LFQ) or alongside SILAC, 13C-NTCB acts as its own isotopic tag. By mixing samples treated with 12C-NTCB and 13C-NTCB, researchers can perform highly accurate multiplexed quantitation of free cysteines directly, bypassing the need for metabolic labeling.

Data Summary Table

Parameter	Iodoacetamide (IAA)	13C-NTCB (Potassium Salt)
Primary Mechanism	Irreversible Alkylation (Carbamidomethylation)	Cyanylation followed by alkaline backbone cleavage
Target Residue	Cysteine (Thiolate anion)	Cysteine (Thiolate anion)
Monoisotopic Mass Shift	+57.0215 Da	+26.00 Da (due to 13C isotope)
Optimal Reaction pH	8.0 – 8.5	7.5 – 8.0 (Cyanylation), 9.0 – 11.0 (Cleavage)
Off-Target Reactivity	Moderate to High (Lys, His, N-term, Met oxidation)	Extremely Low (Highly specific to thiols)
Primary Application	Standard bottom-up proteomics, preventing disulfide scrambling	Protein footprinting, chemical cleavage, quantitative isotopic labeling
Downstream Processing	Enzymatic digestion (e.g., Trypsin)	Chemical cleavage (self-cleaving) ± Enzymatic digestion

Workflow & Experimental Protocols

The following protocols are designed as self-validating systems. Built-in quench steps and pH verifications ensure that the chemical causality remains controlled throughout the workflow.

Comparative MS sample preparation workflows for IAA and 13C-NTCB.

Protocol A: Standard Cysteine Alkylation with Iodoacetamide

Note: IAA is light-sensitive. Perform alkylation in the dark to prevent the generation of reactive iodine radicals.

• Reduction: Suspend protein in 50 mM Ammonium Bicarbonate (pH 8.0). Add Dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 37°C for 45 minutes to fully reduce disulfides.

• Alkylation: Prepare a fresh stock of IAA. Add IAA to the sample to a final concentration of 20 mM (maintaining a 2:1 molar ratio of IAA to DTT).

• Incubation: Incubate in the dark at room temperature for exactly 30 minutes. Causality check: Exceeding 30 minutes exponentially increases off-target alkylation on lysine residues.

• Quenching (Critical Step): Add an additional 5 mM DTT and incubate for 15 minutes to consume unreacted IAA. This self-validates the end of the reaction and protects the subsequent addition of trypsin from being alkylated and inactivated.

• Digestion: Proceed with standard tryptic digestion.

Protocol B: Isotopic Cyanylation and Chemical Cleavage with 13C-NTCB

Note: TCEP is preferred over DTT for reduction here, as DTT contains thiols that will competitively react with NTCB.

• Reduction: Suspend protein in 100 mM Tris-HCl (pH 8.0). Add TCEP to a final concentration of 5 mM. Incubate at 37°C for 45 minutes.

• Cyanylation: Add 13C-NTCB (Potassium Salt) to a final concentration of 10 mM. Incubate at 37°C for 30 minutes. Verify the pH remains between 7.5 and 8.0 using micro-pH paper.

• Chemical Cleavage: Adjust the pH of the solution to 10.5–11.0 using 1M NaOH. Incubate at 37°C for 30 to 120 minutes. Causality check: The high pH is strictly required to deprotonate the amide nitrogen, triggering the nucleophilic attack that cleaves the peptide bond [4].

• Neutralization: Quench the cleavage reaction by neutralizing the pH back to 7.5–8.0 using 1M HCl.

• Analysis: The sample can now be directly analyzed via LC-MS/MS or subjected to further enzymatic digestion if smaller peptides are required.

Strategic Selection Guide

• Choose Iodoacetamide (IAA) when performing high-throughput, standard bottom-up proteomics where the primary goal is simply to prevent disulfide reformation prior to tryptic digestion. It is cost-effective and universally supported by all MS search engines.

• Choose 13C-NTCB Potassium Salt when your research involves structural biology, protein footprinting, or the mapping of complex disulfide bonds . Its ability to act as a highly specific chemical protease at cysteine residues allows for the analysis of membrane proteins or domains that are resistant to standard enzymatic digestion [4]. Furthermore, the 13C isotopic tag provides an elegant, built-in mechanism for precise relative quantitation of free vs. oxidized cysteines.

References

• The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modification Journal of Proteome Research, American Chemical Society (2017). URL:[Link]

• Mass Spectrometry-Based Protein Footprinting for High Order Structure Analysis: Fundamentals and Applications Chemical Reviews, National Center for Biotechnology Information (PMC). URL:[Link]

• Chemical Cleavage-Assisted Tryptic Digestion for Membrane Proteome Analysis Journal of Proteome Research, American Chemical Society (2009). URL:[Link]

A Senior Application Scientist's Guide to Quantitative Proteomics: SILAC vs. N-Terminal Chemical Labeling

In the precise world of quantitative proteomics, the methodology chosen to label and quantify proteins is a critical decision that dictates the accuracy and biological relevance of the experimental outcome. For researchers and drug development professionals, understanding the nuances of different labeling strategies is paramount. This guide provides an in-depth, objective comparison between the "gold standard" metabolic labeling technique, Stable Isotope Labeling by Amino acids in Cell culture (SILAC), and the versatile in vitro chemical labeling approach targeting peptide N-termini. While specific reagents for N-terminal labeling may vary, we will discuss the core principles of this strategy, which stands as a powerful alternative when metabolic labeling is not feasible.

The Imperative of Accuracy in Proteomic Quantification

Method 1: The In Vivo Benchmark - Stable Isotope Labeling by Amino acids in Cell culture (SILAC)

SILAC is a highly accurate and precise metabolic labeling technique that integrates stable isotopes into proteins as they are being synthesized within living cells.[1] This in vivo approach is widely regarded as a benchmark for quantitative proteomics due to its ability to minimize experimental variability.[2][3]

The SILAC Mechanism and Workflow

The core of SILAC lies in replacing standard ("light") amino acids in cell culture media with their heavy stable isotope counterparts (e.g., ¹³C or ¹⁵N-labeled lysine and arginine).[1] Over several cell divisions, the entire proteome of one cell population becomes "heavy," while a control population remains "light."

The typical SILAC workflow is as follows:

• Metabolic Labeling: Two cell populations are cultured in distinct media. The experimental group is grown in "heavy" SILAC medium, and the control group in "light" medium, until near-complete incorporation of the isotopic amino acids is achieved.

• Experimental Treatment: The cell populations are subjected to the desired experimental conditions.

• Sample Pooling: A crucial step for accuracy, the "heavy" and "light" cell populations are combined at an early stage, often before cell lysis.[1][4] This ensures that both samples are subjected to identical downstream processing, minimizing handling-related errors.

• Protein Extraction and Digestion: Proteins are extracted from the pooled cell lysate and digested into peptides, typically with trypsin.

• LC-MS/MS Analysis: The peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry. The mass spectrometer detects pairs of chemically identical peptides that differ only in their isotopic mass.

• Quantification: The relative abundance of a protein is determined by the ratio of the signal intensities of the heavy and light peptide pairs.

Caption: The SILAC workflow, emphasizing early sample pooling for high accuracy.

Strengths and Limitations of SILAC

Strengths:

• Exceptional Accuracy and Precision: Early sample pooling minimizes variability from sample preparation, leading to highly reproducible and accurate quantification.[1][4]

• In Vivo Relevance: Labeling occurs within a biological context, avoiding potential artifacts from chemical reactions.[2]

• High Labeling Efficiency: Near-complete labeling of the proteome can be achieved.[1]

Limitations:

• Limited Sample Types: SILAC is restricted to actively dividing cells in culture and is not suitable for tissues, clinical samples, or non-dividing cells.[4]

• Time and Cost: The requirement for multiple cell doublings and the use of expensive isotope-labeled media can make SILAC a time-consuming and costly method.[1]

• Metabolic Conversions: In some cell lines, metabolic conversion of labeled amino acids (e.g., arginine to proline) can occur, potentially complicating data analysis.

Method 2: The Versatile Alternative - N-Terminal Chemical Labeling

Chemical labeling strategies provide a powerful and flexible alternative to metabolic labeling, applicable to a wide array of sample types. Among these, methods that specifically target the N-terminus of peptides offer a robust approach for quantitative proteomics. While the specific reagent "13C-NTCB potassium salt" is not extensively documented in peer-reviewed literature, the principle of using an isotope-coded reagent to derivatize the N-terminus is a well-established strategy. Examples of such strategies include N-terminal sulfonation and amidination.[5][6][7]

The N-Terminal Labeling Mechanism and Workflow

This approach involves the in vitro chemical modification of peptides after protein extraction and digestion. A labeling reagent, which exists in "light" and "heavy" isotopic forms, is used to covalently tag the α-amino group at the N-terminus of each peptide.

A generalized workflow for N-terminal chemical labeling is as follows:

• Sample Preparation: Proteins are extracted from the control and experimental samples separately.

• Protein Digestion: Proteins from each sample are independently digested into peptides.

• Chemical Labeling: The peptide mixtures are then labeled. The control sample is reacted with the "light" version of the N-terminal labeling reagent, while the experimental sample is labeled with the "heavy" (e.g., ¹³C-containing) version.

• Sample Pooling: The "light" and "heavy" labeled peptide samples are combined, typically in a 1:1 ratio.

• LC-MS/MS Analysis: The combined, labeled peptide mixture is analyzed by LC-MS/MS.

• Quantification: The relative abundance of each peptide is determined by comparing the signal intensities of the light and heavy isotopically-coded peptide pairs.

Caption: A generalized workflow for N-terminal chemical labeling of peptides.

Strengths and Limitations of N-Terminal Chemical Labeling

Strengths:

• Broad Sample Applicability: This method can be applied to virtually any protein sample, including tissues, biofluids, and clinical specimens.[4]

• Faster Workflow: It eliminates the lengthy cell culture period required for metabolic labeling.

• Cost-Effective: Chemical labeling reagents are generally less expensive than large quantities of isotopic cell culture media.

Limitations:

• Potential for Lower Precision: Since samples are pooled at a later stage (after digestion and labeling), any variability introduced during the separate sample preparation steps can lead to quantitative inaccuracies.[4]

• Labeling Efficiency and Specificity: The chemical reaction must be highly efficient and specific to the N-terminus to ensure accurate quantification. Incomplete labeling or side reactions can introduce bias.

• Sample Complexity: The addition of a chemical tag can alter the physicochemical properties of peptides, potentially affecting their chromatographic behavior and ionization efficiency.

Head-to-Head Comparison: Accuracy, Precision, and Applicability

The choice between SILAC and N-terminal chemical labeling hinges on a trade-off between the unparalleled accuracy of metabolic labeling and the broad applicability of chemical methods.

Feature	SILAC (Metabolic Labeling)	N-Terminal Chemical Labeling (e.g., using a ¹³C-reagent)
Labeling Principle	In vivo metabolic incorporation of isotopic amino acids	In vitro chemical derivatization of peptide N-termini
Sample Pooling Stage	Early (at the cell level)	Late (at the peptide level)
Quantitative Accuracy	Very High	High, but sensitive to pre-pooling experimental variance
Quantitative Precision	Very High	Good, but generally lower than SILAC due to late pooling[4]
Applicable Samples	Proliferating cells in culture	Universal (tissues, biofluids, cells, etc.)
Workflow Duration	Long (days to weeks for cell culture)	Short (hours for chemical reaction)
Cost	Higher (isotopic media)	Lower (chemical reagents)
Potential for Bias	Minimal; potential for metabolic conversion	Potential for incomplete labeling, side reactions, and handling errors

Studies directly comparing metabolic and chemical labeling approaches have shown that while both can yield accurate results, SILAC often demonstrates superior reproducibility and precision.[4] This is a direct consequence of the early-stage sample pooling, which internally controls for variability in all subsequent steps.

Conclusion: A Strategic Choice for Your Research Needs

Both SILAC and N-terminal chemical labeling are robust and valuable techniques in the quantitative proteomics toolkit. The optimal choice is not about which method is universally "better," but which is best suited for the specific experimental context.

• Opt for SILAC when:

  • Your research involves cell lines that can be metabolically labeled.

  • The highest possible degree of quantitative accuracy and precision is the top priority.

  • The experimental design can accommodate the time and cost of metabolic labeling.

• Opt for N-Terminal Chemical Labeling when:

  • You are working with samples that cannot be metabolically labeled, such as clinical tissues, plasma, or other biofluids.

  • A rapid and cost-effective workflow is essential.

  • Meticulous and consistent sample preparation can be implemented to minimize pre-pooling variability.

By carefully considering the nature of your samples, the biological question you are addressing, and the level of quantitative rigor required, you can confidently select the most appropriate labeling strategy to generate high-quality, impactful proteomics data.

References

• Kang, M. J., et al. (2004). Isotope-coded N-terminal sulfonation of peptides allows quantitative proteomic analysis with increased de novo peptide sequencing capability. Rapid Communications in Mass Spectrometry, 18(24), 3019-27. [Link]

• Mendoza, V. L., & Vachet, R. W. (2019). Identification of N-terminal protein processing sites by chemical labeling mass spectrometry. Journal of the American Society for Mass Spectrometry, 30(3), 480-488. [Link]

• Mendoza, V. L., & Vachet, R. W. (2019). Identification of N-terminal protein processing sites by chemical labeling mass spectrometry. Journal of the American Society for Mass Spectrometry, 30(3), 480-488. [Link]

• Gafni, Y., et al. (2021). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au, 1(1), 16-30. [Link]

• van der Woude, H., et al. (2006). Differentially Isotope-Coded N-terminal Protein Sulphonation: Combining Protein Identification and Quantification. Molecular & Cellular Proteomics, 5(4), 749-757. [Link]

• Kato, H., et al. (2016). Quantification of Peptides Using N-terminal Isotope Coding and C-terminal Derivatization for Sensitive Analysis by Micro Liquid Chromatography-Tandem Mass Spectrometry. Journal of Mass Spectrometry, 51(12), 1111-1119. [Link]

• Deng, Y., et al. (2024). TMT Labeling for Optimized Sample Preparation in Quantitative Proteomics. Proteomics & Bioinformatics, 1(1). [Link]

• Oses, J., et al. (2022). Quantitative Proteomics Using Isobaric Labeling: A Practical Guide. Genomics, Proteomics & Bioinformatics, 20(1), 1-18. [Link]

• Wang, L. H., et al. (2010). A systematic N-terminal peptide quantitative labeling strategy for differential proteomic analysis. Proteomics, 10(5), 1047-56. [Link]

• Ciborowski, M., & Kleszcz, R. (2011). Derivatization of peptides for improved detection by mass spectrometry. Postępy Higieny i Medycyny Doświadczalnej, 65, 757-766. [Link]

• Border, E. J., et al. (2020). Quantitative N‐ or C‐Terminal Labelling of Proteins with Unactivated Peptides by Use of Sortases and a d‐Aminopeptidase. Angewandte Chemie International Edition, 59(47), 21011-21018. [Link]

• Wang, F., & Li, L. (2014). Identification of Protein N-Termini Using TMPP or Dimethyl Labeling and Mass Spectrometry. Methods in Molecular Biology, 1156, 227-36. [Link]

• Ting, L., et al. (2014). Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics. Journal of Proteome Research, 13(8), 3633-42. [Link]

• Wikipedia. (n.d.). Terminal amine isotopic labeling of substrates. In Wikipedia. Retrieved March 12, 2026, from [Link]

• Silantes. (2023, September 25). Comparing iTRAQ, TMT and SILAC. Silantes. [Link]

• Kollipara, L., & Zahedi, R. P. (2019). Trends in the Design of New Isobaric Labeling Reagents for Quantitative Proteomics. Molecules, 24(4), 713. [Link]

• Ting, L., et al. (2014). Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics. Journal of Proteome Research, 13(8), 3633-42. [Link]

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A Comparative Guide to Validating ¹³C Incorporation in 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt Batches

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitro-5-thiocyanatobenzoic acid (NTCB) is a chemical reagent utilized in proteomics for the specific chemical cleavage of peptide bonds at the N-terminal side of cysteine residues.[1][2][3][4] The isotopically labeled variant, 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt (NTCB-¹³C), incorporates a stable, heavy isotope of carbon (¹³C) at the thiocyanate group. This labeled reagent is invaluable in quantitative proteomics, where it can be used to introduce a mass signature for distinguishing and quantifying cysteine-containing peptides via mass spectrometry.[5][6]

The precision of quantitative studies using NTCB-¹³C is fundamentally dependent on the isotopic enrichment of the reagent. Incomplete or variable ¹³C incorporation can introduce significant systematic errors, leading to inaccurate protein quantification and unreliable data.[7][8] Therefore, robust, in-house validation of the ¹³C incorporation rate for each new batch of NTCB-¹³C is not merely a quality control step but a prerequisite for experimental integrity.

This guide provides a comparative analysis of two powerful analytical techniques for this validation: High-Resolution Mass Spectrometry (HR-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will detail the experimental protocols, explain the underlying scientific principles, and present a framework for interpreting the data to ensure the reliability of your quantitative proteomics workflows.

The Critical Need for Validating Isotopic Purity

In quantitative mass spectrometry, isotopically labeled compounds serve as internal standards.[9] When NTCB-¹³C is used to cleave a protein, the resulting C-terminal peptide fragment is tagged with the ¹³C-thiocyanate group. In a typical experiment, a control sample might be treated with unlabeled ("light," ¹²C) NTCB, while the experimental sample is treated with labeled ("heavy," ¹³C) NTCB. When the samples are mixed and analyzed by MS, the relative abundance of the light and heavy peptide pairs reveals the quantitative difference in the protein's concentration between the two states.

This entire premise collapses if the "heavy" reagent is not homogenously and completely labeled. For instance, if a batch of NTCB-¹³C has an actual incorporation rate of 95% instead of the expected >99%, it means that 5% of the reagent is the unlabeled ¹²C version. This contamination will result in a signal at the "light" mass channel, artificially suppressing the calculated heavy/light ratio and leading to an underestimation of changes in protein abundance.

Method 1: High-Resolution Mass Spectrometry (HR-MS)

High-Resolution Mass Spectrometry is a primary method for determining isotopic enrichment by precisely measuring the mass-to-charge ratio (m/z) of ions.[5][7] It can easily resolve the ~1.00335 Dalton mass difference between the ¹²C and ¹³C isotopologues of the NTCB anion.

Causality Behind the Method

The power of HR-MS lies in its ability to separate ions with very small mass differences. By analyzing the NTCB-¹³C salt directly, we can observe the ion corresponding to the ¹³C-labeled molecule and check for the presence of its ¹²C counterpart. The ratio of the signal intensities (peak areas) of these two species directly reflects the isotopic incorporation rate. Using a high-resolution instrument, like an Orbitrap or FT-ICR, is critical to prevent spectral overlap from other naturally occurring isotopes (e.g., the natural 1.1% abundance of ¹³C in the rest of the molecule) and ensure accurate quantification.[7][10]

Experimental Protocol: HR-MS Validation

• Standard Preparation:

  • Accurately prepare a stock solution of the NTCB-¹³C potassium salt in a suitable solvent (e.g., 50:50 acetonitrile:water) to a concentration of ~1 mg/mL.

  • Prepare a serial dilution to a final concentration of 1-10 µg/mL.

  • As a control, prepare a solution of a non-labeled NTCB standard at the same concentration.

• Instrumentation and Data Acquisition:

  • Use a high-resolution mass spectrometer (e.g., Thermo Scientific™ Orbitrap™ series) equipped with an electrospray ionization (ESI) source.

  • Infuse the sample directly or use a simple liquid chromatography setup.

  • Operate the ESI source in negative ion mode to detect the [NTCB]⁻ anion.

  • Set the mass spectrometer to acquire data in full scan mode with a resolution setting of at least 70,000 (FWHM at m/z 200).

  • Define a narrow scan range centered around the expected m/z of the NTCB anion (e.g., m/z 200-220).

• Data Analysis:

  • Extract the ion chromatograms or mass spectra for the theoretical m/z of the ¹²C-NTCB anion (C₈H₃N₂O₄S⁻, theoretical m/z = 222.9819) and the ¹³C-NTCB anion ([¹³C]C₇H₃N₂O₄S⁻, theoretical m/z = 223.9853).

  • Integrate the peak areas for both isotopologues.

  • Calculate the ¹³C incorporation rate using the formula:

    • % Incorporation = [Area(¹³C) / (Area(¹³C) + Area(¹²C))] x 100

Data Presentation: Sample Batch Comparison (HR-MS)

Batch ID	Theoretical m/z [¹³C-NTCB]⁻	Observed m/z	Mass Accuracy (ppm)	Peak Area (¹²C)	Peak Area (¹³C)	Calculated Incorporation Rate (%)
Batch A	223.9853	223.9851	0.9	1,500	285,000	99.48%
Batch B	223.9853	223.9854	-0.4	12,300	274,000	95.71%
Control	222.9819	222.9818	0.4	295,000	N/A	N/A

This table illustrates how HR-MS can clearly distinguish between a high-quality batch (A) and a batch with suboptimal incorporation (B).

Visualization: HR-MS Validation Workflow

Caption: Workflow for HR-MS validation of NTCB-¹³C.

Method 2: Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that can identify and quantify molecules based on the magnetic properties of atomic nuclei.[5][11] For NTCB-¹³C, ¹³C qNMR provides a highly accurate, primary method for determining isotopic enrichment without the need for a labeled standard of the same compound.[12]

Causality Behind the Method

The ¹³C nucleus has a nuclear spin that makes it NMR-active. In a qNMR experiment, the area of the signal corresponding to the ¹³C nucleus in the thiocyanate group is directly proportional to its molar concentration in the sample. By including a certified internal standard of known concentration and purity in the same sample, we can use the ratio of the signal integrals to calculate the exact amount of the NTCB-¹³C, and thus its purity and incorporation. The key to accuracy is ensuring full relaxation of all nuclei between scans, which is achieved by setting a long relaxation delay (D1). This makes the measurement a true reflection of the molar quantities.

Experimental Protocol: ¹³C qNMR Validation

• Sample Preparation (Self-Validating System):

  • Accurately weigh approximately 5-10 mg of the NTCB-¹³C potassium salt into a vial. Record the weight to at least four decimal places.

  • Accurately weigh and add a similar mass of a certified internal standard (e.g., maleic acid, potassium hydrogen phthalate) to the same vial. The standard must have a known purity and at least one sharp ¹³C NMR signal that does not overlap with the NTCB signals.

  • Dissolve the mixture in a precise volume of a deuterated solvent (e.g., 700 µL of D₂O).

• Instrumentation and Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a ¹³C-sensitive probe.

  • Acquire a quantitative ¹³C NMR spectrum. Crucial parameters :

    • Pulse Sequence: Use a simple pulse-acquire sequence with inverse-gated proton decoupling to suppress the Nuclear Overhauser Effect (NOE).

    • Relaxation Delay (D1): Set D1 to be at least 5 times the longest spin-lattice relaxation time (T₁) of any nucleus being quantified (both in the standard and the analyte). A D1 of 60 seconds is often a safe starting point.

    • Number of Scans: Acquire enough scans to achieve a high signal-to-noise ratio (S/N > 250:1) for both the analyte and standard peaks.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Carefully integrate the area of the ¹³C-thiocyanate signal (I_NTCB) and a well-resolved signal from the internal standard (I_std).

  • Calculate the purity of the NTCB-¹³C salt using the formula:

    • Purity (%) = (I_NTCB / I_std) x (N_std / N_NTCB) x (M_NTCB / M_std) x (m_std / m_NTCB) x P_std

    • Where: I = integral area, N = number of nuclei per molecule for the integrated signal (usually 1), M = molar mass, m = mass weighed, P = purity of the standard.

  • Since the measurement is specific to the ¹³C-labeled site, the calculated chemical purity is equivalent to the isotopic incorporation rate .

Data Presentation: Sample Batch Comparison (qNMR)

Batch ID	Mass NTCB-¹³C (mg)	Mass Standard (mg)	Integral (NTCB-¹³C)	Integral (Standard)	Calculated Incorporation Rate (%)
Batch A	10.15	9.88	1.00	1.25	99.5%
Batch B	10.08	9.95	0.96	1.26	95.6%

This table demonstrates the high precision of qNMR in determining the absolute incorporation rate based on fundamental measurement principles.

Visualization: qNMR Validation Workflow

Caption: Workflow for qNMR validation of NTCB-¹³C.

Comparative Analysis and Best Practices

Both HR-MS and qNMR are excellent methods for validating ¹³C incorporation, but they have different strengths and are suited for different contexts.

Feature	High-Resolution Mass Spectrometry (HR-MS)	Quantitative NMR (qNMR)
Principle	Measures mass-to-charge ratio difference.	Measures molar ratio via nuclear spin properties.
Sensitivity	Very high (µg/mL to ng/mL).	Lower (mg/mL).
Accuracy	High, but relative (relies on ion response).	Very high, primary ratio method (absolute).
Sample Throughput	High; analysis is rapid (<5 mins per sample).	Low; requires long acquisition times (hours).
Information	Provides isotopic ratio and confirms mass.	Provides absolute purity, isotopic ratio, and structural confirmation.
Equipment	Widely available in proteomics core facilities.	Requires access to a high-field NMR spectrometer.

Recommendations for Implementation:

• For High-Throughput Screening: If you are screening multiple batches or suppliers, the speed of HR-MS makes it the ideal choice for quickly identifying batches that meet a minimum threshold (e.g., >98% incorporation).

• For Reference Batch Certification: For establishing a "gold standard" internal reference batch or when the highest accuracy is required for a critical experiment, qNMR is the superior method. Its nature as a primary ratio method provides the highest level of trust in the result.[12]

• A Hybrid Approach: The most robust validation strategy involves using both techniques. Use HR-MS for routine checks and employ qNMR to certify a new reference standard or to investigate any discrepancies found by MS. This dual-validation approach provides orthogonal data, lending the highest possible confidence to your experimental reagents.

Conclusion

The integrity of quantitative proteomics data derived from isotopic labeling hinges on the quality of the reagents used. The assumption that a labeled compound like 2-Nitro-5-(thiocyanato-¹³C)benzoic Acid Potassium Salt is >99% enriched must be verified, not trusted. By implementing the detailed HR-MS and/or qNMR protocols described in this guide, researchers can take full control of their experimental variables, eliminate a critical source of potential error, and ensure the accuracy and reproducibility of their results. This diligence is a cornerstone of rigorous scientific practice in the modern drug development and life sciences landscape.

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A Comparative Guide to the Reproducibility of 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt in Top-Down Proteomics

Executive Summary

Top-down proteomics offers an unparalleled view of protein proteoforms, preserving critical information about post-translational modifications (PTMs) and sequence variations that is often lost in bottom-up approaches.[1][2][3] However, the analysis of large, intact proteins presents significant challenges in mass spectrometry.[1][4][5] "Middle-down" strategies, which involve limited and specific cleavage of proteins into large fragments, provide a pragmatic solution by reducing complexity while retaining PTM connectivity.[6] 2-Nitro-5-thiocyanatobenzoic acid (NTCB) is a chemical reagent that cleaves proteins specifically at the N-terminal side of cysteine residues.[7][8][9] This guide provides an in-depth analysis of the reproducibility of NTCB-mediated cleavage, with a special focus on its isotopically labeled variant, 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt (NTCB-13C), which facilitates quantitative analysis. We will explore the mechanistic underpinnings of NTCB cleavage, critically evaluate the factors that impact its reproducibility, compare its performance with alternative methods, and provide robust experimental protocols for its application.

Introduction: The Imperative for Controlled Fragmentation in Proteoform Analysis

The ultimate goal of top-down proteomics is the complete characterization of every distinct molecular form of a protein—the proteoform.[1] This comprehensive analysis is essential for linking genotype to phenotype and understanding complex biological systems.[1] However, the direct analysis of intact proteins, especially those larger than 30 kDa, is hampered by decreased signal-to-noise ratios, complex isotopic distributions, and inefficient fragmentation in the mass spectrometer.[1][2]

Chemical cleavage reagents serve as a vital bridge, enabling middle-down workflows that simplify the analytical challenge. By generating a limited number of large, manageable peptides, these reagents allow for higher sequence coverage and more confident PTM localization than traditional bottom-up methods, without the difficulties of analyzing the intact protein. NTCB has long been used for its ability to specifically target cysteine residues, which are often less frequent than tryptic cleavage sites (lysine and arginine), thus producing larger fragments.[6][10] The introduction of NTCB-13C adds a quantitative dimension, allowing researchers to not only identify fragments but also to accurately compare their abundances across different samples, a critical need for biomarker discovery and drug development.[11]

The NTCB Cleavage Mechanism: A Two-Step Process

The cleavage of a peptide bond by NTCB is not a single event but a sequence of two distinct chemical reactions. Understanding this mechanism is fundamental to troubleshooting and optimizing the process for maximum reproducibility.

• Cyanylation: The process begins with the selective cyanylation of the free sulfhydryl group of a cysteine residue by NTCB. This reaction is rapid and specific, forming an S-cyanocysteine intermediate and releasing 2-nitro-5-thiobenzoic acid (TNB).[7][12]

• Cleavage via Cyclization: Under alkaline conditions (typically pH 9.0), the nitrogen atom of the S-cyanocysteine's peptide bond attacks the cyano group. This intramolecular cyclization forms a 2-iminothiazolidine ring, which is unstable and readily undergoes hydrolysis. The result is the cleavage of the peptide bond immediately N-terminal to the modified cysteine residue.[7]

Figure 1: NTCB Cleavage Mechanism Workflow.

Core Challenge: Factors Governing NTCB Reproducibility

While specific in theory, the NTCB reaction is notorious for incomplete cleavage and side reactions, which are the primary sources of irreproducibility.[13][14] Achieving consistent results requires careful control over several experimental variables.

Incomplete Cleavage

The most significant challenge with NTCB is that the cleavage reaction rarely proceeds to completion.[13] This is often due to a mass-neutral rearrangement of the S-cyanocysteine intermediate into a stable, cleavage-resistant product.[13][14] This competing reaction pathway means that a portion of the protein will be cyanylated but not cleaved, leading to a heterogeneous sample and complicating downstream analysis. The efficiency of cleavage is highly dependent on local protein structure; cysteine residues in flexible regions or near the C-terminus show significantly higher cleavage yields than those buried within structured domains.[12][15]

Side Reactions

Several side reactions can occur during the NTCB protocol, each impacting the final product mixture and, therefore, the reproducibility of the experiment.

• β-Elimination: Under the basic conditions required for cleavage, the S-cyanocysteine intermediate can undergo β-elimination to form dehydroalanine (Dha).[12][13] While initially considered the main cause of incomplete cleavage, subsequent studies have shown it to be a minor, albeit consistently present, side product.[13][14] The formation of Dha is more pronounced when cysteines are located at flexible C-terminal ends of proteins.[12]

• Lysine Carbamylation: A previously underappreciated side reaction is the carbamylation of lysine residues.[13][14] This modification can interfere with subsequent enzymatic digestions if a combined chemical/enzymatic approach is used and adds complexity to the mass spectra. This side reaction can be minimized by desalting the sample after cyanylation and before initiating cleavage.[13]

• Thionitrobenzoate (TNB) Adducts: TNB, a byproduct of the cyanylation step, can form disulfide bonds with unreacted cysteines if the reducing agent (e.g., TCEP) is fully consumed during the reaction.[12] This highlights the importance of sufficient reducing agent during initial protein preparation.

NTCB-13C: A Tool for Quantitative Reproducibility

The core chemistry of NTCB-13C is identical to its unlabeled counterpart. Its true value lies in quantitative proteomics. By incorporating a stable, heavy isotope (13C) into the thiocyanate group, the reagent generates fragments that are chemically identical but isotopically distinct from those generated by unlabeled NTCB.[11]

This enables several powerful quantitative strategies:

• Internal Standards: A protein standard can be cleaved with NTCB-13C and spiked into a sample cleaved with unlabeled NTCB. The relative intensity of the heavy and light fragment pairs in the mass spectrometer allows for precise absolute quantification.

• Multiplexing: In a manner analogous to SILAC or TMT, different cell populations or treatment conditions can be processed with isotopically distinct reagents, combined, and analyzed in a single LC-MS run.[16][17] This minimizes run-to-run variation, a major source of irreproducibility in quantitative studies.[18]

Figure 2: Isotopic Labeling Workflow with NTCB-¹³C.

Comparative Analysis: NTCB vs. Alternative Cleavage Methods

The choice of a cleavage reagent is a critical experimental decision. The reproducibility of NTCB must be weighed against its alternatives, each with its own set of advantages and disadvantages.

Reagent	Specificity	Cleavage Position	Typical Efficiency	Key Advantages & Disadvantages
NTCB	Cysteine	N-terminal	Low to Moderate (Highly variable)	(+) Targets less frequent residues, creating large fragments. (-) Incomplete cleavage is common; known side reactions (carbamylation, β-elimination).[10][13][14]
Cyanogen Bromide (CNBr)	Methionine	C-terminal	High	(+) Highly efficient and specific. (-) Toxic reagent; can oxidize thiols; Met is often rare, leading to very large or no fragments.[8][10][19]
Trypsin	Lysine, Arginine	C-terminal	Very High	(+) Extremely robust, specific, and efficient. The gold standard in proteomics. (-) Generates small peptides, unsuitable for middle-down; requires denaturing conditions.[20][21]
Lys-C	Lysine	C-terminal	Very High	(+) Very robust and specific, even in 8M urea. (-) Generates smaller peptides than NTCB/CNBr. Often used with Trypsin.[14][20]
Formic Acid	Aspartate-Proline	C-terminal of Asp	Moderate to High	(+) Simple to perform. (-) Targets a relatively rare dipeptide sequence; can cause other non-specific hydrolysis with long incubation.[8][10]

Validated Experimental Protocols

Reproducibility begins with a robust protocol. The following methods are synthesized from established literature to provide a self-validating system with clear checkpoints.

Protocol 1: NTCB Cleavage of a Purified Protein

This protocol is designed to maximize cleavage efficiency while minimizing side reactions.

• Protein Preparation and Reduction:

  • Rationale: Disulfide bonds must be reduced to expose cysteine sulfhydryl groups for cyanylation.

  • Dissolve the protein sample (e.g., 1-5 mg/mL) in a denaturing buffer (e.g., 6 M Guanidine-HCl, 100 mM Tris-HCl, pH 8.0).

  • Add Tris(2-carboxyethyl)phosphine (TCEP) to a final concentration of 5 mM.

  • Incubate at 37°C for 1 hour.

• Removal of Reducing Agent:

  • Rationale: The reducing agent (TCEP) will compete with the protein's cysteines for reaction with NTCB and must be removed.

  • Perform a buffer exchange into a TCEP-free reaction buffer (e.g., 6 M Guanidine-HCl, 100 mM Tris-HCl, pH 8.0) using a desalting column or dialysis. This step is critical for efficient cyanylation.

• Cyanylation Step:

  • Rationale: The specific modification of cysteine residues.

  • Add NTCB or NTCB-13C reagent to a 10-fold molar excess over total cysteines in the protein.

  • Incubate at room temperature for 30 minutes.

  • (Optional Checkpoint): To minimize lysine carbamylation, perform another buffer exchange at this stage to remove excess NTCB and byproducts before proceeding to cleavage.[13]

• Cleavage Step:

  • Rationale: The alkaline pH shift induces the intramolecular cyclization and subsequent peptide bond cleavage.

  • Adjust the pH of the reaction mixture to 9.0 using a suitable base (e.g., 1 M NaOH or 1 M Tris base). Monitor the pH carefully.

  • Incubate at 37°C for 4-16 hours. The optimal time should be determined empirically for each protein.

  • (Optional Checkpoint): Take time-point aliquots (e.g., 4h, 8h, 16h) to analyze on SDS-PAGE to monitor the progress of cleavage.

• Reaction Quenching and Sample Preparation:

  • Rationale: Stop the reaction and prepare the sample for mass spectrometry analysis.

  • Quench the reaction by adding an acid (e.g., formic acid or trifluoroacetic acid to 1% final concentration).

  • Desalt the resulting peptide fragments using a C18 ZipTip or similar solid-phase extraction method before LC-MS/MS analysis.

Protocol 2: Comparative Cleavage with Cyanogen Bromide (CNBr)

This protocol provides a benchmark for chemical cleavage efficiency.

• Protein Preparation:

  • Rationale: CNBr works best in acidic conditions, which also help maintain protein denaturation.

  • Dissolve the lyophilized protein in 70% (v/v) formic acid.

  • CAUTION: CNBr is highly toxic and volatile. All steps must be performed in a certified chemical fume hood.[22]

• Cleavage Reaction:

  • Rationale: CNBr specifically attacks the thioether side chain of methionine.

  • Add solid CNBr to a final concentration of ~50-fold molar excess over methionine residues.

  • Incubate in the dark at room temperature for 12-24 hours.

• Sample Preparation for MS:

  • Rationale: Removal of the highly acidic and toxic reagents.

  • Dilute the reaction mixture at least 10-fold with deionized water.

  • Lyophilize the sample to remove the formic acid and excess CNBr. This may need to be repeated.

  • Reconstitute the dried peptide fragments in a suitable buffer for LC-MS/MS analysis.

Conclusion and Recommendations

2-Nitro-5-thiocyanatobenzoic acid (NTCB) and its isotopically labeled form, NTCB-13C, are valuable reagents in the top-down and middle-down proteomics toolkit. The ability to generate large, cysteine-specific fragments is a significant advantage for characterizing proteoforms and localizing PTMs. However, the method's reproducibility is inherently challenged by incomplete cleavage and a propensity for side reactions, including lysine carbamylation and β-elimination.[13][14]

For researchers considering NTCB, we offer the following recommendations:

• Acknowledge Incomplete Cleavage: Do not expect 100% cleavage efficiency. Design data analysis workflows to account for the presence of both cleaved and uncleaved (but cyanylated) forms of the protein.

• Optimize Vigorously: The provided protocol is a starting point. Optimal incubation times and reagent concentrations should be empirically determined for the specific protein of interest.

• Use NTCB-13C for Quantitative Studies: For any experiment where relative quantification is the goal, the use of isotopically labeled reagents is strongly recommended to control for experimental variability.

• Consider Alternatives: For proteins with a suitable number of methionine residues, CNBr often provides more complete and "cleaner" cleavage.[19] For routine protein identification, enzymatic methods remain superior in efficiency and reproducibility.[20]

Ultimately, the successful and reproducible application of NTCB requires a thorough understanding of its chemical mechanism and its limitations. When applied with careful optimization and appropriate controls, it remains a powerful method for targeted fragmentation in the complex landscape of top-down proteomics.

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• 21. dspace.library.uu.nl [dspace.library.uu.nl]
• 22. jbt.abrf.org [jbt.abrf.org]

Evaluating Cleavage Efficiency: 13C-Labeled NTCB Potassium Salt vs. Cyanogen Bromide

Chemical cleavage remains an indispensable tool in middle-down proteomics, the mapping of insoluble membrane proteins, and the generation of large peptide fragments where enzymatic digestion (e.g., trypsin) produces overly complex spectra 1. For decades, Cyanogen Bromide (CNBr) has served as the gold standard for chemical digestion. However, the rise of quantitative mass spectrometry has elevated 2-nitro-5-thiocyanatobenzoic acid (NTCB)—specifically its 13C-labeled potassium salt variant—as a highly specialized alternative.

This guide provides an objective, mechanistically grounded comparison of these two reagents, detailing their cleavage efficiencies, molecular causalities, and field-proven optimization strategies.

Mechanistic Causality & Performance Profiles

Cyanogen Bromide (CNBr): The Traditional Standard

CNBr specifically targets methionine (Met) residues. The reaction is driven by the nucleophilic attack of the Met sulfur atom on the cyano carbon of CNBr. This triggers a cyclization event that cleaves the C-terminal peptide bond, converting the original methionine into a C-terminal homoserine lactone 2.

• Cleavage Efficiency: Under standard highly acidic conditions (e.g., 70% formic acid), CNBr achieves >90% cleavage efficiency 2.

• The Met-Ser/Met-Thr Bottleneck: A critical failure point for CNBr occurs when Met is directly followed by Serine (Ser) or Threonine (Thr). The side-chain hydroxyl groups of Ser/Thr act as competing nucleophiles, leading to an O-acylation side reaction rather than peptide bond cleavage. This can drop cleavage efficiency to below 30% 3.

13C-Labeled NTCB Potassium Salt: The Quantitative Innovator

NTCB targets cysteine (Cys) residues via a two-step mechanism. First, at pH 8.0, NTCB cyanylates the Cys thiol group. Second, upon shifting to an alkaline pH (9.0–10.0), the N-terminal peptide bond of the cyanylated Cys is cleaved. This yields an N-terminal peptide and a C-terminal peptide capped with an N-terminal 2-iminothiazolidine-4-carboxylyl residue 4.

• The 13C Isotopic Advantage: Utilizing the 13C-labeled potassium salt variant introduces a stable heavy isotope (+26 Da mass shift per Cys) directly at the cleavage site. This allows researchers to perform multiplexed quantitative proteomics without requiring downstream isobaric tagging (like iTRAQ or TMT) 5.

• Efficiency & Side Reactions: Historically, NTCB cleavage suffered from incomplete digestion and side reactions, notably β-elimination (converting cyanylated Cys to dehydroalanine) and lysine carbamylation [[4]](). However, modern protocols mitigate this by strictly desalting the sample between the cyanylation and cleavage steps.

Comparative Performance Data

Parameter	Cyanogen Bromide (CNBr)	13C-Labeled NTCB Potassium Salt
Target Residue	Methionine (Met)	Cysteine (Cys)
Cleavage Site	C-terminal to Met	N-terminal to Cys
Reaction Environment	Highly acidic (70% Formic Acid)	Mildly alkaline (pH 9.0 - 10.5)
Standard Efficiency	>90% (Drops significantly at Met-Ser/Thr)	~80-90% (Requires strict pH control)
Primary Side Reactions	O-acylation, non-specific acid hydrolysis	β-elimination, Lysine carbamylation
MS Quantitation	Requires secondary labeling steps	Built-in 13C isotopic label (+26 Da)
Toxicity & Handling	Highly toxic, volatile (Requires fume hood)	Moderate toxicity, non-volatile

Decision Matrix & Workflow Visualizations

Decision matrix for selecting the optimal chemical cleavage agent based on sequence and MS goals.

Workflow comparison of CNBr and 13C-NTCB cleavage for mass spectrometry.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify reaction causality before proceeding to the next step.

Protocol A: Optimized CNBr Cleavage (Addressing Met-Ser/Thr Inefficiencies)

Causality Note: Standard 70% formic acid promotes O-acylation at Met-Ser bonds. By substituting with an aqueous acidic medium containing urea or trace acetonitrile, water concentration is increased, which outcompetes the serine hydroxyl group and rescues cleavage yields 3, 6.

• Solubilization: Dissolve 1–5 mg of target protein in 1.0 mL of 80% aqueous formic acid. If the sequence contains Met-Ser/Thr, dissolve instead in 6M guanidine-HCl with 0.1M HCl and 10% acetonitrile.

• Reagent Addition: Add a 100-fold molar excess of solid CNBr over the total methionine content.

• Incubation: Purge the reaction vial with nitrogen gas, seal, and incubate in the dark at room temperature for 16–24 hours 7.

  • Validation Checkpoint: At 8 hours, remove a 5 µL aliquot, dry it, and run on SDS-PAGE. You should observe intermediate banding. If excessive smearing occurs, non-specific acid hydrolysis is happening; terminate the reaction early.

• Termination: Lyophilize the sample directly. CNBr and formic acid are highly volatile and will be safely removed without the need for precipitation.

Protocol B: 13C-NTCB Cleavage for Quantitative MS

Causality Note: Excess NTCB left in solution during the alkaline cleavage step decomposes and reacts with primary amines, causing widespread lysine carbamylation. Desalting prior to the pH shift is mandatory to prevent this 4.

• Denaturation & Reduction: Dissolve protein in 6M guanidine-HCl, 0.1M Tris-HCl (pH 8.0). Add DTT to a final concentration of 5 mM and incubate at 37°C for 30 minutes to reduce all disulfide bonds 5.

• Cyanylation: Add a 20-fold molar excess of 13C-NTCB potassium salt over total cysteine content. Incubate at 37°C for 30 minutes.

  • Validation Checkpoint: Take a 1 µL aliquot for MALDI-TOF MS. Confirm a mass shift of exactly +26 Da per cysteine residue. Do not proceed until 100% cyanylation is verified.

• Desalting (Critical): Pass the reaction mixture through a rapid gel filtration column (e.g., Sephadex G-25) equilibrated with 0.1M CHES buffer (pH 10.5) or 1M glycine to remove unreacted 13C-NTCB and DTT 8.

• Alkaline Cleavage: Incubate the desalted, cyanylated protein at 37°C for 16–18 hours to drive the cyclization and cleavage.

• Termination: Quench the reaction by lowering the pH to <3.0 using 1% Trifluoroacetic acid (TFA) prior to LC-MS/MS analysis.

References

• Enhancement of cyanogen bromide cleavage yields for methionyl-serine and methionyl-threonine peptide bonds. Analytical Biochemistry. 3

• Modified CNBr Cleavage Protocol for Efficient Separation of Met-Ser Containing OmpX-Om14 Membrane Protein Fusion. International Review of Biophysical Chemistry. 6

• Chemical-Mediated Digestion: An Alternative Realm for Middle-down Proteomics? ACS. 1

• Optimisation of chemical protein cleavage for erythropoietin semi-synthesis using native chemical ligation. RSC Publishing. 7

• Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. PubMed. 4

• Tertiary Structure-Based Prediction of How ATRP Initiators React with Proteins. ACS Biomaterials Science & Engineering.5

• The molecular logic of Gtr1/2- and Pib2-dependent TORC1 regulation in budding yeast. eLife. 8

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Enhancement of cyanogen bromide cleavage yields for methionyl-serine and methionyl-threonine peptide bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Modified CNBr Cleavage Protocol for Efficient Separation of Met-Ser Containing OmpX-Om14 Membrane Protein Fusion | Gupta | International Review of Biophysical Chemistry (IREBIC) [praiseworthyprize.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. The molecular logic of Gtr1/2- and Pib2-dependent TORC1 regulation in budding yeast | eLife [elifesciences.org]

Safety & Regulatory Compliance

Operational &amp; Disposal Guide: 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

For researchers and drug development professionals, managing highly reactive protein-modification reagents requires a rigorous understanding of both molecular mechanisms and environmental safety. 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt is a specialized, isotopically labeled derivative of NTCB, widely used to cyanylate and specifically cleave the amino-terminal peptide bond of cysteine residues in structural biology and protein engineering[1][2][3].

While its application in mass spectrometry (MS) and nuclear magnetic resonance (NMR) is invaluable, its disposal requires strict adherence to chemical safety protocols to prevent severe toxicological events. This guide provides the self-validating, step-by-step methodologies required to manage this compound safely.

Chemical Profiling & Hazard Causality

To safely dispose of this reagent, laboratory personnel must understand the causality behind its physical and chemical properties:

• The Cyanide Risk (Thiocyanate Moiety): The most critical hazard of this compound is the thiocyanate (-SCN) group. Causality: In acidic environments, the thiocyanate anion undergoes rapid protonation to form hydrogen cyanide (HCN, prussic acid), a volatile and highly lethal gas[4]. Consequently, this chemical must never intersect with acidic waste streams.

• The Solubility Factor (Potassium Salt): Unlike the free acid form, the potassium salt formulation is highly water-soluble. Causality: High solubility means the thiocyanate anion is fully dissociated and immediately reactive in aqueous solutions. If an aqueous waste carboy containing this salt is inadvertently acidified, HCN generation will be instantaneous.

• The Isotopic Factor (13C Label): Carbon-13 is a naturally occurring, stable isotope used for mass-shift tracking. Causality: Because 13C does not undergo radioactive decay, it emits no ionizing radiation. Therefore, it does not require radiological shielding, decay-in-storage, or NRC-regulated radioactive waste disposal. It must be managed strictly according to its chemical toxicity profile.

• Environmental Toxicity (Nitroaromatic Backbone): The compound is classified as a water hazard and is highly toxic to aquatic life with long-lasting effects. It must never be flushed down the laboratory drain[5].

Quantitative Data & Waste Thresholds

The following table summarizes the critical physicochemical parameters and safety thresholds that must dictate your laboratory's waste management plan.

Property / Parameter	Value / Guideline	Causality / Rationale
CAS Number (Unlabeled Base)	30211-77-9[2]	Required for accurate EHS hazardous waste manifesting.
Aqueous Waste Target pH	pH ≥ 8.0	Maintains the thiocyanate anion state; prevents protonation and subsequent release of highly toxic HCN gas[4].
Chemical Incompatibilities	Strong acids, strong oxidizers	Acid contact triggers lethal gas evolution; oxidizers may react with the nitroaromatic ring.
Environmental Classification	Water Hazard Class 1	Mandates collection by a licensed environmental waste management contractor[6].

Step-by-Step Disposal Methodologies

To ensure a self-validating safety system, implement the following protocols. Every step is designed to verify the safety of the previous step before proceeding.

Phase 1: Segregation & Environmental Control

• Establish Dedicated Zones: Designate a specific, clearly labeled waste collection area inside a certified chemical fume hood. Do not store this waste near standard biological waste (which often contains acidic TCA or HCl precipitation buffers)[7].

• Verify Containment: Ensure all waste containers are made of high-density polyethylene (HDPE) or compatible glass, and feature secure, vented caps to prevent pressure buildup.

Phase 2: Solid Waste Protocol (Powders, Vials, and PPE)

• Collect Residuals: Place all empty reagent vials, contaminated weighing boats, and heavily exposed pipette tips into a dedicated solid hazardous waste container.

• Seal and Label: Seal the container tightly and label it explicitly: "Hazardous Solid Waste: 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt. TOXIC. DO NOT MIX WITH ACIDS."

• EHS Transfer: Transfer the sealed container to your institution's Environmental Health and Safety (EHS) department for professional destruction (typically high-temperature incineration)[6][8].

Phase 3: Aqueous Waste Protocol (Assay Buffers and Liquid Runoff)

• Pre-Check pH (Validation Step): Before adding any thiocyanate-bearing liquid to a bulk waste carboy, test the carboy's current pH using indicator strips. The receiving carboy must read pH 8.0 or higher.

• Alkalization (If Required): If the waste stream is neutral or slightly acidic, carefully adjust the pH by adding 1M KOH or NaOH dropwise inside the fume hood until pH > 8.0 is achieved.

• Transfer and Log: Slowly pour the aqueous thiocyanate waste into the carboy. Immediately log the addition on the hazardous waste manifest.

• Secondary Containment: Place the liquid waste carboy in a secondary containment bin to catch any accidental ruptures or spills.

Visual Workflow: Waste Routing

The following decision tree illustrates the critical pathways for safely routing thiocyanate-bearing isotopic waste, highlighting the strict avoidance of acidic conditions.

Caption: Workflow for safe segregation and disposal of thiocyanate-bearing isotopic waste.

Emergency Spill & Exposure Protocols

In the event of an accidental spill, immediate and calculated action is required to prevent toxic exposure:

• Dry Powder Spills: Do not sweep dry powder, as this aerosolizes the reactive nitroaromatic dust. Instead, carefully cover the spill with a damp absorbent pad (moistened with slightly basic water), wipe inward, and place the contaminated materials into a labeled solid waste container[5].

• Liquid Spills: Immediately verify that no acids are present in the spill area. Absorb the liquid with an inert, non-combustible material (e.g., Chemizorb or sand). Collect the slurry and dispose of it as hazardous waste.

• Suspected HCN Generation: If the compound accidentally contacts an acid, a bitter almond odor (HCN gas) may be released. Evacuate the laboratory immediately. Do not attempt to neutralize the reaction outside of a fully functioning fume hood. Contact emergency services and your EHS department[4][5].

References

• MP Biomedicals. 2-Nitro-5-Thiocyanobenzoic Acid. Retrieved from: [Link]

• Sigma-Aldrich (via UTSI). Ammonium-thiocyanate - Safety Data Sheet. Retrieved from: [Link]

• Breckland Scientific Supplies Ltd. Potassium Thiocyanate - SAFETY DATA SHEET. Retrieved from:[Link]

• Carl ROTH. Safety Data Sheet: Guanidine thiocyanate. Retrieved from:[Link]

• ResearchGate. Current Protocols in Protein Science. Retrieved from: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. 2-Nitro-5-thiocyanatobenzoic acid | 30211-77-9 | Benchchem [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 8. researchgate.net [researchgate.net]

Personal protective equipment for handling 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt

As a Senior Application Scientist, I have designed this operational and safety guide to provide drug development professionals and proteomic researchers with field-proven, actionable intelligence for handling 2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt .

This guide bypasses generic safety advice to focus on the chemical causality behind our handling procedures, ensuring that your laboratory can execute orthogonal protein cleavage workflows safely, efficiently, and with self-validating precision.

Executive Summary & Chemical Causality

2-Nitro-5-(thiocyanato-13C)benzoic Acid Potassium Salt is an isotopically heavy variant of the classic NTCB cyanylation reagent. It is engineered for the highly specific cleavage of proteins at cysteine residues, generating a precise +27 Da mass shift (due to the transfer of the 13C≡N group) that is easily tracked via LC-MS/MS.

Hazard Causality: According to the , the nitrobenzoic acid backbone and thiocyanate group make this compound a potent skin irritant (H315), eye irritant (H319), and respiratory tract irritant (H335). Crucially, because it contains a thiocyanate moiety (-SCN), it must never be mixed with strong acids , as this can theoretically liberate highly toxic hydrogen cyanide (HCN) gas.

Logistical Advantage: The potassium salt formulation significantly enhances aqueous solubility compared to the standard free acid. This reduces the need for high-concentration organic carrier solvents (like DMSO or DMF) that can denature sensitive target proteins or act as dermal penetration enhancers during accidental exposure[1].

Quantitative Solubility & Formulation Data

To optimize your stock solution preparation, compare the solubility of the traditional free acid against the operational advantages of the potassium salt formulation.

Table 1: Quantitative Solubility Profile | Solvent | NTCB Free Acid Solubility | 13 C-NTCB Potassium Salt (Est.) | Operational Implication | | :--- | :--- | :--- | :--- | | PBS (pH 7.2) | ~0.3 mg/mL[1] | >10 mg/mL | K-salt allows direct aqueous preparation without organic carriers. | | DMSO | ~11 mg/mL[2] | ~15 mg/mL | Use caution; DMSO acts as a dermal penetration enhancer. | | Ethanol | ~25 mg/mL[2] | Variable | Useful for stocks but may precipitate in cold aqueous buffers. | | DMF | ~25 mg/mL[2] | Variable | Toxic carrier solvent; avoid if aqueous preparation is viable. |

Personal Protective Equipment (PPE) Matrix

Safety protocols must be grounded in the physical realities of the reagent. Do not just wear PPE; understand why it is required.

Table 2: PPE Matrix & Scientific Rationale

Equipment	Specification	Scientific Rationale (Causality)
Gloves	Double Nitrile (≥8 mil)	NTCB is a skin irritant (H315). Carrier solvents like DMSO rapidly permeate standard latex, transporting the chemical directly into the bloodstream.
Eye Protection	Tight-fitting Splash Goggles	Protects against serious eye irritation (H319) from accidental aerosolization during vortexing or alkaline pH adjustment.
Respiratory	Fume Hood or N95/P100	The lyophilized powder poses a respiratory tract irritation hazard (H335). Weighing must be done in localized exhaust.

| Body | Fluid-resistant Lab Coat | Prevents contamination of personal clothing. Knit cuffs prevent wrist exposure during repetitive pipetting. |

Step-by-Step Experimental Protocol: Cyanylation & Cleavage

This methodology is optimized based on the foundational cyanylation mechanics described by[2] and optimized by [1]. Every step incorporates a self-validating check to ensure experimental integrity.

Step 1: Protein Reduction

• Action: Reduce the protein disulfides using 5–10 mM TCEP (Tris(2-carboxyethyl)phosphine) at 37°C for 45 minutes.

• Causality: You must avoid DTT or β -mercaptoethanol. These reagents contain free thiols that will competitively react with the 13 C-NTCB reagent, quenching it before it can modify your target protein[1].

• Self-Validation: Before proceeding, quantify free thiols using Ellman's Reagent (DTNB). A lack of yellow color (412 nm) indicates incomplete reduction, requiring further TCEP incubation.

Step 2: Isotope-Labeled Cyanylation

• Action: Add a 5-to-10-fold molar excess of 13 C-NTCB Potassium Salt (dissolved in water or minimal DMSO) to the reduced protein in a pH 8.0 buffer. Incubate in the dark at room temperature for 30 minutes.

• Causality: The 13 C-cyano group is transferred to the cysteine thiol, generating a mass shift of exactly +27 Da ( 13 C + N) per modified residue.

• Self-Validation: The byproduct of this transfer is 2-nitro-5-mercaptobenzoic acid (TNB). TNB is a chromophore that absorbs strongly at 412 nm. Monitor the reaction via UV-Vis spectroscopy; when the absorbance at 412 nm plateaus, the cyanylation is quantitatively complete.

Step 3: Alkaline Cleavage

• Action: Adjust the reaction pH to 9.0 using 0.1 M aqueous ammonia or sodium borate. Incubate at 37°C for 12–16 hours.

• Causality: The elevated pH deprotonates the adjacent peptide bond nitrogen, triggering a nucleophilic attack on the cyano carbon. This cyclization cleaves the peptide bond, leaving an N-terminal 2-iminothiazolidine-4-carboxylyl residue[2].

• Self-Validation: Run an aliquot on an SDS-PAGE gel prior to LC-MS/MS. The disappearance of the intact protein band and the appearance of specific lower-molecular-weight cleavage bands visually validates the chemical cleavage efficiency.

Mechanistic workflow of 13C-NTCB cyanylation and alkaline cleavage for mass spectrometry.

Logistical Disposal & Spill Management Plan

Active cyanylating agents can react unpredictably with other chemical waste. Immediate neutralization is required prior to disposal.

Chemical Quenching Protocol (Disposal): Never dispose of unreacted 13 C-NTCB directly into aqueous waste.

• Action: Add an excess of a cheap, low-molecular-weight thiol (e.g., 100 mM β -mercaptoethanol) to the reaction mixture.

• Causality: The excess thiol will act as a sacrificial nucleophile, fully consuming the electrophilic 13 C-NTCB. Incubate for 30 minutes in a fume hood before transferring the neutralized mixture to a labeled hazardous waste container.

Spill Response:

• Solid Powder Spills: Do not sweep. Dampen the powder with water to prevent dust generation (H335), then wipe up with absorbent materials.

• Liquid Spills (in DMSO/DMF): Absorb immediately with inert vermiculite or sand. Double-glove before handling, as the solvent will facilitate rapid dermal absorption of the irritant.

Hierarchical spill response protocol for 13C-NTCB handling and chemical quenching.

References

• Tang, H. Y., & Speicher, D. W. (2004). Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. Analytical Biochemistry, 334(1), 48-61. Retrieved from[Link]

• Degani, Y., & Patchornik, A. (1974). Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield modification and cleavage of peptides at cysteine residues. Biochemistry, 13(1), 1-11. Retrieved from[Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]